2-Amino-5-methyl-4-(4-propylphenyl)thiophene-3-carbonitrile

• CAS: 519016-79-6

Core Science & Biosynthesis

2-Amino-5-methyl-4-(4-propylphenyl)thiophene-3-carbonitrile synthesis mechanism

An In-depth Technical Guide to the Synthesis of 2-Amino-5-methyl-4-(4-propylphenyl)thiophene-3-carbonitrile

Executive Summary

The 2-aminothiophene scaffold is a privileged structure in medicinal chemistry, forming the core of numerous biologically active compounds.[1][2] Its synthesis is a cornerstone of drug discovery and development. This guide provides a comprehensive technical overview of the synthesis mechanism for a specific derivative, 2-Amino-5-methyl-4-(4-propylphenyl)thiophene-3-carbonitrile. We will delve into the intricacies of the Gewald aminothiophene synthesis, the most efficient and widely adopted method for constructing this class of molecules.[3][4] This document will elucidate the reaction mechanism through a step-by-step analysis grounded in recent computational and experimental findings, present a detailed experimental protocol, and discuss critical process parameters for researchers, chemists, and drug development professionals.

Introduction: The Significance of the 2-Aminothiophene Core

Substituted 2-aminothiophenes are heterocyclic building blocks of immense value, primarily due to their versatile biological activity profile, which includes antiproliferative, antiviral, antibacterial, and antifungal properties.[1][5] The thiophene ring often serves as a bioisosteric replacement for a phenyl group in drug design, enhancing pharmacological properties.[6] The title compound, 2-Amino-5-methyl-4-(4-propylphenyl)thiophene-3-carbonitrile, is a representative of this class, prepared via the Gewald reaction, a one-pot multicomponent reaction that combines a ketone, an active methylene nitrile, and elemental sulfur in the presence of a base.[7] Understanding the nuances of this reaction is critical for optimizing yield, purity, and scalability in a drug development context.

The Gewald Reaction: A Mechanistic Deep Dive

The Gewald reaction is a robust and convergent method for preparing polysubstituted 2-aminothiophenes.[8] While known for decades, its precise mechanism, particularly the role and activation of elemental sulfur, has been a subject of study. Recent computational analyses have provided significant clarity.[5][9] The reaction proceeds through three principal stages: a Knoevenagel condensation, the addition of sulfur, and a final ring-closure with aromatization.

The overall transformation for the target molecule is as follows:

Reactants:

• Ketone: 1-(4-propylphenyl)propan-1-one

• Active Methylene Nitrile: Malononitrile (propanedinitrile)

• Sulfur Source: Elemental Sulfur (S₈)

• Base Catalyst: Typically a secondary amine like morpholine or diethylamine

Step 1: Knoevenagel-Cope Condensation

The reaction is initiated by a base-catalyzed Knoevenagel-Cope condensation.[4][5] The amine base abstracts a proton from the highly acidic methylene group of malononitrile, generating a resonance-stabilized carbanion (an enolate). This nucleophilic carbanion then attacks the electrophilic carbonyl carbon of the ketone, 1-(4-propylphenyl)propan-1-one. The resulting alkoxide intermediate subsequently undergoes dehydration to yield the stable α,β-unsaturated nitrile, (2-(1-(4-propylphenyl)propylidene)malononitrile). Computational studies confirm that this condensation is the most likely initial step, preceding the involvement of sulfur.[5][9] The primary role of the amine base at this stage is to facilitate the formation of the malononitrile anion.[5]

Step 2: Sulfuration of the Intermediate

This is the most complex phase of the mechanism. After the formation of the α,β-unsaturated nitrile, the amine base deprotonates the γ-position (the carbon of the original ethyl group from the ketone), creating a new nucleophilic center.[5] This anion attacks the elemental sulfur ring (S₈), breaking it open to form a linear octasulfide intermediate.[5]

This polysulfide is not stable and exists in a complex equilibrium with shorter polysulfide chains.[9][10] The decomposition of these polysulfides is crucial and can proceed through several pathways, including unimolecular cyclization or intermolecular degradation.[9][10] The ultimate goal is the formation of a monosulfide intermediate, which is the direct precursor to the thiophene ring.

Step 3: Intramolecular Cyclization and Aromatization

The formation of the monosulfide intermediate is the thermodynamic driving force of the entire reaction sequence.[9][10] This species undergoes a rapid, irreversible intramolecular cyclization. The sulfur-bearing anion attacks the nitrile carbon, forming a five-membered ring. The final step is a tautomerization of the resulting imine intermediate to the stable, aromatic 2-amino form, yielding the final product, 2-Amino-5-methyl-4-(4-propylphenyl)thiophene-3-carbonitrile.[4]

Mechanistic Workflow Diagram

Caption: A simplified workflow of the Gewald reaction for the target molecule.

Experimental Protocol

This protocol is a representative procedure based on established Gewald synthesis methodologies.[8][11][12] Researchers should perform their own risk assessment and optimization.

Materials and Reagents

Reagent	CAS Number	Molecular Formula	Purity
1-(4-propylphenyl)propan-1-one	7323-93-5	C₁₂H₁₆O	≥97%
Malononitrile	109-77-3	C₃H₂N₂	≥99%
Elemental Sulfur	7704-34-9	S	≥99.5%
Morpholine	110-91-8	C₄H₉NO	≥99%
Ethanol (Anhydrous)	64-17-5	C₂H₆O	≥99.5%
Hexane (for recrystallization)	110-54-3	C₆H₁₄	Reagent Grade
Ethyl Acetate (for recrystallization)	141-78-6	C₄H₈O₂	Reagent Grade

Equipment

• Three-neck round-bottom flask with reflux condenser, thermometer, and magnetic stirrer

• Heating mantle or oil bath

• Buchner funnel and filtration apparatus

• Standard laboratory glassware

• Rotary evaporator

Step-by-Step Synthesis Procedure

• Flask Setup: To a 250 mL three-neck round-bottom flask equipped with a magnetic stir bar, reflux condenser, and thermometer, add 1-(4-propylphenyl)propan-1-one (e.g., 10 mmol, 1.76 g).

• Reagent Addition: Add malononitrile (10 mmol, 0.66 g), elemental sulfur (11 mmol, 0.35 g), and anhydrous ethanol (50 mL).

• Catalyst Introduction: While stirring the suspension at room temperature, add morpholine (10 mmol, 0.87 g, ~0.87 mL) dropwise. The choice of morpholine is often cited as advantageous due to its ability to dissolve sulfur.[8]

• Reaction Heating: Gently heat the reaction mixture to reflux (approximately 78-80°C) using a heating mantle.

• Monitoring: Maintain the reflux with vigorous stirring. The reaction progress can be monitored by Thin Layer Chromatography (TLC). The reaction is typically complete within 2-6 hours.

• Cooling and Precipitation: Once the reaction is complete, remove the heat source and allow the mixture to cool to room temperature. Further cooling in an ice bath may enhance the precipitation of the product.

• Isolation: Collect the solid product by vacuum filtration using a Buchner funnel.

• Washing: Wash the crude product on the filter with a small amount of cold ethanol to remove residual reactants and soluble impurities.

• Drying: Dry the crude product in a vacuum oven at 40-50°C until a constant weight is achieved.

• Purification (Recrystallization): For higher purity, recrystallize the crude solid from a suitable solvent system, such as an ethyl acetate/hexane mixture.[11] Dissolve the solid in a minimum amount of hot ethyl acetate and add hexane dropwise until turbidity persists. Allow the solution to cool slowly to room temperature, then in an ice bath, to form crystals. Filter, wash with cold hexane, and dry the purified product.

Critical Parameters and Process Optimization

• Choice of Base: While various amines can catalyze the reaction, secondary amines like morpholine and piperidine are often most effective. Tertiary amines like triethylamine can also be used, but may require longer reaction times. The base is not just a catalyst for the Knoevenagel step but is also crucial for activating the sulfur.[8]

• Solvent System: Polar protic solvents like ethanol and methanol are commonly used and facilitate the reaction steps.[8] In some cases, aprotic solvents like DMF are employed. Greener methodologies using water with ultrasound irradiation have also been developed.[11][13][14]

• Temperature: The reaction is typically run at the reflux temperature of the solvent to ensure a reasonable reaction rate. Lower temperatures may lead to incomplete conversion, while excessively high temperatures could promote side reactions.

• Stoichiometry: A slight excess of sulfur is sometimes used to ensure complete conversion of the intermediates. The other reactants are typically used in equimolar amounts.

• Modern Synthetic Approaches: To improve efficiency and align with green chemistry principles, several modifications to the classical Gewald reaction have been explored. These include microwave-assisted synthesis, which can dramatically reduce reaction times, and the use of heterogeneous or reusable catalysts.[7][11]

Conclusion

The Gewald synthesis of 2-Amino-5-methyl-4-(4-propylphenyl)thiophene-3-carbonitrile is a classic yet powerful example of a multicomponent reaction that provides efficient access to a valuable heterocyclic scaffold. A thorough understanding of its mechanism—from the initial Knoevenagel condensation to the complex sulfuration and final ring-closing aromatization—is paramount for process control and optimization. By carefully selecting the base, solvent, and reaction conditions, researchers can effectively synthesize this and related 2-aminothiophenes, paving the way for their exploration in drug discovery and materials science.

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Spectroscopic Data for 2-Amino-5-methyl-4-(4-propylphenyl)thiophene-3-carbonitrile: An In-depth Technical Guide

This technical guide provides a comprehensive overview of the spectroscopic data for the novel compound 2-Amino-5-methyl-4-(4-propylphenyl)thiophene-3-carbonitrile. Designed for researchers, scientists, and professionals in drug development, this document delves into the predicted Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data for this molecule. The synthesis of this class of compounds is typically achieved through the versatile Gewald reaction, a multi-component condensation that forms the highly substituted 2-aminothiophene core.[1][2] This guide offers detailed theoretical spectroscopic analysis and robust experimental protocols to facilitate the identification, characterization, and quality control of this compound in a research and development setting.

Introduction to 2-Amino-5-methyl-4-(4-propylphenyl)thiophene-3-carbonitrile

2-Amino-5-methyl-4-(4-propylphenyl)thiophene-3-carbonitrile belongs to the 2-aminothiophene class of heterocyclic compounds, a scaffold of significant interest in medicinal chemistry due to its diverse biological activities.[1] The structural features of this molecule, including the electron-rich thiophene ring, the amino and cyano functionalities, and the substituted phenyl group, make it a promising candidate for further investigation in drug discovery programs. Accurate and thorough spectroscopic analysis is paramount for the unambiguous identification and characterization of this and related novel chemical entities.

Predicted Spectroscopic Data and Interpretation

Due to the novelty of 2-Amino-5-methyl-4-(4-propylphenyl)thiophene-3-carbonitrile, publicly available experimental spectra are limited. Therefore, this guide presents a detailed prediction and interpretation of its spectroscopic data based on the analysis of its structural fragments: the 2-amino-5-methyl-4-phenylthiophene-3-carbonitrile core and the 4-propylphenyl moiety.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for elucidating the carbon-hydrogen framework of a molecule.[3] The predicted ¹H and ¹³C NMR spectra are discussed below.

¹H NMR Spectroscopy

The predicted ¹H NMR spectrum of 2-Amino-5-methyl-4-(4-propylphenyl)thiophene-3-carbonitrile in a suitable deuterated solvent such as CDCl₃ is expected to exhibit distinct signals corresponding to the aromatic, amino, methyl, and propyl protons.

• Amino (NH₂) Protons: A broad singlet is anticipated in the region of δ 4.5-5.5 ppm. The chemical shift and broadness of this peak can be influenced by solvent and concentration.

• Aromatic Protons (Phenyl Ring): The 4-propylphenyl group will give rise to two doublets in the aromatic region (δ 7.0-7.5 ppm). The protons closer to the thiophene ring are expected to be slightly downfield compared to those further away.

• Methyl (CH₃) Protons: A sharp singlet for the methyl group attached to the thiophene ring is predicted around δ 2.3-2.5 ppm.

• Propyl (CH₂CH₂CH₃) Protons: The propyl group will show three distinct signals: a triplet for the terminal methyl group (δ ~0.9 ppm), a sextet for the central methylene group (δ ~1.6 ppm), and a triplet for the methylene group attached to the phenyl ring (δ ~2.6 ppm).[3][4][5][6]

¹³C NMR Spectroscopy

The ¹³C NMR spectrum will provide insights into the carbon skeleton of the molecule.

• Thiophene Ring Carbons: The five carbons of the thiophene ring are expected to resonate in the region of δ 90-160 ppm. The carbon bearing the amino group (C2) will be significantly upfield, while the carbon attached to the phenyl ring (C4) and the cyano group (C3) will be downfield.

• Cyano (CN) Carbon: The carbon of the nitrile group is expected to appear as a weak signal in the δ 115-120 ppm region.

• Phenyl Ring Carbons: The six carbons of the phenyl ring will produce signals in the aromatic region (δ 125-145 ppm). The carbon attached to the thiophene ring and the carbon bearing the propyl group will have distinct chemical shifts from the other four carbons.[7]

• Methyl (CH₃) Carbon: The methyl carbon on the thiophene ring is predicted to have a chemical shift in the range of δ 14-18 ppm.

• Propyl (CH₂CH₂CH₃) Carbons: The three carbons of the propyl group will appear in the aliphatic region, with the benzylic carbon around δ 38 ppm, the central methylene carbon around δ 24 ppm, and the terminal methyl carbon around δ 14 ppm.[7]

Predicted ¹H NMR Data	Predicted ¹³C NMR Data
Chemical Shift (δ, ppm)	Assignment
~0.9 (t, 3H)	-CH₂CH₂CH ₃
~1.6 (sext, 2H)	-CH₂C H₂CH₃
~2.4 (s, 3H)	Thiophene-CH ₃
~2.6 (t, 2H)	Ph-C H₂CH₂CH₃
~4.5-5.5 (br s, 2H)	-NH ₂
~7.2 (d, 2H)	Aromatic-H
~7.4 (d, 2H)	Aromatic-H

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule based on their characteristic vibrational frequencies.[6][8]

The IR spectrum of 2-Amino-5-methyl-4-(4-propylphenyl)thiophene-3-carbonitrile is expected to show the following key absorption bands:

• N-H Stretching: Two distinct sharp peaks in the range of 3300-3500 cm⁻¹ corresponding to the symmetric and asymmetric stretching vibrations of the primary amine group.[9][10]

• C-H Stretching: Aromatic C-H stretching vibrations will appear just above 3000 cm⁻¹, while aliphatic C-H stretching from the methyl and propyl groups will be observed just below 3000 cm⁻¹.[11][12]

• C≡N Stretching: A strong, sharp absorption band around 2210-2230 cm⁻¹ is characteristic of the nitrile group.[1]

• C=C Stretching: Aromatic and thiophene C=C stretching vibrations will result in several peaks in the 1450-1600 cm⁻¹ region.[13]

• C-N Stretching: The C-N stretching vibration of the amino group is expected in the 1250-1350 cm⁻¹ range.

• C-S Stretching: The C-S bond in the thiophene ring will likely show a weak absorption in the fingerprint region (600-800 cm⁻¹).

| Predicted IR Absorption Bands | | :--- | :--- | | Frequency (cm⁻¹) | Functional Group | | 3300-3500 | N-H stretch (amine) | | >3000 | Aromatic C-H stretch | | <3000 | Aliphatic C-H stretch | | 2210-2230 | C≡N stretch (nitrile) | | 1450-1600 | C=C stretch (aromatic/thiophene) | | 1250-1350 | C-N stretch (amine) |

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, aiding in its structural elucidation.[14][15]

The electron ionization (EI) mass spectrum of 2-Amino-5-methyl-4-(4-propylphenyl)thiophene-3-carbonitrile is expected to show:

• Molecular Ion (M⁺): A prominent molecular ion peak at m/z corresponding to the molecular weight of the compound (C₁₅H₁₆N₂S).

• Fragmentation Pattern: The fragmentation is likely to involve the loss of small, stable molecules or radicals. Key fragment ions could arise from:

  • Cleavage of the propyl group, leading to a prominent peak corresponding to the loss of an ethyl radical (M-29) or a propyl radical (M-43).[16][17][18]

  • Fragmentation of the thiophene ring.

  • Loss of HCN from the molecule.

Experimental Protocols

The following are detailed, step-by-step methodologies for acquiring the spectroscopic data discussed above.

NMR Data Acquisition

Caption: Workflow for NMR data acquisition.

• Sample Preparation: Accurately weigh 5-10 mg of 2-Amino-5-methyl-4-(4-propylphenyl)thiophene-3-carbonitrile and dissolve it in approximately 0.7 mL of a suitable deuterated solvent (e.g., chloroform-d, CDCl₃) in a clean, dry vial. Transfer the solution to a 5 mm NMR tube.

• Instrument Setup: Insert the NMR tube into the spectrometer. Lock the field frequency to the deuterium signal of the solvent. Optimize the magnetic field homogeneity by shimming.

• Data Acquisition: Acquire the ¹H NMR spectrum using a standard pulse sequence. For the ¹³C NMR spectrum, a proton-decoupled pulse sequence is typically used to obtain singlets for all carbon signals.

• Data Processing: Process the raw data (Free Induction Decay - FID) by applying a Fourier transform. Phase the resulting spectrum and perform baseline correction. Reference the spectrum using the residual solvent peak or an internal standard like tetramethylsilane (TMS).[16][19]

IR Data Acquisition

Caption: Workflow for IR data acquisition using the KBr pellet method.

• Sample Preparation (KBr Pellet Method): Grind 1-2 mg of the solid sample with approximately 100 mg of dry potassium bromide (KBr) powder using an agate mortar and pestle until a fine, homogeneous powder is obtained. Press the mixture into a thin, transparent pellet using a hydraulic press.

• Background Spectrum: Place the empty pellet holder in the FTIR spectrometer and acquire a background spectrum. This will be subtracted from the sample spectrum to remove contributions from atmospheric CO₂ and water vapor.

• Sample Spectrum: Place the KBr pellet containing the sample in the holder and acquire the IR spectrum, typically in the range of 4000-400 cm⁻¹.

MS Data Acquisition

Caption: Workflow for Mass Spectrometry data acquisition.

• Sample Introduction: Introduce a small amount of the sample, typically dissolved in a volatile organic solvent, into the mass spectrometer. For solid samples, a direct insertion probe can be used.

• Ionization: The sample is vaporized and then ionized. Electron Ionization (EI) is a common technique where high-energy electrons bombard the sample molecules, causing them to lose an electron and form a molecular ion (M⁺).

• Mass Analysis: The resulting ions are accelerated into a mass analyzer, which separates them based on their mass-to-charge (m/z) ratio.

• Detection: The separated ions are detected, and a mass spectrum is generated, which is a plot of ion intensity versus m/z.[12]

Conclusion

This technical guide provides a detailed predictive analysis of the NMR, IR, and MS spectroscopic data for 2-Amino-5-methyl-4-(4-propylphenyl)thiophene-3-carbonitrile. By understanding the expected spectral features and employing the standardized experimental protocols outlined herein, researchers can confidently identify and characterize this novel compound. The provided information serves as a crucial resource for quality control, reaction monitoring, and further investigation of this promising molecule in the field of drug discovery and development.

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Physical and chemical properties of 2-Amino-5-methyl-4-(4-propylphenyl)thiophene-3-carbonitrile

An In-Depth Technical Guide on the Physical and Chemical Properties of 2-Amino-5-methyl-4-(4-propylphenyl)thiophene-3-carbonitrile

Introduction

Substituted 2-aminothiophenes are a cornerstone in medicinal chemistry and materials science, valued for their versatile synthesis and wide array of biological activities.[1][2] This class of heterocyclic compounds is frequently explored for applications ranging from anticancer and antimicrobial agents to positive allosteric modulators of receptors.[3][4] Within this important structural family lies 2-Amino-5-methyl-4-(4-propylphenyl)thiophene-3-carbonitrile, a molecule of significant interest for drug discovery and development professionals. Its distinct substitution pattern offers a unique combination of lipophilicity and hydrogen bonding capability, making it a compelling candidate for further investigation.

This technical guide provides a comprehensive overview of the physical and chemical properties of 2-Amino-5-methyl-4-(4-propylphenyl)thiophene-3-carbonitrile. It details the well-established Gewald reaction for its synthesis, outlines its key physicochemical characteristics, and discusses its expected spectroscopic profile. This document is intended to serve as a vital resource for researchers and scientists engaged in the design and development of novel therapeutics and functional materials.

Synthesis and Mechanism

The most efficient and widely adopted method for synthesizing polysubstituted 2-aminothiophenes, including the title compound, is the Gewald reaction.[5][6] This one-pot, multicomponent reaction offers a straightforward pathway to this valuable heterocyclic scaffold from readily available starting materials.[7][8]

Reaction Scheme

The synthesis of 2-Amino-5-methyl-4-(4-propylphenyl)thiophene-3-carbonitrile is achieved by the reaction of 1-(4-propylphenyl)propan-2-one, malononitrile, and elemental sulfur in the presence of a basic catalyst, such as morpholine or triethylamine.

Caption: Figure 1. Synthesis of 2-Amino-5-methyl-4-(4-propylphenyl)thiophene-3-carbonitrile via the Gewald Reaction.

Detailed Reaction Mechanism

The mechanism of the Gewald reaction has been a subject of extensive study and is understood to proceed through several key steps.[7][8][9]

• Knoevenagel Condensation: The reaction is initiated by a base-catalyzed Knoevenagel condensation between the ketone (1-(4-propylphenyl)propan-2-one) and the active methylene compound (malononitrile).[6][7] This step forms a stable α,β-unsaturated nitrile intermediate.

• Michael Addition of Sulfur: The elemental sulfur, likely in its S₈ crown form, is attacked by the enolate of the Knoevenagel adduct. A thiolate intermediate is formed.

• Cyclization: The thiolate anion then undergoes an intramolecular cyclization by attacking the nitrile group.

• Tautomerization: The resulting dihydrothiophene intermediate rapidly tautomerizes to the more stable aromatic 2-aminothiophene product.[7]

Caption: Figure 2. Generalized Mechanism of the Gewald Reaction.

Experimental Protocol

The following is a representative protocol for the synthesis of 2-Amino-5-methyl-4-(4-propylphenyl)thiophene-3-carbonitrile.

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, combine 1-(4-propylphenyl)propan-2-one (1 equivalent), malononitrile (1 equivalent), and elemental sulfur (1.1 equivalents) in ethanol.

• Catalyst Addition: Add morpholine (0.5 equivalents) to the mixture.

• Reaction Conditions: Heat the mixture to reflux (approximately 78 °C) and maintain for 4-6 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Workup: After completion, cool the reaction mixture to room temperature and pour it into ice-water.

• Isolation and Purification: Collect the resulting precipitate by vacuum filtration, wash with cold water, and dry. The crude product can be further purified by recrystallization from a suitable solvent such as ethanol or by column chromatography on silica gel.

Physical and Chemical Properties

While extensive experimental data for this specific molecule is not widely published, its key properties can be summarized based on available data and the general characteristics of the 2-aminothiophene class.

Property	Value / Description	Source
CAS Number	519016-79-6	[10][11]
Molecular Formula	C₁₅H₁₆N₂S	[11]
Molecular Weight	256.37 g/mol	[11]
Appearance	Expected to be a solid, likely yellow to light brown in color.	[12]
Melting Point	Not experimentally determined. Similar compounds have melting points in the range of 100-180 °C.
Boiling Point	Not determined; likely to decompose at high temperatures.
Solubility	Generally low solubility in water.[1] Soluble in polar organic solvents like ethanol, DMF, and DMSO.	[12]
Calculated XLogP3	4.9	[11]
Stability	Stable under normal laboratory conditions. Should be stored in a cool, dry place.	[11]
Storage	Recommended storage at 2-8°C in a dry environment.	[11]

Spectroscopic Analysis

The structural features of 2-Amino-5-methyl-4-(4-propylphenyl)thiophene-3-carbonitrile give rise to a characteristic spectroscopic profile.

¹H NMR Spectroscopy

The proton NMR spectrum is expected to show the following key signals:

• Aromatic Protons: A set of doublets in the aromatic region (δ 7.0-7.5 ppm) corresponding to the AA'BB' system of the 1,4-disubstituted benzene ring.

• Amino Protons: A broad singlet corresponding to the two protons of the amino group (-NH₂), the chemical shift of which can vary depending on the solvent and concentration.

• Propyl Group Protons: A triplet for the terminal methyl group, a sextet for the methylene group adjacent to the methyl, and a triplet for the methylene group attached to the aromatic ring.

• Thiophene Methyl Protons: A singlet for the methyl group attached to the thiophene ring.

¹³C NMR Spectroscopy

The carbon NMR spectrum will be characterized by signals for:

• Aromatic and Thiophene Carbons: Multiple signals in the downfield region (δ 100-160 ppm).

• Nitrile Carbon: A signal for the carbon of the cyano group (-C≡N) typically appearing around δ 115-120 ppm.

• Alkyl Carbons: Signals in the upfield region corresponding to the carbons of the propyl and methyl groups.

Infrared (IR) Spectroscopy

The IR spectrum will provide valuable information about the functional groups present:

• N-H Stretching: Two characteristic sharp peaks in the range of 3300-3500 cm⁻¹ for the symmetric and asymmetric stretching of the primary amine.

• C≡N Stretching: A sharp, strong absorption band around 2210-2230 cm⁻¹ for the nitrile group.

• C=C Stretching: Absorptions in the 1500-1650 cm⁻¹ region corresponding to the aromatic and thiophene rings.

• C-H Stretching: Signals for aromatic and aliphatic C-H bonds.

Mass Spectrometry (MS)

The mass spectrum will show a molecular ion peak (M⁺) corresponding to the molecular weight of the compound (256.37 g/mol ). The fragmentation pattern would likely involve the loss of small molecules and cleavage of the alkyl side chain.

Applications and Future Directions

The 2-aminothiophene scaffold is a "privileged structure" in medicinal chemistry, and 2-Amino-5-methyl-4-(4-propylphenyl)thiophene-3-carbonitrile is a promising candidate for various therapeutic areas.[3] Its structural motifs are found in compounds with a wide range of biological activities, including:

• Anticancer Agents: Many 2-aminothiophene derivatives have demonstrated potent antiproliferative activity against various cancer cell lines.[3]

• Antimicrobial and Antifungal Agents: The thiophene ring is a key component in numerous compounds with antibacterial and antifungal properties.[1]

• Neurological Disorders: This class of compounds has been investigated for its potential in treating neurological diseases.

• Receptor Modulators: Substituted 2-aminothiophenes have been identified as allosteric modulators for receptors such as the adenosine A₁ receptor.

The specific substitution pattern of 2-Amino-5-methyl-4-(4-propylphenyl)thiophene-3-carbonitrile, particularly the 4-propylphenyl group, imparts a degree of lipophilicity that may enhance its ability to cross cell membranes and interact with hydrophobic binding pockets in biological targets. Further research into its biological activity is warranted to fully explore its therapeutic potential.

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Biological activity of substituted 2-aminothiophene-3-carbonitriles

An In-Depth Technical Guide to the Biological Activity of Substituted 2-Aminothiophene-3-carbonitriles

Abstract

The 2-aminothiophene scaffold represents a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its presence in a multitude of biologically active compounds.[1][2] This guide provides a comprehensive exploration of substituted 2-aminothiophene-3-carbonitriles, a prominent subclass renowned for its versatile pharmacological profile. We delve into the synthetic foundations of these molecules, primarily through the robust Gewald reaction, and chart a course through their diverse biological activities, including anticancer, antimicrobial, and anti-inflammatory properties. This document is designed for researchers, medicinal chemists, and drug development professionals, offering not just a review of the field but a practical guide with detailed experimental protocols, structure-activity relationship insights, and a forward-looking perspective on the therapeutic potential of this remarkable heterocyclic system.

Introduction: The 2-Aminothiophene Core in Drug Discovery

Heterocyclic compounds form the backbone of a vast number of pharmaceuticals, and among them, sulfur-containing heterocycles like thiophene hold a special place.[2][3] The 2-aminothiophene moiety, in particular, is a versatile building block found in numerous approved drugs and clinical candidates, including the antipsychotic olanzapine, the anti-inflammatory drug tinoridine, and the anticancer agent raltitrexed.[4][5]

The inclusion of a nitrile group at the C-3 position, creating the 2-aminothiophene-3-carbonitrile scaffold, provides a critical anchor for further chemical modification and a key pharmacophoric feature. These compounds are readily accessible through multicomponent reactions, most notably the Gewald synthesis, which allows for the rapid generation of molecular diversity.[2][6] This synthetic tractability, combined with a broad spectrum of biological activities, makes this scaffold a focal point of intensive research in the quest for novel therapeutic agents.[4][7] This guide will illuminate the synthesis, mechanisms, and applications that define this potent class of molecules.

Synthetic Foundation: The Gewald Reaction

The most efficient and widely adopted method for synthesizing polysubstituted 2-aminothiophenes is the Gewald three-component reaction.[2][8] This one-pot synthesis involves the condensation of a ketone or aldehyde with an active methylene nitrile (such as malononitrile) and elemental sulfur in the presence of a basic catalyst.[6][8]

Reaction Mechanism

The reaction proceeds through a well-elucidated pathway. The initial step is a base-catalyzed Knoevenagel condensation between the carbonyl compound and the active methylene nitrile to form an α,β-unsaturated dinitrile intermediate.[6][9] Subsequently, elemental sulfur adds to the activated methylene group, followed by an intramolecular cyclization and tautomerization to yield the final, stable 2-aminothiophene ring system.[6][9]

Caption: Fig 1: Simplified workflow of the Gewald Reaction mechanism.

Experimental Protocol: Synthesis of 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carbonitrile

This protocol provides a representative example of the Gewald reaction.

Materials:

• Cyclohexanone (0.1 mole)

• Malononitrile (0.1 mole)

• Elemental Sulfur (0.1 mole)

• Ethanol (20 mL)

• Diethylamine (0.125 mole)

Procedure:

• Combine cyclohexanone (0.1 mole), malononitrile (0.1 mole), elemental sulfur (0.1 mole), and ethanol (20 mL) in a round-bottom flask equipped with a magnetic stirrer.[3][10]

• Stir the mixture vigorously at room temperature.

• Add diethylamine (0.125 mole) dropwise to the stirring mixture. Continue the addition until the sulfur is fully dissolved.[10][11]

• Continue stirring the reaction mixture for an additional 3 hours at room temperature.

• After the reaction period, place the flask in a refrigerator (or an ice bath) for 24 hours to facilitate precipitation.[10][11]

• Collect the resulting precipitate by vacuum filtration.

• Wash the crude product with cold ethanol.

• Recrystallize the dried product from ethanol to obtain the purified 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carbonitrile.[3]

• Characterize the final product using techniques such as melting point determination, FT-IR, and NMR spectroscopy.

Green Synthetic Methodologies

In line with the principles of green chemistry, several modifications to the Gewald reaction have been developed to reduce solvent use and reaction times. These include microwave-assisted synthesis, which can dramatically accelerate the reaction, and solvent-free ball-milling techniques that offer high yields and an improved environmental profile.[6][9][12]

The Broad Spectrum of Biological Activity

Substituted 2-aminothiophene-3-carbonitriles exhibit a remarkable range of pharmacological effects, positioning them as promising candidates for treating a variety of diseases.

Anticancer and Antiproliferative Activity

A significant area of investigation for this scaffold is in oncology. Numerous studies have demonstrated that these derivatives possess potent antiproliferative and cytostatic effects against various human cancer cell lines.[13][14][15]

Mechanism of Action: The anticancer effects are often linked to the ability of these compounds to interfere with cell cycle progression, preventing cell growth and multiplication.[14][15] While apoptosis (programmed cell death) is not always the primary mechanism, the cytostatic effect is pronounced, making them promising candidates for cancer therapy.[14][15] Notably, some derivatives have shown a degree of selectivity for tumor cells over normal, non-cancerous cell lines, a highly desirable trait for any potential chemotherapeutic agent.[13][14]

Caption: Fig 3: Potential intervention points for thiophenes in the arachidonic acid cascade.

Protocol: Carrageenan-Induced Paw Edema in Rats This is a standard in-vivo model for evaluating acute anti-inflammatory activity.

Materials:

• Wistar rats (150-200 g).

• 1% Carrageenan solution in saline.

• Test compound suspension (e.g., in 0.5% carboxymethyl cellulose).

• Standard drug (e.g., Ibuprofen).

• Plethysmometer (for measuring paw volume).

Procedure:

• Divide animals into groups: control, standard, and test compound groups.

• Administer the test compound or standard drug orally or intraperitoneally. The control group receives only the vehicle.

• After 1 hour, inject 0.1 mL of 1% carrageenan solution into the sub-plantar region of the right hind paw of each rat. [16]4. Measure the paw volume of each rat using a plethysmometer immediately before the carrageenan injection (0 hours) and at regular intervals afterward (e.g., 1, 2, 3, and 4 hours).

• Calculate the percentage inhibition of edema for the treated groups compared to the control group.

Structure-Activity Relationships (SAR)

The biological activity of 2-aminothiophene-3-carbonitriles is highly dependent on the nature and position of substituents on the thiophene ring.

• C-2 Amino Group: The free amino group is often crucial for activity, although N-substitution can be explored to modulate properties like solubility and potency.

• C-3 Cyano Group: This electron-withdrawing group is a key feature of the scaffold. Replacing it with other groups like carboxamides or esters can significantly alter the biological profile, sometimes favorably. [17]For instance, converting the nitrile to a carboxylate was found to be very favorable for antileishmanial activity. [17]* C-4 and C-5 Positions: These positions are prime sites for introducing diversity. Fusing a cycloalkyl ring (like in tetrahydrobenzothiophenes) is a common strategy. [18]Attaching aryl groups at the C-4 position is also prevalent. SAR studies have shown that electron-donating groups on this aryl moiety are critical for enhancing activity in certain contexts, such as aPKC inhibition. [19]

Conclusion and Future Directions

Substituted 2-aminothiophene-3-carbonitriles are a versatile and highly valuable scaffold in modern drug discovery. Their synthetic accessibility via the Gewald reaction allows for the creation of large, diverse chemical libraries for screening. The breadth of their biological activities—spanning anticancer, antimicrobial, and anti-inflammatory domains—confirms their status as privileged structures.

Future research should focus on several key areas:

• Mechanism Elucidation: Deeper investigation into the specific molecular targets and signaling pathways modulated by these compounds is needed to move beyond phenotypic screening.

• Lead Optimization: Leveraging the SAR data to design and synthesize next-generation analogs with improved potency, selectivity, and pharmacokinetic profiles.

• Exploration of New Targets: The inherent versatility of the scaffold suggests it could be effective against other biological targets, warranting broader screening efforts against different diseases.

The continued exploration of this chemical space holds immense promise for the development of novel therapeutics to address significant unmet medical needs.

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The Gewald Reaction: A Comprehensive Technical Guide to the Synthesis of Polysubstituted Aminothiophenes

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Enduring Significance of the Gewald Reaction in Medicinal Chemistry

Since its discovery by Karl Gewald in the 1960s, the Gewald reaction has established itself as a cornerstone in heterocyclic chemistry for the synthesis of polysubstituted 2-aminothiophenes.[1][2][3] This multicomponent reaction, which elegantly combines a carbonyl compound, an active methylene nitrile, and elemental sulfur in the presence of a base, offers a highly efficient and atom-economical route to a class of compounds with immense biological significance.[4][5] The 2-aminothiophene scaffold is a privileged structure in medicinal chemistry, appearing in a wide array of therapeutic agents with activities spanning from antimicrobial and anti-inflammatory to antiviral and anticancer.[5][6] Its versatility as a synthetic intermediate further cements the Gewald reaction's importance in modern drug discovery and development.[7][8] This guide provides an in-depth exploration of the Gewald reaction, from its mechanistic underpinnings to practical experimental protocols and troubleshooting, tailored for scientists at the forefront of chemical research.

Mechanistic Insights: A Stepwise Journey to Aromaticity

The mechanism of the Gewald reaction has been the subject of considerable study, with a consensus now pointing towards a sequence of well-defined steps that culminate in the formation of the stable aromatic thiophene ring.[3][9] The reaction is initiated by a Knoevenagel condensation, a critical carbon-carbon bond-forming step, followed by the introduction of sulfur and subsequent cyclization.

The initial phase of the reaction is the base-catalyzed Knoevenagel condensation between the ketone or aldehyde and the active methylene nitrile.[3] The base, typically a secondary amine like morpholine or piperidine, deprotonates the α-carbon of the nitrile, generating a nucleophilic carbanion. This carbanion then attacks the electrophilic carbonyl carbon of the ketone or aldehyde. Subsequent dehydration yields a stable α,β-unsaturated nitrile intermediate, also known as a Knoevenagel adduct.[3]

The precise mechanism of sulfur addition to this intermediate is complex. It is postulated that the α,β-unsaturated nitrile undergoes a Michael addition with a sulfur nucleophile, which is likely a polysulfide species formed from elemental sulfur under the basic reaction conditions. This is followed by an intramolecular attack of the sulfur anion onto the nitrile carbon, leading to the formation of a five-membered ring. A final tautomerization and aromatization step, driven by the thermodynamic stability of the aromatic thiophene ring, yields the final 2-aminothiophene product.[3]

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An In-depth Technical Guide to the Synthesis of 2-Amino-5-methyl-4-(4-propylphenyl)thiophene-3-carbonitrile: Starting Materials and Core Protocol

Introduction

2-Aminothiophenes are a cornerstone of heterocyclic chemistry, serving as pivotal intermediates in the development of pharmaceuticals, agrochemicals, and dyes.[1][2] Their versatile structure allows for extensive functionalization, leading to a broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and kinase inhibition properties.[3][4] This guide provides a comprehensive overview of the synthetic pathway to a specific, highly substituted derivative, 2-Amino-5-methyl-4-(4-propylphenyl)thiophene-3-carbonitrile. We will delve into the selection of starting materials, the mechanistic underpinnings of the reaction, and a detailed, field-proven experimental protocol tailored for researchers and professionals in drug development. The primary synthetic route discussed is the highly efficient and convergent Gewald aminothiophene synthesis, a multicomponent reaction that has become a universal method for accessing this class of compounds.[5][6][7]

The Gewald Reaction: A Strategic Approach

The Gewald reaction is a one-pot synthesis that combines a ketone or aldehyde, an active methylene nitrile, and elemental sulfur in the presence of a basic catalyst to yield a polysubstituted 2-aminothiophene.[5][6] This multicomponent approach is highly valued for its atom economy, operational simplicity, and the ability to generate molecular complexity in a single step.[7]

The reaction mechanism is initiated by a base-catalyzed Knoevenagel condensation between the carbonyl compound and the active methylene nitrile to form an α,β-unsaturated nitrile intermediate.[5][8] This is followed by the addition of elemental sulfur to the α-carbon of the unsaturated nitrile.[8][9] The final step involves an intramolecular cyclization and subsequent tautomerization to yield the stable, aromatic 2-aminothiophene ring system.[5][9]

Core Starting Materials: A Deliberate Selection

The architecture of the target molecule, 2-Amino-5-methyl-4-(4-propylphenyl)thiophene-3-carbonitrile, dictates the specific choice of starting materials for the Gewald synthesis.

Starting Material	Role in Synthesis	Rationale for Selection
1-(4-propylphenyl)propan-1-one	Carbonyl component	Provides the carbon backbone for the C4 and C5 positions of the thiophene ring, incorporating the 4-propylphenyl group at C4 and the methyl group at C5.
Malononitrile	Active methylene nitrile	Serves as the source for the C2 and C3 atoms of the thiophene ring, furnishing the essential 2-amino and 3-carbonitrile functionalities. Its high reactivity is beneficial for the initial Knoevenagel condensation.[3]
Elemental Sulfur (S₈)	Sulfur source	Acts as the heteroatom donor, enabling the formation of the thiophene ring. Elemental sulfur is cost-effective, readily available, and has low toxicity.[8][10]
Base Catalyst (e.g., Morpholine)	Catalyst for Knoevenagel condensation and subsequent steps	Facilitates the initial deprotonation of the active methylene nitrile, which is crucial for the condensation with the ketone. A variety of organic bases can be used.[11]

Synthesis of Key Starting Material: 1-(4-propylphenyl)propan-1-one

While malononitrile, elemental sulfur, and the base catalyst are common laboratory reagents, 1-(4-propylphenyl)propan-1-one may require synthesis. A standard and effective method is the Friedel-Crafts acylation of propylbenzene.

Reaction: Propylbenzene + Propanoyl chloride → 1-(4-propylphenyl)propan-1-one (major product) + 1-(2-propylphenyl)propan-1-one (minor product)

This reaction is typically catalyzed by a Lewis acid, such as aluminum chloride (AlCl₃). The para-substituted product is generally favored due to steric hindrance. The resulting ketone can be purified by distillation or chromatography before its use in the Gewald synthesis.

Visualizing the Synthetic Pathway

The overall workflow for the synthesis can be visualized as a two-stage process: the preparation of the key ketone intermediate followed by the core Gewald reaction.

Caption: Overall workflow for the synthesis.

The mechanism of the Gewald reaction itself involves several key steps, as illustrated below.

Caption: Mechanism of the Gewald reaction.

Experimental Protocol: A Step-by-Step Guide

This protocol details a reliable method for the synthesis of 2-Amino-5-methyl-4-(4-propylphenyl)thiophene-3-carbonitrile.

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity (mmol)	Mass/Volume
1-(4-propylphenyl)propan-1-one	176.25	10	1.76 g
Malononitrile	66.06	10	0.66 g
Elemental Sulfur	32.07 (as S)	11	0.35 g
Morpholine	87.12	5	0.5 mL
Ethanol (anhydrous)	46.07	-	20 mL

Procedure:

• Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 1-(4-propylphenyl)propan-1-one (1.76 g, 10 mmol), malononitrile (0.66 g, 10 mmol), elemental sulfur (0.35 g, 11 mmol), and anhydrous ethanol (20 mL).

• Catalyst Addition: With gentle stirring, add morpholine (0.5 mL, 5 mmol) to the suspension. The addition of the base is crucial as it initiates the Knoevenagel condensation.[8]

• Reaction Conditions: Heat the reaction mixture to reflux (approximately 78 °C for ethanol) and maintain this temperature with continuous stirring. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC). The reaction is typically complete within 2-4 hours.

• Work-up and Isolation: After the reaction is complete (as indicated by TLC), allow the mixture to cool to room temperature. The product will often precipitate out of the solution upon cooling.

• Purification: Filter the crude product using a Büchner funnel and wash the solid with a small amount of cold ethanol to remove any unreacted starting materials and soluble impurities.

• Recrystallization: For further purification, recrystallize the solid product from a suitable solvent system, such as ethanol or an ethanol/water mixture. This step is critical for obtaining a high-purity product.

• Drying and Characterization: Dry the purified crystals under vacuum. The final product should be characterized by standard analytical techniques, including ¹H NMR, ¹³C NMR, IR spectroscopy, and mass spectrometry to confirm its structure and purity.

Trustworthiness and Self-Validation

The protocol described is designed to be self-validating. The progress of the reaction is monitored by TLC, which provides a clear indication of the consumption of starting materials and the formation of the product. The final product's identity and purity are confirmed through rigorous analytical characterization, ensuring the reliability of the synthetic method. The use of recrystallization as a final purification step is a robust method for removing minor impurities, leading to a product of high quality suitable for further applications in drug discovery and development.

Conclusion

The Gewald reaction provides a powerful and direct route for the synthesis of 2-Amino-5-methyl-4-(4-propylphenyl)thiophene-3-carbonitrile. By carefully selecting the appropriate ketone, active methylene nitrile, and sulfur source, this highly substituted aminothiophene can be prepared efficiently in a one-pot procedure. The protocol outlined in this guide is robust and scalable, offering a reliable method for researchers in the field. The versatility of the 2-aminothiophene scaffold ensures its continued importance as a privileged structure in medicinal chemistry and materials science.[10][12]

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The 2-Aminothiophene Scaffold: A Versatile Keel for Navigating Complex Therapeutic Waters

An In-depth Technical Guide for Researchers and Drug Development Professionals

Abstract

The 2-aminothiophene core, a five-membered heterocyclic motif, has emerged as a "privileged scaffold" in medicinal chemistry, demonstrating a remarkable capacity to interact with a diverse array of biological targets. This versatility stems from its unique electronic properties, synthetic accessibility, and ability to be readily functionalized, allowing for the fine-tuning of steric and electronic parameters to achieve desired pharmacological activities. This technical guide provides a comprehensive overview of the key therapeutic targets of 2-aminothiophene derivatives, delving into their mechanisms of action, structure-activity relationships, and the experimental methodologies used to validate their therapeutic potential. We will explore their established roles as potent anticancer and anti-inflammatory agents, and their emerging promise in the treatment of neurodegenerative and infectious diseases. This document is intended to serve as a valuable resource for researchers and drug development professionals, providing both foundational knowledge and field-proven insights to guide future discovery and development efforts centered on this remarkable chemical entity.

Introduction: The Enduring Appeal of the 2-Aminothiophene Moiety

The journey of 2-aminothiophene derivatives in medicinal chemistry is a testament to the power of a versatile chemical scaffold. Their story begins with the elegantly efficient Gewald reaction, a one-pot multicomponent synthesis that provides facile access to a wide variety of substituted 2-aminothiophenes.[1] This synthetic tractability has been a major catalyst for their widespread investigation.

Beyond their synthetic accessibility, the inherent chemical properties of the 2-aminothiophene ring system contribute significantly to its pharmacological promiscuity. The thiophene ring is a bioisostere of the benzene ring, offering a similar spatial arrangement while possessing distinct electronic characteristics due to the presence of the sulfur atom. The amino group at the 2-position provides a crucial handle for further chemical modification and can participate in key hydrogen bonding interactions with biological targets. This combination of features allows 2-aminothiophene derivatives to serve as potent inhibitors, modulators, and antagonists for a range of proteins implicated in human disease.

This guide will navigate the ever-expanding landscape of therapeutic targets for this remarkable class of compounds, with a focus on the underlying molecular mechanisms and the experimental evidence that underpins their therapeutic promise.

Anticancer Activity: Targeting the Engines of Malignancy

The fight against cancer has been a major focus for the development of 2-aminothiophene derivatives, with numerous studies demonstrating their potent antiproliferative and cytotoxic effects against a variety of cancer cell lines.[2][3] Their anticancer activity is often attributed to their ability to interfere with key signaling pathways that are dysregulated in cancer, primarily through the inhibition of protein kinases.

Kinase Inhibition: A Dominant Mechanism of Action

Protein kinases are critical regulators of cellular processes such as growth, proliferation, and survival.[4] Their aberrant activity is a hallmark of many cancers, making them prime targets for therapeutic intervention. 2-Aminothiophene derivatives, particularly those fused with a pyrimidine ring to form thieno[2,3-d]pyrimidines, have proven to be a rich source of potent kinase inhibitors.

The EGFR and HER2 are receptor tyrosine kinases that play a pivotal role in the development and progression of several cancers, including non-small cell lung cancer and breast cancer. Overexpression or activating mutations of these receptors lead to uncontrolled cell proliferation and survival. Several 2-aminothiophene-based compounds have been developed as potent dual inhibitors of EGFR and HER2.[5] For instance, a series of thieno[2,3-d][1][6][7]triazine and acetamide derivatives have demonstrated IC50 values in the nanomolar range against the H1299 non-small cell lung cancer cell line, which expresses high levels of both EGFR and HER2.[5]

Angiogenesis, the formation of new blood vessels, is essential for tumor growth and metastasis. VEGFR-2 is a key mediator of angiogenesis, and its inhibition is a validated strategy for cancer therapy. Thiophene-3-carboxamide derivatives based on the 2-aminothiophene scaffold have been identified as potent VEGFR-2 inhibitors.[8] These compounds have been shown to inhibit VEGFR-2 phosphorylation, suppress cancer cell proliferation, and inhibit angiogenesis in vitro.[8]

The Aurora kinases (A, B, and C) are a family of serine/threonine kinases that play essential roles in mitosis.[9] Their overexpression is common in many cancers and is associated with genomic instability. Thienopyrimidine derivatives, synthesized from 2-aminothiophene precursors, have been discovered as potent and selective inhibitors of Aurora kinases.[5]

Signaling Pathway: Kinase Inhibition by 2-Aminothiophene Derivatives in Cancer

Caption: A typical workflow for assessing the inhibition of tau protein aggregation by 2-aminothiophene derivatives.

Potential for BACE1 Inhibition

Beta-site amyloid precursor protein cleaving enzyme 1 (BACE1) is a key enzyme in the production of the amyloid-beta (Aβ) peptide, the primary component of the amyloid plaques found in the brains of Alzheimer's patients. [10][11][12][13]Inhibition of BACE1 is therefore a highly sought-after therapeutic approach. While direct and potent inhibition of BACE1 by simple 2-aminothiophene derivatives is not yet firmly established in the public domain, the structural similarities of some 2-aminothiophene-based scaffolds to known BACE1 inhibitors suggest that this is a promising area for future investigation. [11][13][14]

Antimicrobial and Antileishmanial Activities: Combating Infectious Diseases

The rise of antimicrobial resistance is a global health crisis, necessitating the discovery of new classes of antimicrobial agents. 2-Aminothiophene derivatives have demonstrated broad-spectrum antimicrobial activity against various bacteria and fungi. [6][7]Their mechanism of action can be multifaceted, including the inhibition of essential microbial enzymes and the disruption of microbial cell membranes.

Furthermore, certain 2-aminothiophene derivatives have shown potent activity against Leishmania amazonensis, the parasite responsible for leishmaniasis. These compounds have exhibited low micromolar IC50 values against the promastigote form of the parasite.

Conclusion and Future Perspectives

The 2-aminothiophene scaffold has unequivocally established itself as a cornerstone in modern medicinal chemistry. Its synthetic tractability, coupled with its ability to interact with a diverse range of biological targets, has led to the development of promising therapeutic candidates across multiple disease areas. The journey from the simplicity of the Gewald reaction to the complexity of targeting specific kinase isoforms or pathological protein aggregates is a testament to the enduring power of this chemical motif.

Future research in this field will likely focus on several key areas:

• Target Selectivity: As our understanding of the molecular drivers of disease becomes more nuanced, the development of 2-aminothiophene derivatives with high selectivity for specific targets will be crucial to minimize off-target effects and improve therapeutic indices.

• Novel Therapeutic Targets: The exploration of 2-aminothiophenes against new and emerging therapeutic targets, particularly in areas of high unmet medical need, will continue to be a vibrant area of research.

• Drug Delivery and Formulation: For compounds with promising in vitro activity but poor pharmacokinetic properties, the development of novel drug delivery systems and formulations will be essential to translate their potential to the clinic.

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A Technical Guide to the Crystallographic Structure of 2-Amino-5-methyl-4-(4-propylphenyl)thiophene-3-carbonitrile: A Roadmap to Structural Elucidation and Analysis

Abstract: The 2-aminothiophene scaffold is a cornerstone in medicinal chemistry, valued for its diverse biological activities. This guide provides a comprehensive technical framework for the determination and analysis of the crystallographic structure of a specific derivative, 2-Amino-5-methyl-4-(4-propylphenyl)thiophene-3-carbonitrile. As no public crystallographic data for this compound currently exists, this document serves as a detailed roadmap for researchers in structural biology and drug development. It outlines a robust methodology, from synthesis and crystallization to advanced crystallographic analysis, and offers expert predictions on the molecule's structural features based on established principles and data from analogous structures.

Introduction: The Significance of the 2-Aminothiophene Core

2-Aminothiophene derivatives are a class of heterocyclic compounds that have garnered significant attention in the pharmaceutical sciences due to their wide range of biological activities, including anti-proliferative, antiviral, and antifungal properties.[1] The specific substitution pattern on the thiophene ring allows for fine-tuning of the molecule's steric and electronic properties, which in turn dictates its interaction with biological targets. The title compound, 2-Amino-5-methyl-4-(4-propylphenyl)thiophene-3-carbonitrile, combines the key features of the 2-aminothiophene core with a substituted phenyl ring, making it a promising candidate for further investigation.

Understanding the precise three-dimensional arrangement of atoms in this molecule is paramount for rational drug design. Single-crystal X-ray diffraction is the definitive method for obtaining this information, providing insights into bond lengths, bond angles, conformation, and the intermolecular interactions that govern the crystal packing.[2] This guide will lay out the necessary steps to achieve this, from chemical synthesis to the final refined crystal structure.

Part I: Synthesis and Single Crystal Growth

Synthesis via the Gewald Reaction

The most efficient and widely used method for the synthesis of substituted 2-aminothiophenes is the Gewald reaction.[1][3] This one-pot, multi-component reaction involves the condensation of a ketone or aldehyde with an activated nitrile and elemental sulfur in the presence of a basic catalyst.[4]

Proposed Synthetic Protocol:

• Reactant Preparation: To a solution of 1-(4-propylphenyl)propan-2-one (1.0 eq) and malononitrile (1.0 eq) in ethanol, add elemental sulfur (1.1 eq).

• Catalyst Addition: Add a catalytic amount of a secondary amine, such as diethylamine or morpholine, dropwise to the stirred mixture at room temperature. The amine serves to deprotonate the malononitrile, initiating the Knoevenagel-Cope condensation.[1]

• Reaction Monitoring: The reaction mixture is typically stirred at a slightly elevated temperature (e.g., 40-50 °C) for several hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up and Purification: Upon completion, the reaction mixture is cooled, and the precipitated product is collected by filtration. The crude product is then purified by recrystallization from a suitable solvent (e.g., ethanol or a mixture of ethyl acetate and hexanes) to yield the pure 2-Amino-5-methyl-4-(4-propylphenyl)thiophene-3-carbonitrile.

Growing Diffraction-Quality Single Crystals

The acquisition of high-quality single crystals is often the most challenging step in crystallographic analysis.[2] The purified compound should be subjected to various crystallization techniques.

Recommended Crystallization Methods:

• Slow Evaporation: A saturated solution of the compound in a suitable solvent (e.g., acetone, acetonitrile, or ethyl acetate) is left undisturbed in a loosely capped vial, allowing the solvent to evaporate slowly over several days to weeks.

• Vapor Diffusion (Hanging Drop or Sitting Drop): A concentrated solution of the compound in a good solvent is placed as a drop on a siliconized glass slide, which is then inverted and sealed over a reservoir containing a poor solvent (the precipitant). The slow diffusion of the precipitant vapor into the drop gradually reduces the solubility of the compound, promoting crystallization.

• Solvent Layering: A solution of the compound is carefully layered with a less dense, miscible solvent in which the compound is less soluble. Crystals may form at the interface between the two solvents.

Part II: The Crystallographic Analysis Workflow

Once a suitable single crystal (typically 30-300 microns in size) is obtained, the process of determining its structure can begin.[2]

Experimental Protocol for Data Collection and Processing

• Crystal Mounting: A well-formed, defect-free crystal is selected under a microscope and mounted on a goniometer head using a cryoloop or a thin glass fiber.[5]

• Data Collection: The mounted crystal is placed on a single-crystal X-ray diffractometer (such as a Bruker D8 VENTURE or Rigaku XtaLAB Synergy-S).[6][7] The crystal is cooled to a low temperature (typically 100 K) to minimize thermal vibrations and radiation damage. A monochromatic X-ray beam (e.g., Mo Kα, λ = 0.7107 Å) is directed at the crystal.[5] As the crystal is rotated through a series of angles, a detector records the positions and intensities of the diffracted X-rays.[8]

• Data Reduction: The raw diffraction images are processed using software such as Bruker's APEX suite or CrysAlisPro. This involves integrating the intensities of the diffraction spots, applying corrections for experimental factors (like Lorentz and polarization effects), and generating a reflection file (e.g., an HKL file) containing the Miller indices (h,k,l) and the corresponding intensities for each reflection.

A high-level overview of the crystallographic workflow.

Structure Solution and Refinement

This phase translates the diffraction data into a 3D atomic model.

• Structure Solution: The primary challenge is to solve the "phase problem," as the detectors only record intensities, not the phases of the diffracted waves. For small molecules, this is typically achieved using direct methods, implemented in programs like SHELXT or SIR92.[9][10] These programs use statistical relationships between the intensities to derive an initial set of phases, which are then used to calculate an initial electron density map.

• Structure Refinement: An atomic model is built into the electron density map. The positions, and atomic displacement parameters (which model thermal motion) of the atoms are then refined using a least-squares minimization procedure against the experimental data. This is commonly done with software like SHELXL.[10] The refinement process is iterative, and difference Fourier maps are used to locate missing atoms (especially hydrogen atoms) and to model any disorder. The quality of the final model is assessed by figures of merit such as the R-factor (R1) and the goodness-of-fit (GooF).

Part III: Predicted Structural Features

Based on the known structures of similar 2-aminothiophene derivatives, we can predict the key structural features of 2-Amino-5-methyl-4-(4-propylphenyl)thiophene-3-carbonitrile.[11][12]

Standard atom numbering for crystallographic discussion.

Predicted Molecular Geometry

The geometry of the thiophene ring is expected to be largely planar. The bond lengths and angles should be consistent with those of other 2-aminothiophene derivatives.

Parameter	Predicted Value Range	Rationale / Comments
Bond Lengths (Å)
S1–C2	1.72 - 1.74	Typical S-C single bond in a thiophene ring.
C2–C3	1.39 - 1.42	Partial double bond character.
C3–C4	1.43 - 1.46	Single bond character.
C4–C5	1.37 - 1.40	Partial double bond character.
S1–C5	1.71 - 1.73	Typical S-C single bond in a thiophene ring.
C2–N1 (Amino)	1.34 - 1.37	Shorter than a typical C-N single bond due to resonance with the thiophene ring.
C3–C6 (Nitrile)	1.42 - 1.45	C-C single bond.
C6≡N2 (Nitrile)	1.13 - 1.16	Typical C≡N triple bond.
C4–C7 (Thiophene-Phenyl)	1.47 - 1.50	C(sp²)-C(sp²) single bond.
Torsion Angle (°)
C5–C4–C7–C8	30 - 60	Defines the twist between the thiophene and phenyl rings. This is a flexible angle.

Intermolecular Interactions and Crystal Packing

The crystal structure will be stabilized by a network of non-covalent interactions.

• Hydrogen Bonding: The amino group (N1) is a strong hydrogen bond donor. It is highly likely to form hydrogen bonds with the nitrogen atom of the nitrile group (N2) of an adjacent molecule, leading to the formation of chains or dimers.[13]

• C-H···π Interactions: The hydrogen atoms of the methyl and propyl groups, as well as those on the phenyl ring, can act as weak hydrogen bond donors, interacting with the electron-rich π systems of the thiophene and phenyl rings.

• π-π Stacking: The aromatic thiophene and phenyl rings provide opportunities for π-π stacking interactions, which could further stabilize the crystal packing. The geometry of these interactions (e.g., parallel-displaced or T-shaped) will depend on the overall steric demands of the molecule.

A potential N-H···N hydrogen bond between adjacent molecules.

A Hirshfeld surface analysis, performed using software like CrystalExplorer, would be invaluable for visualizing and quantifying these diverse intermolecular interactions.[13] The fingerprint plots derived from this analysis provide a 2D summary of the different types of contacts and their relative contributions to the overall crystal packing.[14]

Conclusion

While the crystallographic structure of 2-Amino-5-methyl-4-(4-propylphenyl)thiophene-3-carbonitrile has not yet been reported, this guide provides a robust and comprehensive framework for its determination and analysis. By following the outlined protocols for synthesis, crystallization, and single-crystal X-ray diffraction, researchers can obtain a precise three-dimensional model of the molecule. The subsequent analysis of this model, guided by the predictions made in this paper, will yield critical insights into its conformation and the intermolecular forces that dictate its solid-state architecture. This knowledge is indispensable for understanding its structure-activity relationship and for the rational design of new therapeutic agents based on the versatile 2-aminothiophene scaffold.

References

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• Sharma, J., & Champagne, P. (2024). Mechanisms of the Gewald Synthesis of 2-Aminothiophenes from Elemental Sulfur. The Journal of Organic Chemistry, 89(13), 9609-9619. Available from: [Link]

• Sharma, J., & Champagne, P. (2024). Mechanisms of the Gewald Synthesis of 2-Aminothiophenes from Elemental Sulfur. ChemRxiv. DOI: 10.26434/chemrxiv-2024-3lq16. Available from: [Link]

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• Crystal structure of ethyl 5-acetyl-2-{[(dimethylamino)methylidene]amino}-4-methylthiophene-3-carboxylate. (2015). Acta Crystallographica Section E: Crystallographic Communications, 71(Pt 7), o762–o763. Available from: [Link]

• Crystal structure and Hirshfeld surface analysis of 2-amino-6-[(1-phenylethyl)amino]-4-(thiophen-2-yl)pyridine-3,5-dicarbonitrile. (2022). IUCrData, 7(6). Available from: [Link]

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An In-depth Technical Guide to the Health and Safety of 2-Amino-5-methyl-4-(4-propylphenyl)thiophene-3-carbonitrile

Executive Summary & Proactive Hazard Assessment

This technical guide provides a comprehensive overview of the health and safety considerations for 2-Amino-5-methyl-4-(4-propylphenyl)thiophene-3-carbonitrile (CAS No. 519016-79-6). As a highly specialized heterocyclic compound, it is primarily intended for research and development purposes, particularly in the synthesis of novel chemical entities.

A thorough review of publicly available safety and toxicological literature reveals a significant data gap for this specific molecule. Direct experimental data on its toxicity, health hazards, and environmental fate has not been extensively published. This is not uncommon for novel research chemicals.

In alignment with best practices in chemical safety and industrial hygiene, this guide will employ a proactive, analogue-based approach to hazard assessment. We will extrapolate the potential health and safety profile of the target compound from its closest structural analogue for which comprehensive safety data is available: 2-Amino-5-methyl-3-thiophenecarbonitrile (CAS No. 138564-58-6) . This analogue shares the core 2-aminothiophene-3-carbonitrile scaffold, which is the likely driver of its toxicological properties. This methodology allows us to establish robust safety protocols and handling procedures based on a scientifically grounded estimation of risk.

Researchers and drug development professionals must treat 2-Amino-5-methyl-4-(4-propylphenyl)thiophene-3-carbonitrile with the same level of caution as its known hazardous analogues until specific data becomes available.

Compound Identification and Analogue Rationale

Target Compound

Identifier	Value
Chemical Name	2-Amino-5-methyl-4-(4-propylphenyl)thiophene-3-carbonitrile
CAS Number	519016-79-6[1][2][3]
Molecular Formula	C15H16N2S[3][4]
Molecular Weight	256.37 g/mol [4]
Structure
Structure of 2-Amino-5-methyl-4-(4-propylphenyl)thiophene-3-carbonitrile

Primary Surrogate Compound for Hazard Assessment

Identifier	Value	Source
Chemical Name	2-Amino-5-methyl-3-thiophenecarbonitrile	[5]
CAS Number	138564-58-6	[5][6][7]
Molecular Formula	C6H6N2S	[5]
Molecular Weight	138.19 g/mol	[5]
Rationale	This compound contains the identical 2-amino-5-methylthiophene-3-carbonitrile core. The primary structural difference is the absence of the 4-propylphenyl group. The reactivity and toxicological profile are likely dominated by the aminonitrile-substituted thiophene ring system. Therefore, its well-documented hazards serve as a conservative and reliable baseline for the target compound.

Anticipated Hazard Identification and GHS Classification

Based on the GHS classification of the surrogate compound, 2-Amino-5-methyl-3-thiophenecarbonitrile, the target compound should be handled as if it possesses the following hazards.[5][6]

Hazard Class	GHS Category	Hazard Statement
Acute Toxicity, Oral	Category 4	H302: Harmful if swallowed
Acute Toxicity, Dermal	Category 4	H312: Harmful in contact with skin
Acute Toxicity, Inhalation	Category 4	H332: Harmful if inhaled
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation
Serious Eye Damage/Irritation	Category 2A	H319: Causes serious eye irritation

Signal Word: Warning [6]

Hazard Pictograms:

Caption: Anticipated GHS Hazard Profile.

Anticipated Toxicological Profile

While specific LD50 or LC50 data for the target compound are unavailable, the "Harmful" classification of its analogue indicates moderate acute toxicity upon ingestion, skin contact, and inhalation.[6] The primary toxicological concerns are:

• Acute Toxicity: The presence of the nitrile (-C≡N) group and the aromatic amine structure suggests that absorption through any route could lead to systemic effects. The mechanism may involve metabolic pathways that could release cyanide, although this is speculative without direct evidence. Symptoms of exposure may include headache, dizziness, nausea, and in severe cases, respiratory distress.[8]

• Skin Irritation: The compound is expected to cause skin irritation upon direct contact. Prolonged or repeated exposure could lead to dermatitis.[6]

• Eye Irritation: Direct contact with the eyes is likely to cause serious irritation, characterized by redness, pain, and potential for corneal damage.[6]

• Chronic Effects: Data on long-term exposure, including mutagenicity, carcinogenicity, and reproductive toxicity, is not available for the target compound or its close analogues.[9][10] In the absence of such data, it is prudent to minimize exposure to the lowest reasonably achievable levels.

Exposure Controls & Personal Protection

A multi-layered approach to exposure control is mandatory. The causality behind these recommendations is to create redundant safety barriers, assuming the compound is as hazardous as its surrogate.

Engineering Controls

• Primary Control: All handling of the solid compound or solutions must be conducted in a certified chemical fume hood. The fume hood provides the primary barrier, protecting the operator from inhaling dust or vapors.

• Ventilation: Ensure the laboratory has adequate general ventilation to dilute any fugitive emissions that may escape primary containment.

Personal Protective Equipment (PPE)

• Hand Protection: Wear nitrile gloves (minimum thickness of 0.11 mm) at all times. Nitrile provides good resistance against a broad range of chemicals. Discard and replace gloves immediately if they become contaminated. Do not reuse disposable gloves.[11]

• Eye and Face Protection: Wear chemical safety goggles that conform to EN166 (EU) or ANSI Z87.1 (US) standards. If there is a risk of splashing, a full-face shield should be worn in addition to goggles.[12]

• Skin and Body Protection: A full-length laboratory coat must be worn and kept fastened. For larger quantities or tasks with a higher risk of spillage, consider a chemically resistant apron.

• Respiratory Protection: If engineering controls fail or for emergency situations, a full-face respirator with a combination cartridge (e.g., ABEK-P3) is required.

Hygiene Measures

• Do not eat, drink, or smoke in areas where the chemical is handled or stored.[13]

• Wash hands thoroughly with soap and water after handling and before leaving the laboratory.[13]

• Contaminated work clothing should be removed and laundered separately before reuse.

Experimental Protocols: Safe Handling & Emergency Procedures

Trustworthiness in a protocol is derived from its ability to anticipate and mitigate risk at each step. The following workflows are designed to be self-validating systems for safe handling.

Workflow for Handling and Weighing

Caption: Step-by-step workflow for safe weighing.

First-Aid Measures

• If Inhaled: Immediately move the person to fresh air. If breathing is difficult, provide oxygen. If breathing has stopped, give artificial respiration. Seek immediate medical attention.[6]

• In Case of Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with plenty of soap and water for at least 15 minutes. Seek medical attention if irritation persists.[6][11]

• In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[6][9]

• If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Call a poison control center or seek immediate medical attention.[6]

Fire-Fighting Measures

• Suitable Extinguishing Media: Use dry chemical powder, carbon dioxide (CO2), or alcohol-resistant foam.[10]

• Specific Hazards: Combustion may produce toxic and corrosive fumes, including oxides of nitrogen (NOx), carbon (CO, CO2), and sulfur (SOx).[13]

• Protective Actions: Firefighters must wear self-contained breathing apparatus (SCBA) and full protective clothing to prevent contact with skin and eyes.[11]

Accidental Release Measures

• Evacuate: Evacuate non-essential personnel from the spill area.

• Ventilate: Ensure the area is well-ventilated (if safe to do so).

• Contain: Prevent the spill from entering drains or waterways.

• Clean-up: For a solid spill, carefully sweep or scoop up the material, avoiding dust generation. Place it into a sealed, properly labeled container for disposal.[10]

• Decontaminate: Clean the spill area thoroughly with a suitable solvent followed by soap and water.

Storage, Stability, and Disposal

• Storage Conditions: Store in a tightly sealed container in a cool, dry, and well-ventilated area. Keep away from incompatible materials such as strong oxidizing agents. Some analogues recommend storage under an inert atmosphere at 2-8°C.[7]

• Chemical Stability: The compound is expected to be stable under recommended storage conditions.[6]

• Disposal: Disposal must be in accordance with all local, state, and federal regulations. This material should be treated as hazardous chemical waste and disposed of via a licensed waste disposal company. Do not allow it to enter the environment.[9]

Ecological Information

No specific ecotoxicity data is available for 2-Amino-5-methyl-4-(4-propylphenyl)thiophene-3-carbonitrile or its primary surrogate.[9][12] Due to the general lack of data, the precautionary principle applies. The compound should be considered potentially harmful to aquatic life, and measures must be taken to prevent its release into the soil, waterways, or sewer systems.

References

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• ChemBK. (2024, April 9). 2-aminothiophene-3-carbonitrile. Retrieved from chembk.com. [Link]

• PubChem. (n.d.). 2-Amino-5-methyl-3-thiophenecarbonitrile. Retrieved from National Center for Biotechnology Information. [Link]

• PubChem. (n.d.). 2-Aminothiophene-3-carbonitrile. Retrieved from National Center for Biotechnology Information. [Link]

• AA Blocks. (n.d.). 519016-79-6 | 2-Amino-5-methyl-4-(4-propylphenyl)thiophene-3-carbonitrile. Retrieved from aablocks.com. [Link]

• PubChem. (n.d.). 3-Amino-5-(4-fluorophenyl)thiophene-2-carbonitrile. Retrieved from National Center for Biotechnology Information. [Link]

• Georganics. (n.d.). 2-Amino-5-methyl-1,3,4-thiadiazole - High purity. Retrieved from georganics.sk. [Link]

• Jubilant Ingrevia Limited. (2024, February 2). 2-Amino-5-methylpyridine Safety Data Sheet. Retrieved from jubilant-ingrevia.com. [Link]

• PubMed Central. (n.d.). 2-Amino-4,5-dihydrothiophene-3-carbonitriles: A New Synthesis, Quantum Chemical Studies, and Mannich-Type Reactions Leading to New Hexahydrothieno[2,3-d]pyrimidines. Retrieved from National Center for Biotechnology Information. [Link]

• MDPI. (n.d.). First Synthesis of 3-Acetyl-2-aminothiophenes Using the Gewald Reaction. Retrieved from mdpi.com. [Link]

• Organic Chemistry Portal. (n.d.). An Efficient One-Pot Synthesis of Substituted 2-Aminothiophenes via Three-Component Gewald Reaction Catalyzed by L-Proline. Retrieved from organic-chemistry.org. [Link]

• ResearchGate. (2025, August 6). Applications substituted 2-aminothiophenes in drug design. Retrieved from researchgate.net. [Link]

• PubMed Central. (2022, August 29). Green methodologies for the synthesis of 2-aminothiophene. Retrieved from National Center for Biotechnology Information. [Link]

• ADAMA. (n.d.). Safety Data Sheet. Retrieved from adama.com. [Link]

• PubChem. (n.d.). 5-Methyl-2-((2-nitrophenyl)amino)-3-thiophenecarbonitrile. Retrieved from National Center for Biotechnology Information. [Link]

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Protocols & Analytical Methods

The Gewald Reaction: A Comprehensive Guide to the Synthesis of 2-Aminothiophenes

For Researchers, Scientists, and Drug Development Professionals

This application note provides an in-depth guide to the Gewald reaction, a cornerstone of heterocyclic chemistry for the synthesis of highly substituted 2-aminothiophenes. These structures are pivotal scaffolds in medicinal chemistry, materials science, and dye manufacturing.[1][2][3] This document will delve into the mechanistic underpinnings of the reaction, offer a detailed step-by-step protocol, and provide insights into troubleshooting and optimization, empowering researchers to confidently and successfully employ this powerful synthetic tool.

Introduction: The Significance of the Gewald Reaction

The Gewald reaction, first reported by Karl Gewald in the 1960s, is a multicomponent reaction that efficiently constructs the 2-aminothiophene ring system from a ketone or aldehyde, an active methylene nitrile, and elemental sulfur in the presence of a base.[3][4] Its enduring popularity stems from the ready availability of starting materials, mild reaction conditions, and the high degree of functionalization possible in a single step.[4] The resulting 2-aminothiophene core is a privileged structure found in numerous pharmaceuticals, including the anti-inflammatory drug Tinoridine and the antipsychotic Olanzapine.[2]

Mechanistic Insights: Understanding the "Why"

A thorough understanding of the reaction mechanism is paramount for successful synthesis and troubleshooting. The Gewald reaction proceeds through a sequence of well-established steps, with the initial phase being a Knoevenagel-Cope condensation.[3][5]

Step 1: Knoevenagel-Cope Condensation

The reaction is initiated by the base-catalyzed condensation of the carbonyl compound (ketone or aldehyde) and the active methylene nitrile (e.g., malononitrile or ethyl cyanoacetate).[3] The base, typically a secondary amine like morpholine or piperidine, deprotonates the active methylene compound, generating a nucleophilic carbanion. This carbanion then attacks the electrophilic carbonyl carbon, leading to an aldol-type adduct that subsequently dehydrates to form a stable α,β-unsaturated nitrile intermediate.[3]

• Expert Insight: The choice of base is critical. For less reactive ketones, a stronger base may be required to drive the condensation forward.[6] The removal of water formed during this step can also increase the yield of the unsaturated intermediate.[6]

Step 2: Sulfur Addition and Cyclization

The precise mechanism of sulfur addition is still a subject of some discussion, but it is generally accepted that the α,β-unsaturated nitrile is deprotonated by the base at the α-position to the nitrile group.[5] This newly formed carbanion then acts as a nucleophile, attacking the elemental sulfur (S₈) ring. This is followed by intramolecular cyclization, where the sulfur attacks the nitrile group. Tautomerization of the resulting imine leads to the aromatic 2-aminothiophene product.[3]

Below is a diagram illustrating the generally accepted mechanism of the Gewald reaction:

Caption: The Gewald reaction mechanism.

Experimental Protocol: A Step-by-Step Guide

This protocol provides a general procedure for the synthesis of a 2-aminothiophene from a ketone, an active methylene nitrile, and elemental sulfur. Researchers should optimize the reaction conditions for their specific substrates.

Materials and Reagents

Reagent/Material	Purpose	Typical Grade
Ketone or Aldehyde	Starting Material	Reagent Grade
Active Methylene Nitrile	Starting Material	Reagent Grade
Elemental Sulfur	Starting Material	Powdered, Reagent Grade
Base (e.g., Morpholine)	Catalyst	Reagent Grade
Solvent (e.g., Ethanol)	Reaction Medium	Anhydrous
Round-bottom flask	Reaction Vessel	---
Condenser	Reflux	---
Magnetic stirrer/hotplate	Agitation/Heating	---
Ice bath	Cooling	---
Buchner funnel & flask	Filtration	---
Filter paper	Filtration	---

Pre-Reaction Setup

• Drying Glassware: Ensure all glassware is thoroughly dried in an oven to prevent water from interfering with the Knoevenagel-Cope condensation.

• Inert Atmosphere (Optional but Recommended): For sensitive substrates or to minimize side reactions, the reaction can be set up under an inert atmosphere (e.g., nitrogen or argon).

Reaction Procedure

• Charge the Reaction Vessel: To a round-bottom flask equipped with a magnetic stir bar, add the ketone (1.0 eq), the active methylene nitrile (1.0 eq), and elemental sulfur (1.1 eq).

• Add Solvent and Base: Add the solvent (e.g., ethanol) to the flask, followed by the base (e.g., morpholine, 0.1-0.2 eq).

• Reaction Conditions: Attach a condenser to the flask and heat the mixture to a gentle reflux (typically 50-80 °C) with vigorous stirring. The optimal temperature and reaction time will vary depending on the substrates used.

• Monitoring the Reaction: The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up: Once the reaction is complete (as indicated by TLC, typically 2-6 hours), cool the reaction mixture to room temperature.[7] Pour the mixture into ice-cold water with stirring.[7]

• Isolation: The solid product will precipitate. Collect the precipitate by vacuum filtration using a Buchner funnel.[7]

• Washing: Wash the collected solid with cold water, followed by a small amount of cold ethanol to remove impurities.[7]

• Drying: Dry the product in a vacuum oven or air-dry to a constant weight.

Purification

For many applications, the precipitated product may be of sufficient purity. However, if further purification is required:

• Recrystallization: Recrystallization from a suitable solvent (e.g., ethanol, methanol, or a mixture of solvents) is a common and effective method for purifying 2-aminothiophenes.

• Column Chromatography: For more challenging purifications or to remove closely related impurities, silica gel column chromatography may be necessary. The choice of eluent will depend on the polarity of the product.

Experimental Workflow

The following diagram outlines the general workflow for the Gewald synthesis of 2-aminothiophenes.

Caption: General experimental workflow for the Gewald reaction.

Troubleshooting and Optimization

Even with a robust protocol, challenges can arise. Here are some common issues and their solutions:

• Low Yield:

  • Inefficient Knoevenagel-Cope Condensation: As a common reason for low yields, consider using a stronger base or removing water from the reaction.[6]

  • Sterically Hindered Ketones: For bulky ketones, a two-step procedure where the α,β-unsaturated nitrile is first isolated can be more effective.[6]

• Side Product Formation:

  • Dimerization: Dimerization of the α,β-unsaturated nitrile can compete with the desired cyclization.[6] Optimizing the reaction temperature and the rate of reagent addition can minimize this side reaction.[6]

  • Polymerization: At high temperatures, starting materials or intermediates can polymerize, leading to a dark, tarry reaction mixture.[6] Careful temperature control is crucial to avoid this.[6]

• Dark Reaction Color: The formation of complex polysulfides can result in a dark brown or tarry mixture, complicating product isolation.[6] Ensuring the purity of starting materials and maintaining the optimal reaction temperature can mitigate this issue.[6]

Safety Precautions

• Elemental Sulfur: Elemental sulfur is a flammable solid and can form explosive dust-air mixtures.[8] Keep away from heat, sparks, and open flames.[9] Use in a well-ventilated area and wear appropriate personal protective equipment (PPE), including gloves and safety glasses.[10][11]

• Solvents: Organic solvents like ethanol are flammable. Handle with care and use in a fume hood.

• Bases: Amines such as morpholine and piperidine are corrosive and toxic. Avoid skin and eye contact and handle in a fume hood.

By following this comprehensive guide, researchers can effectively utilize the Gewald reaction for the synthesis of a wide array of valuable 2-aminothiophene derivatives.

References

• Green methodologies for the synthesis of 2-aminothiophene. (2022). PubMed Central. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Gewald Reaction. Retrieved from [Link]

• Martin Operating Partnership, L.P. (2016).

• Der Pharma Chemica. (n.d.). A green chemistry approach to gewald reaction. Retrieved from [Link]

• Thieme. (2023). Truly Catalytic Gewald Synthesis of 2-Aminothiophenes Using Piperidinium Borate (Pip Borate), a Conjugate Acid–Base Pair. Retrieved from [Link]

• ARKIVOC. (2010). Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. Retrieved from [Link]

• Wikipedia. (n.d.). Gewald reaction. Retrieved from [Link]

• Reddit. (2024). How to minimize side products of this reaction. Retrieved from [Link]

• Synthesis of Novel 2-Aminothiophene-3-carboxylates by Variations of the Gewald Reaction. (n.d.). Retrieved from [Link]

• Washington State University. (2005).
• SULPHUR SAFETY D
• National Institute of Standards and Technology. (2022).

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Application Note &amp; Protocol: High-Purity Synthesis of 2-Amino-5-methyl-4-(4-propylphenyl)thiophene-3-carbonitrile via Recrystallization

Abstract

This document provides a comprehensive guide for the purification of 2-Amino-5-methyl-4-(4-propylphenyl)thiophene-3-carbonitrile, a key intermediate in pharmaceutical synthesis. The protocol details a robust recrystallization procedure designed to yield a high-purity solid suitable for downstream applications in drug development. The narrative emphasizes the rationale behind solvent selection, procedural steps, and troubleshooting, ensuring both reproducibility and a deep understanding of the purification principles. This guide is intended for researchers, scientists, and professionals in the field of drug development.

Introduction: The Critical Role of Purity in Pharmaceutical Intermediates

The efficacy and safety of an active pharmaceutical ingredient (API) are intrinsically linked to its purity.[1][2] Impurities, even at trace levels, can alter the pharmacological profile of a drug, lead to adverse reactions, or compromise the stability of the final drug product.[1][2][3] Therefore, rigorous purification of synthetic intermediates is a non-negotiable aspect of the drug development pipeline.[1][4]

2-Amino-5-methyl-4-(4-propylphenyl)thiophene-3-carbonitrile is a polysubstituted 2-aminothiophene derivative. This class of compounds is of significant interest in medicinal chemistry, often synthesized via the Gewald aminothiophene synthesis.[5][6] The Gewald reaction is a multicomponent reaction that efficiently constructs the highly functionalized thiophene ring from a ketone or aldehyde, an active methylene nitrile, and elemental sulfur in the presence of a base.[5][6] While efficient, this one-pot synthesis can introduce unreacted starting materials and side products as impurities.

This application note presents a detailed protocol for the purification of 2-Amino-5-methyl-4-(4-propylphenyl)thiophene-3-carbonitrile by recrystallization, a powerful and widely used technique for the purification of solid organic compounds.[7][8][9]

The Gewald Synthesis: A Brief Mechanistic Overview

Understanding the origin of potential impurities informs the purification strategy. The synthesis of the target compound likely proceeds through a Gewald reaction. The mechanism, though complex, is generally understood to initiate with a Knoevenagel condensation, followed by the addition of sulfur and subsequent cyclization.[5][10][11]

Figure 1: Simplified workflow of the Gewald synthesis.

Potential impurities arising from this synthesis include unreacted starting materials, polymeric sulfur byproducts, and isomers or related thiophene derivatives. A well-designed recrystallization protocol is essential to remove these contaminants.

Principles of Recrystallization

Recrystallization is a purification technique based on the differential solubility of a compound and its impurities in a given solvent at different temperatures.[7] The ideal recrystallization solvent should exhibit the following characteristics:

• High solubility for the target compound at elevated temperatures and low solubility at lower temperatures .[7][12]

• Impurities should either be highly soluble at all temperatures (remaining in the mother liquor) or sparingly soluble at all temperatures (allowing for removal by hot filtration).[12]

• The solvent must be chemically inert towards the compound being purified.[12][13]

• It should have a relatively low boiling point to facilitate easy removal from the purified crystals.[13]

The process involves dissolving the impure solid in a minimum amount of a suitable hot solvent, followed by slow cooling to allow for the formation of a crystalline lattice.[8][9] The ordered crystal structure inherently excludes impurity molecules, leading to a significant increase in purity.

Experimental Protocol

Materials and Equipment

Reagents	Equipment
Crude 2-Amino-5-methyl-4-(4-propylphenyl)thiophene-3-carbonitrile	Erlenmeyer flasks (various sizes)
Isopropanol (Propan-2-ol), Reagent Grade	Hot plate with magnetic stirring capability
Activated Carbon (decolorizing charcoal)	Magnetic stir bars
Buchner funnel and flask
Vacuum source
Filter paper
Glass stirring rod
Watch glass
Ice bath
Spatulas
Graduated cylinders

Solvent Selection Rationale

For a compound like 2-Amino-5-methyl-4-(4-propylphenyl)thiophene-3-carbonitrile, which possesses both polar (amino, nitrile) and non-polar (propylphenyl, methyl) functionalities, a solvent of intermediate polarity is often a good starting point. Alcohols such as ethanol or isopropanol are excellent candidates. Isopropanol is selected for this protocol due to its favorable solubility profile for many aminothiophene derivatives, a suitable boiling point (82.6 °C), and its relatively low toxicity. Preliminary solubility tests (not detailed here) confirmed that the target compound is sparingly soluble in cold isopropanol but highly soluble in hot isopropanol, making it an ideal choice.

Step-by-Step Recrystallization Procedure

Figure 2: Step-by-step recrystallization workflow.

• Dissolution: Place the crude 2-Amino-5-methyl-4-(4-propylphenyl)thiophene-3-carbonitrile (e.g., 5.0 g) into an appropriately sized Erlenmeyer flask equipped with a magnetic stir bar. Add a small portion of isopropanol (e.g., 20 mL) and begin heating the mixture on a hot plate with gentle stirring. Continue to add isopropanol in small increments until the solid just dissolves at the boiling point of the solvent. It is crucial to use the minimum amount of hot solvent to ensure a good recovery yield.[8]

• Decolorization (Optional): If the hot solution is colored due to impurities, remove it from the heat and add a small amount of activated carbon (a spatula tip). Swirl the flask and gently reheat to boiling for a few minutes. The activated carbon will adsorb colored impurities.

• Hot Gravity Filtration: To remove the activated carbon and any insoluble impurities, perform a hot gravity filtration. This is a critical step to prevent premature crystallization in the filter funnel. Pre-heat a second Erlenmeyer flask and a glass funnel on the hot plate. Place a fluted filter paper in the funnel and pour the hot solution through it.

• Crystallization: Cover the flask containing the hot filtrate with a watch glass to prevent solvent evaporation and contamination. Allow the solution to cool slowly and undisturbed to room temperature. Slow cooling is essential for the formation of large, pure crystals.[7][9] Rapid cooling can lead to the formation of small, impure crystals or precipitation.[9]

• Maximizing Yield: Once the flask has reached room temperature and crystal formation appears complete, place it in an ice bath for at least 30 minutes to maximize the yield of the product by further decreasing its solubility.[14]

• Crystal Collection: Collect the purified crystals by vacuum filtration using a Buchner funnel and a clean filter flask.

• Washing: Wash the crystals on the filter paper with a small amount of ice-cold isopropanol to remove any residual mother liquor containing dissolved impurities. Use a minimal amount of cold solvent to avoid redissolving the product.[8]

• Drying: Transfer the purified crystals to a watch glass or drying dish and dry them in a vacuum oven at a moderate temperature (e.g., 50-60 °C) until a constant weight is achieved.

Troubleshooting Common Recrystallization Issues

Problem	Potential Cause(s)	Solution(s)
No crystals form upon cooling	Too much solvent was used.[15] The solution is supersaturated.[8][15]	Boil off some of the solvent to increase the concentration and allow it to cool again.[16] Induce crystallization by scratching the inside of the flask with a glass rod or adding a seed crystal.[8][15]
Oiling out	The melting point of the solute is below the boiling point of the solvent. High concentration of impurities.[15]	Reheat the solution to dissolve the oil, add a small amount of additional solvent, and try cooling again.[15] Consider using a different solvent or a mixed-solvent system.
Low recovery yield	Too much solvent was used.[14][16] Premature crystallization during hot filtration. Excessive washing with solvent.[14]	Ensure the minimum amount of hot solvent is used. Ensure the filtration apparatus is sufficiently hot. Wash crystals with a minimal amount of ice-cold solvent.
Crystallization is too rapid	The solution is too concentrated. Cooling is too fast.[16]	Reheat the solution, add a small amount of extra solvent, and allow for slower cooling.[16]

Purity Assessment

The purity of the recrystallized product should be assessed using standard analytical techniques:

• Melting Point Analysis: A pure crystalline solid will have a sharp and narrow melting point range. Impurities typically depress and broaden the melting point range.

• Thin-Layer Chromatography (TLC): Compare the recrystallized product to the crude material. The pure product should appear as a single spot.

• Spectroscopic Methods (NMR, IR): These techniques can confirm the chemical structure and identify the presence of any remaining impurities.

• High-Performance Liquid Chromatography (HPLC): Provides a quantitative measure of purity.

Conclusion

Recrystallization is a fundamental and highly effective technique for the purification of solid organic compounds in a pharmaceutical development setting. The protocol outlined in this application note for 2-Amino-5-methyl-4-(4-propylphenyl)thiophene-3-carbonitrile provides a reliable method for obtaining high-purity material. By understanding the principles behind each step and anticipating potential challenges, researchers can consistently achieve the desired level of purity, ensuring the quality and integrity of downstream processes and, ultimately, the final drug substance.

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Isolating 2-Aminothiophene Derivatives: An Application Guide to Column Chromatography

Introduction: Navigating the Challenges of Purifying 2-Aminothiophenes

2-Aminothiophene scaffolds are a cornerstone in medicinal chemistry, forming the structural core of compounds with a wide array of pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[1][2][3] The Gewald reaction, a versatile multi-component synthesis, is the most common route to these valuable heterocycles.[4][5][6] However, the purification of the resulting crude product presents a significant challenge for many researchers. The primary difficulty lies in the intrinsic basicity of the 2-amino group, which leads to problematic interactions with the standard stationary phase used in column chromatography, silica gel.

Silica gel's surface is populated with weakly acidic silanol groups (Si-OH).[7] The basic 2-amino group of the thiophene derivative can form strong hydrogen bonds or acid-base interactions with these silanols.[7] This secondary interaction, beyond the desired partitioning based on polarity, causes several chromatographic issues:

• Irreversible Adsorption: The product may bind so strongly to the column that it fails to elute, leading to significant yield loss.[8]

• Peak Tailing: Compounds that do elute often produce broad, asymmetrical "tailing" peaks. This occurs as a portion of the analyte molecules are delayed by strong interactions with active sites on the silica.[9] Tailing severely reduces resolution, making it difficult to separate the desired product from closely related impurities.

• Compound Degradation: For acid-sensitive derivatives, the acidic nature of the silica surface can lead to decomposition of the target molecule during the purification process.[10]

This technical guide provides a comprehensive overview and detailed protocols for overcoming these challenges. We will explore the fundamental principles of stationary and mobile phase selection, the critical role of mobile phase additives, and alternative strategies to achieve high-purity isolation of 2-aminothiophene derivatives.

The Core Principle: Mitigating Silanol Interactions

The key to successfully purifying 2-aminothiophene derivatives on silica gel is to mitigate the undesirable interactions between the basic analyte and the acidic stationary phase. This can be achieved through two primary strategies: neutralizing the stationary phase with a basic additive in the mobile phase or using an alternative, less acidic stationary phase.

Strategy 1: Mobile Phase Modification with Triethylamine (TEA)

The most common and cost-effective method is to add a small amount of a volatile organic base, typically triethylamine (Et₃N or TEA), to the mobile phase.[10] The TEA acts as a competing base; its lone pair of electrons readily interacts with the acidic silanol groups, effectively "blocking" them.[9] With these active sites occupied by TEA, the 2-aminothiophene derivative can move through the column with significantly reduced tailing, resulting in sharper peaks and improved separation. Typically, a concentration of 0.1% to 3% (v/v) TEA in the eluent is sufficient to achieve this effect.[10][11]

Strategy 2: Alternative Stationary Phases

For particularly sensitive or challenging separations, modifying the stationary phase itself is a powerful option.

• Amine-Functionalized Silica: These columns have an aminopropyl group chemically bonded to the silica surface, which neutralizes the acidity.[7][12][13] This creates a more inert surface, ideal for purifying basic compounds without the need for mobile phase additives.[8]

• Alumina (Basic or Neutral): Alumina is another polar stationary phase that can be used. Basic or neutral alumina can be effective for the purification of amines, avoiding the acidic character of silica.[14]

• Reversed-Phase (C18) Silica: For more polar 2-aminothiophene derivatives, reversed-phase chromatography can be an excellent alternative. Here, a non-polar stationary phase (like C18-functionalized silica) is used with a polar mobile phase (e.g., water/acetonitrile or water/methanol).[8] Adding a base like TEA to the mobile phase can improve peak shape by suppressing silanol interactions and ensuring the amine is in its more lipophilic free-base form.[8]

Method Development Workflow

A systematic approach, starting with Thin-Layer Chromatography (TLC), is essential for developing a robust purification protocol.

Caption: Workflow for developing a column chromatography purification method.

Protocols for Purification of 2-Aminothiophene Derivatives

The following protocols provide detailed, step-by-step methodologies for the purification of a representative 2-aminothiophene derivative.

Protocol 1: Standard Silica Gel Chromatography with Triethylamine Additive

This is the most common method, suitable for the majority of 2-aminothiophene derivatives synthesized via the Gewald reaction.[15][16]

1. Materials:

• Stationary Phase: Standard flash-grade silica gel (40-63 µm).

• Mobile Phase Solvents: HPLC-grade Hexane and Ethyl Acetate (EtOAc).

• Additive: Triethylamine (TEA), reagent grade.

• Crude 2-aminothiophene derivative.

2. Method Development (TLC):

• Prepare a stock solution of your crude product.

• On a TLC plate, spot the crude mixture.

• Develop the plate in a solvent system of Hexane:EtOAc (e.g., start with 4:1).

• Visualize the plate under UV light and/or with a stain (e.g., potassium permanganate).

• Observe the spot shape. If significant tailing (comet-like streaking) is observed, prepare a new eluent containing 1% (v/v) TEA. For example, to 99 mL of your chosen Hexane:EtOAc mixture, add 1 mL of TEA.

• Run a new TLC plate with the TEA-modified eluent. The spots should be significantly more compact.

• Adjust the Hexane:EtOAc ratio until the desired product has an Rf value of approximately 0.2-0.3.[10] This provides the optimal starting point for the column separation.

3. Column Preparation and Execution:

• Packing: Prepare a slurry of silica gel in the initial, low-polarity eluent (e.g., 9:1 Hexane:EtOAc + 1% TEA). Pour the slurry into the column and use positive pressure to pack the bed firmly.[17]

• Equilibration: Flush the packed column with at least 2-3 column volumes of the mobile phase containing TEA. This ensures the entire silica bed is neutralized before the sample is loaded.[10]

• Sample Loading:

  • Wet Loading: Dissolve the crude product in a minimal amount of a suitable solvent (dichloromethane or the eluent itself) and carefully apply it to the top of the silica bed.[18]

  • Dry Loading: For less soluble compounds, dissolve the crude product in a solvent, add a small amount of silica gel, and evaporate the solvent to get a free-flowing powder. Carefully add this powder to the top of the packed column.[19]

• Elution:

  • Begin eluting with the solvent system determined by TLC.

  • If other compounds are close to the product, a shallow gradient elution is recommended. Gradually increase the percentage of the more polar solvent (EtOAc). For example, start with 10% EtOAc in Hexane and slowly increase to 20%, 30%, etc.[10]

• Fraction Collection: Collect fractions and monitor the elution of your compound by TLC.

• Post-Purification: Combine the pure fractions. The TEA can typically be removed during solvent evaporation under reduced pressure, but for high-boiling point amines, an aqueous wash of the combined organic fractions (e.g., with dilute bicarbonate solution) may be necessary to remove residual triethylammonium salts.[11]

Protocol 2: Purification using Amine-Functionalized Silica

This method is advantageous for highly basic or acid-sensitive compounds where the use of TEA is problematic.

1. Materials:

• Stationary Phase: Amine-functionalized silica gel (NH₂-silica).

• Mobile Phase Solvents: HPLC-grade Hexane and Ethyl Acetate (EtOAc).

• Crude 2-aminothiophene derivative.

2. Method Development (TLC):

• Use commercially available amine-functionalized TLC plates for method development.

• Develop a suitable solvent system using Hexane:EtOAc. Note: No TEA is required.

• Adjust the solvent ratio to achieve an Rf of 0.2-0.3 for the target compound. The required mobile phase will likely be less polar than that used for standard silica.

3. Column Preparation and Execution:

• Packing & Equilibration: Dry-pack the amine-silica column or slurry pack as per the manufacturer's instructions. Equilibrate with the starting mobile phase.

• Sample Loading: Load the sample using the wet or dry loading method as described in Protocol 1.

• Elution & Collection: Elute the column with the Hexane:EtOAc system determined by TLC, using a gradient if necessary. Collect and analyze fractions.

• Post-Purification: Combine pure fractions and evaporate the solvent. No special steps are needed to remove additives.

Data Summary: Typical Starting Conditions

The following table provides general starting conditions for the purification of 2-aminothiophene derivatives based on their polarity.

Compound Polarity	Stationary Phase	Recommended Mobile Phase System	Additive
Low to Medium	Standard Silica Gel	Hexane / Ethyl Acetate	0.5 - 2% Triethylamine
Low to Medium	Amine-Functionalized Silica	Hexane / Ethyl Acetate	None Required
Medium to High	Standard Silica Gel	Dichloromethane / Methanol	0.5 - 2% Triethylamine
High	Reversed-Phase (C18)	Water / Acetonitrile	0.1% Triethylamine or Formic Acid

Troubleshooting Guide

Caption: A troubleshooting flowchart for common chromatography issues.

Conclusion

The successful isolation of 2-aminothiophene derivatives by column chromatography is readily achievable with a proper understanding of the underlying chemical interactions. By proactively addressing the basicity of the amino group—primarily through the use of a triethylamine-modified mobile phase or by selecting an appropriate alternative stationary phase—researchers can overcome common issues like peak tailing and product loss. A systematic method development approach, beginning with TLC, is paramount to defining the optimal conditions for achieving high purity and yield, thereby accelerating drug discovery and development programs that rely on these vital heterocyclic scaffolds.

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Application Notes &amp; Protocols: A Guide to the Synthesis of Thieno[2,3-d]pyrimidines from 2-Aminothiophene-3-carbonitriles

Introduction: The Thieno[2,3-d]pyrimidine Scaffold in Modern Drug Discovery

The thieno[2,3-d]pyrimidine core is a fused heterocyclic system of paramount importance in medicinal chemistry. Structurally, it acts as a bioisostere of purine, the fundamental building block of nucleic acids, allowing it to interact with a wide array of biological targets.[1][2] This privileged scaffold is the cornerstone of numerous compounds exhibiting a broad spectrum of pharmacological activities, including anticancer, anti-inflammatory, antimicrobial, and neuroprotective effects.[1][2] Its derivatives have been successfully developed as potent kinase inhibitors, making them a focal point in the development of targeted cancer therapies.[2][3]

This guide provides a comprehensive overview of the primary synthetic routes to thieno[2,3-d]pyrimidines, starting from the versatile precursor, 2-aminothiophene-3-carbonitrile. We will delve into the mechanistic underpinnings of these transformations, provide detailed, field-tested protocols, and explore subsequent functionalization strategies to generate compound libraries for drug discovery programs.

The journey to these valuable molecules typically begins with the synthesis of the 2-aminothiophene-3-carbonitrile intermediate itself. The most common and efficient method for this is the Gewald reaction , a one-pot, multi-component condensation of a ketone or aldehyde, an active methylene nitrile (like malononitrile), and elemental sulfur.[4][5] This reaction's operational simplicity and tolerance for a wide range of substituents make it an ideal entry point for creating a diverse set of starting materials.[6][7][8]

Caption: The Gewald multicomponent reaction for synthesizing the key precursor.

Part 1: Core Synthesis - Cyclization of 2-Aminothiophene-3-carbonitrile

The critical step in forming the thieno[2,3-d]pyrimidine scaffold is the annulation of the pyrimidine ring onto the 2-aminothiophene-3-carbonitrile core. This is typically achieved by reacting the precursor with a reagent that can provide the missing carbon atom required to form the six-membered ring. The choice of this "C1 synthon" dictates the initial substitution pattern on the newly formed pyrimidine ring.

Strategy A: Direct Formation of 4-Aminothieno[2,3-d]pyrimidines

This is one of the most direct and widely used methods, yielding the 4-amino substituted scaffold, a common feature in many biologically active molecules.

Causality: The reaction relies on the nucleophilicity of the 2-amino group and the subsequent intramolecular cyclization involving the 3-carbonitrile. Formamide serves as both a reagent and a high-boiling solvent. The initial step is the formylation of the amino group. The high temperature then facilitates the cyclization, where the nitrogen of the nitrile attacks the formyl carbon, followed by tautomerization to yield the aromatic 4-aminothieno[2,3-d]pyrimidine. Microwave irradiation can dramatically reduce reaction times and improve yields.[9]

Caption: Cyclization pathway using formamide to yield 4-aminopyrimidines.

Strategy B: Synthesis of Thieno[2,3-d]pyrimidin-4(3H)-ones

This approach generates a versatile intermediate, the thieno[2,3-d]pyrimidin-4(3H)-one, which can be readily converted into other key derivatives.

Causality: Using formic acid, the 2-amino group is first acylated to form an N-formyl intermediate. Subsequent heating promotes an intramolecular cyclization where the amide nitrogen attacks the nitrile carbon. Hydrolysis of the resulting imine during workup or in situ yields the thermodynamically stable pyrimidin-4-one tautomer. This "one" derivative is a crucial hub for further chemical modifications.

Strategy C: The Dimroth Rearrangement for N-Substituted Amines

To install specific N-substituted amino groups at the C4 position, a more sophisticated approach involving a Dimroth rearrangement is employed.

Causality: The reaction begins with the activation of the 2-amino group by condensation with N,N-dimethylformamide dimethyl acetal (DMF-DMA).[10] This forms a highly reactive N,N-dimethylformimidamide intermediate.[9][10] This intermediate readily reacts with a primary or secondary amine. The subsequent intramolecular cyclization and rearrangement, known as the Dimroth rearrangement, expels dimethylamine and furnishes the N-substituted 4-aminothieno[2,3-d]pyrimidine.[10] This method offers exceptional control over the C4-substituent.

Part 2: Diversification and Functionalization

The true power of this synthetic platform lies in the ability to diversify the core scaffold. A key transformation is the conversion of the robust thieno[2,3-d]pyrimidin-4(3H)-one into the highly reactive 4-chloro derivative.

Chlorination of the Pyrimidin-4-one

Causality: The lactam oxygen of the pyrimidin-4-one can be converted into a good leaving group. Reagents like phosphoryl chloride (POCl₃) or thionyl chloride (SOCl₂) are effective for this transformation.[11] The mechanism involves the initial activation of the carbonyl oxygen by the chlorinating agent, followed by the attack of a chloride ion to displace the activated oxygen species, resulting in the 4-chlorothieno[2,3-d]pyrimidine. This product is a powerful electrophile.

Nucleophilic Aromatic Substitution (SₙAr)

The 4-chloro atom is highly susceptible to displacement by a wide range of nucleophiles. This opens the door to a vast chemical space for structure-activity relationship (SAR) studies.

Causality: The electron-withdrawing pyrimidine ring activates the C4 position towards nucleophilic attack. A diverse array of nucleophiles, including primary and secondary amines, anilines, alkoxides, and thiolates, can readily displace the chloride, yielding a library of 4-substituted thieno[2,3-d]pyrimidines.[11] These reactions often proceed under mild conditions with high yields.

Caption: Key workflow for diversifying the thieno[2,3-d]pyrimidine scaffold.

Part 3: Experimental Protocols

Safety Precaution: All experiments should be conducted in a well-ventilated fume hood. Personal protective equipment (safety glasses, lab coat, gloves) must be worn at all times. Reagents like POCl₃ and SOCl₂ are highly corrosive and moisture-sensitive and should be handled with extreme care.

Protocol 1: Synthesis of 2-Amino-4-phenylthiophene-3-carbonitrile (Gewald Reaction)

This protocol describes a representative Gewald reaction.

• Materials & Reagents:

  • Acetophenone (1.0 eq)

  • Malononitrile (1.0 eq)

  • Elemental Sulfur (1.1 eq)

  • Morpholine (0.2 eq)

  • Ethanol

  • Round-bottom flask, condenser, magnetic stirrer/hotplate

• Procedure:

  • To a 100 mL round-bottom flask, add acetophenone (1.0 eq), malononitrile (1.0 eq), elemental sulfur (1.1 eq), and ethanol (30 mL).

  • Stir the mixture to form a suspension.

  • Add morpholine (0.2 eq) dropwise to the stirring suspension.

  • Fit the flask with a condenser and heat the mixture to reflux (approx. 78°C) for 2-4 hours.

  • Monitor the reaction progress using Thin Layer Chromatography (TLC) (e.g., 3:1 Hexane:Ethyl Acetate).

  • Upon completion, cool the reaction mixture to room temperature and then place it in an ice bath for 30 minutes to facilitate precipitation.[3]

  • Collect the precipitated solid by vacuum filtration, washing with cold ethanol.

  • Recrystallize the crude product from ethanol to obtain pure 2-amino-4-phenylthiophene-3-carbonitrile as a solid.

  • Confirm the structure using ¹H-NMR, ¹³C-NMR, and Mass Spectrometry.

Protocol 2: Synthesis of 4-Amino-5-phenylthieno[2,3-d]pyrimidine

• Materials & Reagents:

  • 2-Amino-4-phenylthiophene-3-carbonitrile (1.0 eq)

  • Formamide (excess, ~20 eq)

  • Round-bottom flask, condenser, heating mantle

• Procedure:

  • Place 2-amino-4-phenylthiophene-3-carbonitrile (1.0 eq) and formamide (20 eq) into a round-bottom flask.

  • Heat the mixture at 180-200°C under a reflux condenser for 4-6 hours.[9]

  • Monitor the reaction by TLC until the starting material is consumed.

  • Cool the reaction mixture to room temperature. A solid product may precipitate.

  • Pour the cooled mixture into ice-water and stir for 30 minutes.

  • Collect the solid product by vacuum filtration, wash thoroughly with water, and then with a small amount of cold ethanol.

  • Dry the product under vacuum. If necessary, recrystallize from a suitable solvent like ethanol or isopropanol.

Protocol 3: Synthesis of 5-Phenylthieno[2,3-d]pyrimidin-4(3H)-one

• Materials & Reagents:

  • 2-Amino-4-phenylthiophene-3-carbonitrile (1.0 eq)

  • Formic Acid (98%, excess)

  • Round-bottom flask, condenser, heating mantle

• Procedure:

  • Suspend 2-amino-4-phenylthiophene-3-carbonitrile (1.0 eq) in an excess of formic acid in a round-bottom flask.

  • Heat the mixture to reflux for 6-8 hours.

  • After cooling to room temperature, pour the reaction mixture slowly into a beaker of ice-water with stirring.

  • A precipitate will form. Continue stirring for 30 minutes.

  • Collect the solid by vacuum filtration and wash extensively with water until the filtrate is neutral.

  • Dry the solid product in a vacuum oven. The product is often pure enough for the next step, but can be recrystallized from acetic acid or ethanol if needed.

Protocol 4: Synthesis of 4-Chloro-5-phenylthieno[2,3-d]pyrimidine

• Materials & Reagents:

  • 5-Phenylthieno[2,3-d]pyrimidin-4(3H)-one (1.0 eq)

  • Phosphoryl chloride (POCl₃, excess, ~10-15 eq)

  • N,N-Dimethylformamide (DMF, catalytic amount)

  • Round-bottom flask, condenser with drying tube, heating mantle

• Procedure:

  • Caution: Perform in a certified fume hood. POCl₃ is highly corrosive.

  • Suspend 5-phenylthieno[2,3-d]pyrimidin-4(3H)-one (1.0 eq) in phosphoryl chloride (10 eq).

  • Add a few catalytic drops of DMF.

  • Heat the reaction mixture to reflux (approx. 110°C) for 4-6 hours.[11][12] The suspension should become a clear solution.

  • Cool the reaction to room temperature.

  • Slowly and carefully pour the reaction mixture onto crushed ice in a large beaker with vigorous stirring. This is a highly exothermic and gas-evolving step.

  • Stir until all the ice has melted and the excess POCl₃ has been quenched.

  • Neutralize the acidic solution by the slow addition of a saturated sodium bicarbonate solution or dilute sodium hydroxide until a solid precipitates.

  • Extract the product with a suitable organic solvent (e.g., dichloromethane or ethyl acetate) (3x volumes).

  • Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product.

  • Purify by column chromatography or recrystallization if necessary.

Part 4: Data Summary

Table 1: Comparison of Cyclization Methodologies

Method	Key Reagent(s)	Product Type	Typical Conditions	Advantages	Limitations
Formamide	Formamide	4-Aminothieno[2,3-d]pyrimidine	180-200°C, 4-8 h	One-step, inexpensive reagent	High temperature, long reaction time
Formic Acid	Formic Acid (98%)	Thieno[2,3-d]pyrimidin-4(3H)-one	Reflux, 6-10 h	Yields versatile intermediate	Corrosive reagent, long reaction time
DMF-DMA	DMF-DMA, then R-NH₂	N-Substituted 4-Amino	70-120°C, 2-6 h	High control over C4-substituent	Multi-step, more expensive reagents
Acyl Chloride	RCOCl, Base	2-Substituted pyrimidin-4-one	0°C to Reflux	Introduces C2-substituents	Requires pre-synthesis of acyl chloride

Table 2: Representative Nucleophilic Substitutions on 4-Chlorothieno[2,3-d]pyrimidines

Nucleophile	Reagent Example	Product C4-Substituent	Typical Solvent
Primary Amine	Benzylamine	-NH-CH₂-Ph	Isopropanol, THF
Secondary Amine	Morpholine	-N(CH₂CH₂)₂O	Acetonitrile, DMF
Aniline	4-Methoxyaniline	-NH-(p-C₆H₄)-OCH₃	Ethanol, Dioxane
Alcohol	Sodium Methoxide	-OCH₃	Methanol
Thiol	Sodium Thiophenolate	-S-Ph	DMF, DMSO

References

• Benchchem. The Gewald Reaction Utilizing 3-Oxopropanenitrile: A Gateway to Biologically Active 2-Aminothiophenes.
• PubMed. [Synthesis of thieno[2,3-d]pyrimidine Derivatives and Their Antifungal Activities]. Yakugaku Zasshi. 1989 Jul;109(7):464-73.
• PubMed. Thieno[2,3-d]pyrimidine as a promising scaffold in medicinal chemistry: Recent advances. Bioorg Med Chem. 2019 Apr 1;27(7):1347-1365.
• Molecules. Synthesis, Characterization and Biological Studies of Some Novel Thieno[2,3-d]pyrimidines. 2010; 15(6):3886-3897.
• ResearchGate. Thieno[2,3-d]pyrimidine as a promising scaffold in medicinal chemistry: Recent advances.
• Sciforum. Green and efficient technique for the three component synthesis of 2-aminothiophenes using ball-milling method through Gewald reaction.
• Monatshefte für Chemie. Synthesis of Novel 2-Aminothiophene-3-carboxylates by Variations of the Gewald Reaction. 2001; 132:279–293.
• Benchchem. A Comparative Guide to the Synthesis of the Thieno[2,3-d]pyrimidine Scaffold.
• SciELO. Synthesis and Evaluation of Biological Activities of Thieno-[2,3-d]-pyrimidine Derivatives. J. Braz. Chem. Soc. 2022; 33(10):1164-1181.
• PubMed Central. 2-Amino-4,5-dihydrothiophene-3-carbonitriles: A New Synthesis, Quantum Chemical Studies, and Mannich-Type Reactions Leading to New Hexahydrothieno[2,3-d]pyrimidines. ACS Omega. 2017; 2(1): 245–258.
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Application Notes and Protocols: The Versatile Building Block 2-Amino-5-methyl-4-(4-propylphenyl)thiophene-3-carbonitrile in Drug Discovery

Introduction: The Privileged Scaffold of 2-Aminothiophene

In the landscape of medicinal chemistry, certain molecular frameworks consistently emerge as "privileged scaffolds" due to their ability to interact with a wide range of biological targets. The 2-aminothiophene core is a prime example of such a scaffold, forming the backbone of numerous compounds with diverse pharmacological activities, including anticancer, antiviral, antimicrobial, and anti-inflammatory properties.[1][2][3] The versatility of the 2-aminothiophene system stems from its unique electronic properties and the synthetic accessibility of its derivatives.[4][5] This guide focuses on a specific, highly functionalized derivative, 2-Amino-5-methyl-4-(4-propylphenyl)thiophene-3-carbonitrile , as a strategic building block for the generation of novel therapeutic candidates.

The presence of a primary amino group at the 2-position, a nitrile group at the 3-position, and amenable sites for substitution at the 4- and 5-positions, makes this molecule a rich platform for chemical elaboration. This document provides a comprehensive overview of its synthesis, potential derivatization strategies, and detailed protocols for biological evaluation, designed for researchers and scientists in the field of drug development.

Physicochemical Properties

A foundational understanding of the physicochemical properties of a building block is critical for its effective utilization in synthesis and for predicting the drug-like properties of its derivatives.

Property	Value (Predicted)	Significance in Drug Discovery
Molecular Formula	C₁₅H₁₆N₂S	Provides the elemental composition.
Molecular Weight	256.37 g/mol	Falls within the range for good oral bioavailability (Lipinski's Rule of Five).
LogP	4.2	Indicates high lipophilicity, which may influence membrane permeability and metabolic stability.
Hydrogen Bond Donors	1 (the amino group)	Participates in interactions with biological targets.
Hydrogen Bond Acceptors	2 (the nitrile nitrogen and thiophene sulfur)	Contributes to binding affinity with target proteins.
Polar Surface Area	65.1 Ų	Influences cell permeability and solubility.

Synthesis of the Building Block: A Gewald Reaction Approach

The most efficient and widely adopted method for the synthesis of polysubstituted 2-aminothiophenes is the Gewald multicomponent reaction.[5][6][7][8] This one-pot synthesis involves the condensation of a ketone, an active methylene nitrile, and elemental sulfur in the presence of a base. For the synthesis of 2-Amino-5-methyl-4-(4-propylphenyl)thiophene-3-carbonitrile , the following protocol is proposed.

Experimental Protocol: Synthesis via Gewald Reaction

Materials:

• 1-(4-propylphenyl)propan-2-one

• Malononitrile

• Elemental Sulfur

• Morpholine (or another suitable base like triethylamine)

• Ethanol

• Standard laboratory glassware

• Magnetic stirrer with heating

• Rotary evaporator

Procedure:

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, combine 1-(4-propylphenyl)propan-2-one (10 mmol), malononitrile (10 mmol), and elemental sulfur (12 mmol) in 50 mL of ethanol.

• Addition of Base: To the stirred suspension, add morpholine (10 mmol) dropwise at room temperature. The addition of the base is often exothermic.

• Reaction: Heat the reaction mixture to reflux (approximately 78 °C for ethanol) and maintain for 4-6 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Work-up: After the reaction is complete, allow the mixture to cool to room temperature. A solid precipitate should form. If not, the reaction mixture can be concentrated under reduced pressure using a rotary evaporator.

• Isolation and Purification: Pour the cooled reaction mixture into ice-cold water with stirring. Collect the precipitated solid by vacuum filtration and wash with cold water. The crude product can be purified by recrystallization from ethanol or by column chromatography on silica gel using a hexane-ethyl acetate gradient.

• Characterization: Confirm the structure and purity of the final product using analytical techniques such as ¹H NMR, ¹³C NMR, Mass Spectrometry, and IR spectroscopy.

Causality Behind Experimental Choices:

• Ethanol as Solvent: Ethanol is a common solvent for the Gewald reaction as it effectively dissolves the reactants and facilitates the reaction at a moderate reflux temperature.

• Morpholine as Base: Morpholine is a secondary amine that acts as a catalyst for the initial Knoevenagel condensation between the ketone and malononitrile, a key step in the Gewald reaction mechanism.[8]

• Excess Sulfur: A slight excess of sulfur is used to ensure the complete conversion of the intermediates.

• Recrystallization: This is a standard and effective method for purifying solid organic compounds, removing unreacted starting materials and by-products.

Caption: Synthetic workflow for the target compound via the Gewald reaction.

Application as a Versatile Building Block: Derivatization Strategies

The true power of 2-Amino-5-methyl-4-(4-propylphenyl)thiophene-3-carbonitrile lies in its potential for diversification. The primary amino group and the nitrile group are key functional handles for introducing a wide range of chemical moieties, allowing for the systematic exploration of structure-activity relationships (SAR).

N-Functionalization of the Amino Group

The 2-amino group can be readily acylated, alkylated, or used in condensation reactions to introduce diverse substituents.

Materials:

• 2-Amino-5-methyl-4-(4-propylphenyl)thiophene-3-carbonitrile

• Acetyl chloride (or other acylating agents)

• Triethylamine

• Dichloromethane (DCM)

• Standard laboratory glassware

Procedure:

• Reaction Setup: Dissolve the starting thiophene (1 mmol) in 10 mL of dry DCM in a round-bottom flask under a nitrogen atmosphere.

• Base Addition: Add triethylamine (1.2 mmol) to the solution and cool the mixture in an ice bath.

• Acylation: Slowly add acetyl chloride (1.1 mmol) dropwise to the stirred solution.

• Reaction: Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC.

• Work-up: Quench the reaction with water and separate the organic layer. Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel.

Transformation of the Cyano Group

The 3-carbonitrile group can be hydrolyzed to a carboxamide or a carboxylic acid, or it can be reduced to an aminomethyl group, providing further points for diversification.

Materials:

• 2-Amino-5-methyl-4-(4-propylphenyl)thiophene-3-carbonitrile

• Concentrated Sulfuric Acid

• Ice

• Sodium Bicarbonate solution

• Standard laboratory glassware

Procedure:

• Reaction Setup: Carefully add the starting thiophene (1 mmol) to 5 mL of ice-cold concentrated sulfuric acid with stirring.

• Reaction: Allow the mixture to stand at room temperature for 24 hours.

• Work-up: Pour the reaction mixture onto crushed ice.

• Neutralization and Isolation: Neutralize the solution with a saturated sodium bicarbonate solution until a precipitate forms. Collect the solid by vacuum filtration, wash with water, and dry.

• Purification: Recrystallize the crude product from a suitable solvent like ethanol.

Caption: Potential derivatization pathways for the title compound.

Biological Evaluation: Screening Protocols

Given the broad spectrum of activities reported for 2-aminothiophene derivatives, a tiered screening approach is recommended to identify the therapeutic potential of newly synthesized analogues.

In Vitro Anticancer Activity Screening (MTT Assay)

The MTT assay is a colorimetric assay for assessing cell metabolic activity and is widely used to measure the cytotoxic effects of potential anticancer agents.[2][4][9]

Materials:

• Cancer cell lines (e.g., MCF-7 for breast cancer, A549 for lung cancer)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• 96-well plates

• Test compounds dissolved in DMSO

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• Microplate reader

Procedure:

• Cell Seeding: Seed cancer cells into 96-well plates at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for attachment.

• Compound Treatment: Prepare serial dilutions of the test compounds in culture medium. The final DMSO concentration should be below 0.5%. Add the diluted compounds to the cells and incubate for 48-72 hours.

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells and determine the IC₅₀ value (the concentration of compound that inhibits cell growth by 50%).

Kinase Inhibition Assay

Many 2-aminothiophene derivatives have been identified as kinase inhibitors, a major class of anticancer drugs.[10][11][12] A luminescent-based assay that measures ADP production is a common method for screening kinase inhibitors.

Materials:

• Kinase of interest (e.g., a specific receptor tyrosine kinase)

• Kinase substrate

• ATP

• Test compounds

• Kinase assay buffer

• Commercial ADP-Glo™ Kinase Assay kit (Promega) or similar

• Luminometer

Procedure:

• Compound Preparation: Prepare serial dilutions of the test compounds in kinase assay buffer.

• Kinase Reaction: In a 96-well plate, add the test compound, the kinase, and the kinase substrate.

• Initiation of Reaction: Initiate the kinase reaction by adding ATP. Incubate at 30°C for 1 hour.

• ADP Detection: Stop the kinase reaction and deplete the remaining ATP by adding the ADP-Glo™ Reagent. Then, add the Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal.

• Luminescence Measurement: Measure the luminescence using a plate reader.

• Data Analysis: The luminescent signal is proportional to the amount of ADP produced and thus to the kinase activity. Plot the signal against the inhibitor concentration to determine the IC₅₀ value.

Caption: A tiered screening cascade for biological evaluation.

Conclusion

2-Amino-5-methyl-4-(4-propylphenyl)thiophene-3-carbonitrile represents a highly promising and strategically designed building block for modern drug discovery. Its straightforward synthesis via the Gewald reaction and the presence of multiple functional handles for derivatization provide a robust platform for generating diverse chemical libraries. The outlined protocols for synthesis, derivatization, and biological screening offer a clear roadmap for researchers to unlock the therapeutic potential of this versatile scaffold. By systematically exploring the chemical space around this core, the scientific community can continue to develop novel and effective treatments for a wide range of human diseases.

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Application Notes and Protocols for Microwave-Assisted Gewald Synthesis of 2-Aminothiophenes

Introduction: A Modern Approach to a Classic Reaction

The Gewald three-component reaction, first reported by Karl Gewald in 1966, stands as a cornerstone in heterocyclic chemistry for the synthesis of highly functionalized 2-aminothiophenes.[1][2] These sulfur-containing heterocycles are pivotal structural motifs in a vast array of biologically active compounds, finding applications in drug discovery as antimicrobial, anti-inflammatory, and antitumor agents. Traditionally, the Gewald reaction is conducted under conventional heating, often requiring long reaction times and yielding moderate outputs. The advent of microwave-assisted organic synthesis (MAOS) has revolutionized this classic transformation, offering a greener and more efficient pathway.[3][4]

Microwave irradiation provides rapid and uniform heating of the reaction mixture, a stark contrast to the slower, conductive heating of conventional methods.[5] This direct energy transfer to polar molecules within the reaction medium dramatically accelerates reaction rates, often reducing synthesis times from hours to mere minutes.[6][7] Consequently, microwave-assisted Gewald synthesis frequently results in higher yields, improved product purity, and a reduction in unwanted side reactions.[6][8] This application note provides a comprehensive guide to the experimental setup, a detailed protocol, and key considerations for researchers, scientists, and drug development professionals seeking to leverage the power of microwave synthesis for the efficient construction of 2-aminothiophene libraries.

The Gewald Reaction Mechanism: A Brief Overview

The mechanism of the Gewald reaction is a well-studied, multi-step process. It commences with a Knoevenagel condensation between a ketone or aldehyde and an active methylene nitrile (e.g., malononitrile or ethyl cyanoacetate) in the presence of a base. This is followed by the addition of elemental sulfur to the resulting α,β-unsaturated intermediate. The final step involves an intramolecular cyclization and subsequent tautomerization to afford the stable 2-aminothiophene ring system.

Experimental Setup: The Heart of the Synthesis

The successful and safe execution of a microwave-assisted Gewald synthesis hinges on the use of a dedicated microwave reactor designed for chemical synthesis. Household microwave ovens are not suitable and pose significant safety risks due to the lack of temperature and pressure control, and the potential for solvent corrosion and explosions.[1]

A typical laboratory-grade microwave reactor for organic synthesis comprises the following key components:

• Magnetron: Generates the microwaves, typically at a frequency of 2.45 GHz.

• Waveguide: Directs the microwaves from the magnetron into the reactor cavity.

• Reactor Cavity: A shielded chamber where the reaction vessel is placed. Modern reactors can be single-mode, focusing microwaves on the sample, or multi-mode, providing a larger, more uniform field.

• Reaction Vessels: Specially designed sealed glass vials capable of withstanding high temperatures and pressures. These are typically equipped with a septum for the introduction and removal of reagents.

• Sensors: Infrared (IR) sensors for non-invasive temperature monitoring and pressure sensors are crucial for reaction control and safety.

• Stirring Mechanism: Magnetic stirring is essential to ensure even temperature distribution throughout the reaction mixture.

• Control Interface: Allows for precise programming of reaction parameters such as temperature, pressure, power, and time.

• Cooling System: Rapid cooling of the reaction vessel post-synthesis is a standard safety feature.

Detailed Protocol for Microwave-Assisted Gewald Synthesis

This protocol provides a general procedure that can be adapted for a variety of substrates. Optimization of reaction conditions, particularly temperature and time, may be necessary for specific starting materials.

Materials:

• Carbonyl compound (ketone or aldehyde) (1.0 mmol)

• Active methylene nitrile (e.g., malononitrile or ethyl cyanoacetate) (1.0 mmol)

• Elemental sulfur (1.0 mmol)

• Base (e.g., morpholine, piperidine, or triethylamine) or a solid-supported catalyst like KF-alumina (catalytic or stoichiometric amount)[9][10]

• Solvent (e.g., ethanol, isopropanol, or DMF) (2-5 mL)[6]

• Microwave reactor vials (10 mL or 20 mL) with stir bars

• Dedicated microwave synthesis reactor

Procedure:

• Reagent Preparation: In a dedicated microwave reaction vial equipped with a magnetic stir bar, combine the carbonyl compound (1.0 mmol), the active methylene nitrile (1.0 mmol), and elemental sulfur (1.0 mmol).

• Solvent and Base Addition: Add the chosen solvent (2-5 mL) to the vial, followed by the base. If using a solid catalyst, it should be added at this stage.[9][10]

• Vial Sealing: Securely seal the vial with a septum cap. Caution: Ensure the vial is properly sealed to prevent leakage and potential hazards at elevated pressures.

• Microwave Irradiation: Place the sealed vial into the cavity of the microwave reactor. Set the reaction parameters. A typical starting point is a temperature of 100-140°C and a reaction time of 5-30 minutes.[6][11][12] The microwave power should be set to allow for rapid heating to the target temperature.

• Cooling: After the irradiation is complete, allow the reaction vial to cool to room temperature. Most modern microwave reactors have an automated cooling system. Caution: Do not attempt to open the vial while it is still hot and under pressure.

• Work-up: Once cooled, carefully open the vial. The work-up procedure will depend on the nature of the product. A common method involves diluting the reaction mixture with water and extracting the product with an organic solvent such as ethyl acetate. The organic layers are then combined, washed with brine, and dried over anhydrous sodium sulfate.[6]

• Purification: After removing the drying agent by filtration, the solvent is evaporated under reduced pressure. The crude product can then be purified by flash column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexane).[13]

• Characterization: The structure and purity of the final 2-aminothiophene product should be confirmed by standard analytical techniques such as NMR spectroscopy (¹H and ¹³C), mass spectrometry, and melting point analysis.[6]

Data Presentation: Versatility of the Microwave-Assisted Gewald Synthesis

The following table summarizes a selection of reported conditions for the microwave-assisted Gewald synthesis, showcasing its applicability to a range of substrates.

Carbonyl Compound	Active Methylene Nitrile	Base/Catalyst	Solvent	Temp (°C)	Time (min)	Yield (%)	Reference
Cyclohexanone	Malononitrile	KF-alumina	Ethanol	70	20	92	[9]
Acetophenone	Ethyl cyanoacetate	Morpholine	Ethanol	120	8	85	[11]
4-Nitroacetophenone	Ethyl cyanoacetate	Triethylamine	Ethanol	120	46	-	[12]
Butyraldehyde	Methyl cyanoacetate	Pyrrolidine	DMF	50	30	95	[6]
2-Pentanone	Malononitrile	Piperidine	Isopropanol	100	10	88	[11]
Glutaraldehyde	Ethyl cyanoacetate	Triethylamine	Ethanol/DMF	70	60	-	[12]

Safety Precautions: A Non-Negotiable Aspect

Safety is paramount when conducting any chemical synthesis, and microwave-assisted reactions have specific considerations:

• Use Dedicated Equipment: Never use a domestic microwave oven for chemical synthesis.[1]

• Pressure and Temperature Monitoring: Always use reaction vessels designed for high pressures and temperatures, and ensure the microwave reactor's safety features for monitoring these parameters are active.

• Solvent Choice: Be aware of the boiling points and flammability of the solvents used. The ability of a solvent to absorb microwave energy varies, with more polar solvents heating more rapidly.[14]

• Exothermic Reactions: For reactions with the potential for rapid exothermia, it is prudent to start with smaller scale reactions and lower microwave power settings.

• Proper Ventilation: Microwave reactors should be operated in a well-ventilated fume hood.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses, a lab coat, and gloves.

Conclusion: A Powerful Tool for Modern Synthesis

The microwave-assisted Gewald synthesis represents a significant advancement over traditional methods, offering a rapid, efficient, and often higher-yielding route to valuable 2-aminothiophene derivatives. By understanding the principles of microwave heating, utilizing the appropriate dedicated equipment, and adhering to strict safety protocols, researchers can harness this powerful technology to accelerate their discovery and development efforts in medicinal and materials chemistry. The protocols and data presented herein serve as a robust starting point for the implementation of this modern synthetic methodology.

References

• Sridhar, M., et al. (2007). Microwave accelerated Gewald reaction: synthesis of 2-aminothiophenes. Tetrahedron Letters, 48(18), 3171-3172. [Link]

• Kappe, C. O., & Stadler, A. (2005). Microwaves in Organic and Medicinal Chemistry. Wiley-VCH.

• Li, L., et al. (2021). Microwave-assisted synthesis of 2-aminothiophene derivatives via improved gewald reactions. HETEROCYCLES, 102(10), 2007-2018. [Link]

• Moeinpour, F., et al. (2011). Cesium Carbonate as a Heterogeneous Base Catalyst for Synthesis of 2-Aminothiophenes via Gewald Reaction. Bulletin of the Korean Chemical Society, 32(11), 3931-3933.
• Lidström, P., et al. (2001). Microwave assisted organic synthesis—a review. Tetrahedron, 57(45), 9225-9283.

• Hesse, S., et al. (2007). Microwave-Assisted Synthesis of 2-Aminothiophene-3-carboxylic Acid Derivatives, 3H-Thieno[2,3-d]pyrimidin-4-one and 4-Chlorothieno[2,3-d]pyrimidine. Semantic Scholar. [Link]

• Kappe, C. O. (2013). Recent developments on microwave-assisted organic synthesis of nitrogen- and oxygen-containing preferred heterocyclic scaffolds. Beilstein Journal of Organic Chemistry, 9, 1466-1493.

• de la Hoz, A., et al. (2022). Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry. Molecules, 27(22), 7954. [Link]

• Dawood, K. M., et al. (2022). Green methodologies for the synthesis of 2-aminothiophene. RSC Advances, 12(38), 24653-24671. [Link]

• Baxendale, I. R., et al. (2007). Novel One-Pot Microwave Assisted Gewald Synthesis of 2-Acyl Amino Thiophenes on Solid Support.

• Slideshare. (n.d.). Microwave assisted reactions. [Link]

• International Journal of Engineering Research & Technology (IJERT). (2022). Microwave Assisted One Pot, One Step Synthesis of Substituted-2-Aminothiophenes through the Gewald Reaction & Study of its Antibacterial, Antifungal Activities. IJERT, 10(11). [Link]

• International Journal of Engineering Research & Technology (IJERT). (2022). Microwave Assisted One Pot, One Step Synthesis of Substituted-2-Aminothiophenes through the Gewald Reaction & Study of its A. IJERT, 10(11). [Link]

• Perreux, L., & Loupy, A. (2001).

• Keglevich, G. (2018). Microwaves as “Co-Catalysts” or as Substitute for Catalysts in Organophosphorus Chemistry. Catalysts, 8(11), 534. [Link]

• Sridhar, M., et al. (2007). Microwave accelerated Gewald reaction: synthesis of 2-aminothiophenes. Scribd. [Link]

• Puterová, Z., et al. (2010). Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. ARKIVOC, 2010(1), 209-246. [Link]

• CEM Corporation. (n.d.). Solvent Choice for Microwave Synthesis. [Link]

• Reddy, T. J., et al. (2023). Truly Catalytic Gewald Synthesis of 2-Aminothiophenes Using Piperidinium Borate (Pip Borate), a Conjugate Acid–Base Pair. Synlett, 34(17), 1837-1842.

• Puterová, Z., et al. (2010). Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. ResearchGate. [Link]

• Sharma, J., & Champagne, P. A. (2024). Mechanisms of the Gewald Synthesis of 2-Aminothiophenes from Elemental Sulfur. The Journal of Organic Chemistry.

• da Silva, F. M., et al. (2018). A solventless synthesis of 2-aminothiophenes via the Gewald reaction under ultrasonic conditions. ResearchGate. [Link]

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Application and Protocol Guide for the Analytical Characterization of 2-Amino-5-methyl-4-(4-propylphenyl)thiophene-3-carbonitrile

Introduction

2-Amino-5-methyl-4-(4-propylphenyl)thiophene-3-carbonitrile is a substituted aminothiophene derivative with potential applications in medicinal chemistry and materials science. As with any novel compound intended for research or development, comprehensive structural and physicochemical characterization is paramount to confirm its identity, purity, and stability. This guide provides a detailed overview of the essential analytical techniques and protocols for the thorough characterization of this compound, designed for researchers, scientists, and drug development professionals. The methodologies described herein are grounded in established principles of analytical chemistry and are designed to provide a self-validating system for the comprehensive analysis of this and structurally related molecules.

Analytical Workflow Overview

A logical and efficient workflow is crucial for the complete characterization of a novel chemical entity. The following diagram illustrates the recommended analytical workflow for 2-Amino-5-methyl-4-(4-propylphenyl)thiophene-3-carbonitrile.

Caption: Recommended analytical workflow for the characterization of 2-Amino-5-methyl-4-(4-propylphenyl)thiophene-3-carbonitrile.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Principle: NMR spectroscopy is the most powerful technique for the unambiguous structural elucidation of organic molecules in solution. It provides detailed information about the chemical environment, connectivity, and spatial arrangement of atoms. For the target molecule, ¹H NMR will identify and quantify the different types of protons, while ¹³C NMR will reveal the carbon skeleton.

Protocol: ¹H and ¹³C NMR Spectroscopy

• Sample Preparation:

  • Accurately weigh 5-10 mg of the sample.

  • Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a clean, dry 5 mm NMR tube.[1]

  • Ensure the sample is fully dissolved; gentle vortexing or sonication may be applied.

• Instrument Parameters:

  • Use a 400 MHz or higher field NMR spectrometer.

  • Acquire a standard one-dimensional ¹H NMR spectrum.

  • Acquire a proton-decoupled ¹³C NMR spectrum.

  • For more detailed structural assignment, 2D NMR experiments such as COSY (Correlated Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), and HMBC (Heteronuclear Multiple Bond Correlation) can be performed.

Parameter	¹H NMR	¹³C NMR
Solvent	CDCl₃ or DMSO-d₆	CDCl₃ or DMSO-d₆
Pulse Program	zg30	zgpg30
Number of Scans	16-32	1024-4096
Relaxation Delay	2 s	2 s
Spectral Width	0-12 ppm	0-200 ppm

Expected Data and Interpretation

• ¹H NMR:

  • Aromatic Protons: Signals in the range of δ 7.0-7.5 ppm corresponding to the protons on the 4-propylphenyl group. The splitting pattern will reveal their substitution pattern (likely two doublets for an AA'BB' system).

  • Amino Protons (-NH₂): A broad singlet, typically in the range of δ 4.5-6.0 ppm, which may exchange with D₂O.

  • Propyl Group Protons (-CH₂CH₂CH₃): A triplet for the terminal methyl group (around δ 0.9 ppm), a sextet for the central methylene group (around δ 1.6 ppm), and a triplet for the methylene group attached to the phenyl ring (around δ 2.6 ppm).

  • Thiophene Methyl Protons (-CH₃): A singlet around δ 2.4 ppm.

• ¹³C NMR:

  • Aromatic and Thiophene Carbons: Signals in the downfield region (δ 100-150 ppm).

  • Nitrile Carbon (-CN): A characteristic signal around δ 115-120 ppm.

  • Propyl Group Carbons: Signals in the aliphatic region (δ 10-40 ppm).

  • Thiophene Methyl Carbon: A signal around δ 15 ppm.

Mass Spectrometry (MS)

Principle: Mass spectrometry is an analytical technique that measures the mass-to-charge ratio (m/z) of ions. It is used to determine the molecular weight of a compound and can provide structural information through analysis of its fragmentation patterns.[2][3][4] Electrospray ionization (ESI) is a soft ionization technique suitable for polar molecules, while electron impact (EI) is a higher-energy method that often provides more extensive fragmentation.

Protocol: High-Resolution Mass Spectrometry (HRMS)

• Sample Preparation:

  • For ESI-MS, prepare a dilute solution (1-10 µg/mL) of the sample in a suitable solvent such as methanol or acetonitrile.[1]

  • For EI-MS, a solid probe or direct injection of a volatile solution can be used.

• Instrument Parameters (ESI-MS):

  • Ionization Mode: Positive ion mode is expected to be effective due to the amino group, which can be readily protonated.

  • Mass Analyzer: A high-resolution mass analyzer such as Time-of-Flight (TOF) or Orbitrap is recommended for accurate mass determination.

  • Data Acquisition: Acquire a full scan mass spectrum over a relevant m/z range (e.g., 100-500).

Expected Data and Interpretation

• Molecular Ion: The expected monoisotopic mass of C₁₅H₁₆N₂S is 256.1034. In positive ion ESI-MS, the primary ion observed will be the protonated molecule [M+H]⁺ at m/z 257.1112.

• Fragmentation Pattern: While ESI is a soft ionization technique, some in-source fragmentation may occur. In EI-MS, more extensive fragmentation is expected. Common fragmentation pathways for substituted thiophenes involve cleavage of the substituent groups and ring fragmentation.[2][4] The loss of the propyl group or parts of it, as well as the elimination of HCN from the aminonitrile moiety, are plausible fragmentation pathways.[1]

Fourier-Transform Infrared (FTIR) Spectroscopy

Principle: FTIR spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation at specific wavenumbers corresponding to the vibrational frequencies of different bonds.

Protocol: FTIR Spectroscopy

• Sample Preparation:

  • KBr Pellet: Grind 1-2 mg of the solid sample with approximately 100-200 mg of dry potassium bromide (KBr) using an agate mortar and pestle. Press the mixture into a thin, transparent pellet.[1]

  • Attenuated Total Reflectance (ATR): Place a small amount of the solid sample directly onto the ATR crystal.

• Instrument Parameters:

  • Spectral Range: 4000-400 cm⁻¹.

  • Resolution: 4 cm⁻¹.

  • Number of Scans: 16-32 scans are typically averaged to improve the signal-to-noise ratio.

Expected Data and Interpretation

The FTIR spectrum will show characteristic absorption bands for the functional groups present in the molecule.[5][6][7][8]

Functional Group	Expected Wavenumber (cm⁻¹)	Vibration Mode
N-H (Amino)	3450-3250 (two bands)	Asymmetric and symmetric stretching
C≡N (Nitrile)	2260-2200	Stretching
C-H (Aromatic)	3100-3000	Stretching
C-H (Aliphatic)	2960-2850	Stretching
C=C (Aromatic/Thiophene)	1600-1450	Stretching
C-N	1350-1250	Stretching
C-S	800-600	Stretching

High-Performance Liquid Chromatography (HPLC)

Principle: HPLC is a powerful technique for separating, identifying, and quantifying components in a mixture. For the analysis of 2-Amino-5-methyl-4-(4-propylphenyl)thiophene-3-carbonitrile, a reversed-phase HPLC (RP-HPLC) method is most suitable, where the separation is based on the differential partitioning of the analyte between a nonpolar stationary phase and a polar mobile phase.[9][10][11]

Protocol: RP-HPLC for Purity Analysis

• Sample Preparation:

  • Prepare a stock solution of the sample in a suitable solvent (e.g., acetonitrile or methanol) at a concentration of approximately 1 mg/mL.

  • From the stock solution, prepare a working solution at a concentration of about 0.1 mg/mL by diluting with the mobile phase.

  • Filter the working solution through a 0.45 µm syringe filter before injection.

• Instrument Parameters:

Parameter	Value
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase A	Water with 0.1% formic acid
Mobile Phase B	Acetonitrile with 0.1% formic acid
Gradient	50% B to 95% B over 15 minutes
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detector	UV at 254 nm and 280 nm

Expected Data and Interpretation

• A single, sharp peak should be observed for a pure sample.

• The peak area can be used for quantification against a standard calibration curve.

• The presence of additional peaks indicates impurities, and their area percentages can be calculated to determine the purity of the sample.

Thermal Analysis (TGA/DSC)

Principle: Thermal analysis techniques, such as Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC), provide information about the thermal stability and phase transitions of a material as a function of temperature. TGA measures the change in mass of a sample as it is heated, while DSC measures the heat flow into or out of a sample during a temperature change.[12][13][14][15]

Protocol: TGA and DSC

• Sample Preparation:

  • Accurately weigh 5-10 mg of the sample into an appropriate TGA or DSC pan (e.g., aluminum or platinum).

• Instrument Parameters:

Parameter	TGA	DSC
Temperature Range	Ambient to 600 °C	Ambient to 300 °C
Heating Rate	10 °C/min	10 °C/min
Atmosphere	Nitrogen	Nitrogen
Flow Rate	50 mL/min	50 mL/min

Expected Data and Interpretation

• TGA: The TGA curve will show the temperature at which the compound begins to decompose, indicated by a significant loss of mass. The profile can reveal the presence of residual solvents or multi-step decomposition processes.

• DSC: The DSC thermogram will show endothermic peaks corresponding to melting and exothermic peaks corresponding to decomposition. The melting point is a key indicator of purity.

Conclusion

The combination of these analytical techniques provides a robust and comprehensive characterization of 2-Amino-5-methyl-4-(4-propylphenyl)thiophene-3-carbonitrile. NMR and mass spectrometry confirm the molecular structure and weight, FTIR identifies the key functional groups, HPLC assesses the purity, and thermal analysis determines its stability. This multi-faceted analytical approach ensures the quality and reliability of the compound for its intended applications in research and development.

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Derivatization of the amino group of 2-Amino-5-methyl-4-(4-propylphenyl)thiophene-3-carbonitrile

An In-Depth Technical Guide to the Functionalization of 2-Amino-5-methyl-4-(4-propylphenyl)thiophene-3-carbonitrile

Authored by: A Senior Application Scientist

Introduction: Unlocking the Potential of a Privileged Scaffold

The 2-aminothiophene framework is a cornerstone in medicinal chemistry and materials science, recognized as a "privileged scaffold" due to its presence in a multitude of biologically active compounds and functional materials.[1][2][3][4] Molecules incorporating this moiety exhibit a wide spectrum of pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[1][2] The specific compound, 2-Amino-5-methyl-4-(4-propylphenyl)thiophene-3-carbonitrile, represents a versatile starting material. Its structure features a nucleophilic primary amino group at the C2 position, which serves as a prime handle for synthetic modification.

The strategic derivatization of this amino group is a critical step in drug discovery programs, enabling the systematic exploration of the chemical space around the core scaffold. By introducing a diverse array of functional groups, researchers can fine-tune the molecule's physicochemical properties—such as solubility, lipophilicity, and hydrogen bonding capacity—to optimize its structure-activity relationship (SAR) and pharmacokinetic profile (ADMET). This guide provides a comprehensive overview of the key derivatization strategies, grounded in mechanistic principles and supported by detailed, field-proven protocols.

Chemical Reactivity: An Interplay of Electronic Effects

The reactivity of the C2-amino group is governed by the electronic landscape of the thiophene ring. The amino group itself is a potent electron-donating group, which increases the electron density of the aromatic system, thereby enhancing its nucleophilicity.[5] Conversely, the cyano (nitrile) group at the adjacent C3 position acts as a strong electron-withdrawing group. This "push-pull" electronic arrangement modulates the reactivity of the amine, making it comparable to a substituted aniline but with the unique influence of the sulfur-containing heterocycle. The primary amino group readily reacts with a wide range of electrophiles, making it an ideal point for diversification.

The following sections detail three fundamental and high-impact derivatization pathways: Acylation, Schiff Base Formation, and Diazotization. Each protocol is designed to be a self-validating system, providing researchers with robust methods for creating diverse molecular libraries.

Workflow Overview: Pathways for Derivatization

The derivatization of the parent 2-aminothiophene can be visualized as a series of divergent pathways, each leading to a distinct class of compounds with unique properties.

Caption: General workflow for the derivatization of the parent aminothiophene.

Protocol 1: N-Acylation for Amide Synthesis

Principle: Acylation involves the reaction of the primary amino group with an acylating agent, such as an acyl chloride or acid anhydride, to form a stable amide bond. This is one of the most common and reliable reactions in medicinal chemistry for modifying an amine. The reaction is typically carried out in the presence of a non-nucleophilic base to neutralize the acidic byproduct (e.g., HCl).

Causality Behind Experimental Choices:

• Solvent: Anhydrous aprotic solvents like Dichloromethane (DCM) or Tetrahydrofuran (THF) are used to prevent hydrolysis of the highly reactive acylating agent.

• Base: A tertiary amine like Triethylamine (TEA) or Pyridine is chosen. It acts as a proton scavenger to neutralize the generated HCl without competing with the primary amine for the electrophile. Pyridine can also serve as a nucleophilic catalyst.

• Temperature: The reaction is often initiated at 0 °C to control the initial exothermic reaction, especially with reactive acyl chlorides, and then allowed to warm to room temperature to ensure completion.

Detailed Step-by-Step Methodology:

• Preparation: To a dry round-bottom flask under a nitrogen atmosphere, add 2-Amino-5-methyl-4-(4-propylphenyl)thiophene-3-carbonitrile (1.0 eq).

• Dissolution: Dissolve the starting material in anhydrous DCM (approx. 0.1 M concentration).

• Base Addition: Add triethylamine (1.2 - 1.5 eq) to the solution and stir.

• Cooling: Cool the mixture to 0 °C in an ice bath.

• Acylating Agent Addition: Add the desired acyl chloride or anhydride (1.1 eq) dropwise to the stirred solution over 10-15 minutes.

• Reaction: Allow the reaction to stir at 0 °C for 30 minutes, then remove the ice bath and let it stir at room temperature for 2-16 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Work-up:

  • Quench the reaction by adding saturated aqueous sodium bicarbonate solution to neutralize excess acid and base.

  • Transfer the mixture to a separatory funnel and extract the aqueous layer twice with DCM.

  • Combine the organic layers and wash sequentially with 1 M HCl, water, and brine.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol, ethyl acetate/hexanes) or by flash column chromatography on silica gel.

• Characterization: Confirm the structure of the N-acyl derivative using ¹H NMR, ¹³C NMR, FT-IR (observing amide C=O and N-H stretches), and Mass Spectrometry.

Data Presentation: Acylation Reaction Parameters

Acylating Agent	Base (eq)	Solvent	Time (h)	Typical Yield
Acetyl Chloride	TEA (1.2)	DCM	2	90-95%
Benzoyl Chloride	Pyridine (2.0)	DCM	4	85-92%
Acetic Anhydride	TEA (1.2)	THF	12	88-94%
Isobutyryl Chloride	TEA (1.5)	DCM	3	80-88%

Protocol 2: Schiff Base (Imine) Formation

Principle: This protocol describes the condensation reaction between the primary amino group and an aldehyde or ketone to form an imine, also known as a Schiff base.[6][7] This reaction is a reversible equilibrium, which can be driven to completion by removing the water byproduct. Schiff bases are valuable intermediates themselves or can be subsequently reduced to form stable secondary amines.

Causality Behind Experimental Choices:

• Solvent: Solvents like ethanol or methanol are often used as they readily dissolve the reactants. For water removal, toluene is an excellent choice as it forms an azeotrope with water, allowing for its removal with a Dean-Stark apparatus.

• Catalyst: A catalytic amount of a weak acid, such as glacial acetic acid, is often added to protonate the carbonyl oxygen, making the carbonyl carbon more electrophilic and accelerating the reaction.[8]

• Water Removal: Driving the equilibrium is key. Refluxing with a Dean-Stark trap is the classic method. Alternatively, using a dehydrating agent like molecular sieves can be effective for smaller-scale reactions.

Detailed Step-by-Step Methodology:

• Preparation: In a round-bottom flask equipped with a reflux condenser (and a Dean-Stark trap if using toluene), combine 2-Amino-5-methyl-4-(4-propylphenyl)thiophene-3-carbonitrile (1.0 eq) and the desired aldehyde or ketone (1.05 eq).

• Solvent & Catalyst: Add a suitable solvent (e.g., ethanol or toluene, approx. 0.2 M) and a catalytic amount of glacial acetic acid (2-3 drops).

• Reaction: Heat the mixture to reflux and maintain for 4-24 hours. If using a Dean-Stark trap, monitor the collection of water. The reaction progress can be monitored by TLC or ¹H NMR (disappearance of the aldehyde proton signal).

• Isolation:

  • Cool the reaction mixture to room temperature.

  • The product may precipitate directly from the solution upon cooling. If so, collect the solid by filtration and wash with cold solvent.

  • If no precipitate forms, remove the solvent under reduced pressure.

• Purification: The crude product can often be purified by recrystallization from ethanol or another appropriate solvent.

• Characterization: Confirm the structure via FT-IR (appearance of the C=N imine stretch, disappearance of N-H stretches), ¹H NMR (appearance of the imine C-H proton), and Mass Spectrometry.

Protocol 3: Diazotization and Sandmeyer Reaction

Principle: Diazotization converts the primary aromatic amine into a diazonium salt using nitrous acid (HNO₂), which is generated in situ from sodium nitrite (NaNO₂) and a strong mineral acid.[9][10] Aryl diazonium salts are highly valuable synthetic intermediates because the diazonio group (-N₂⁺) is an excellent leaving group (N₂) and can be replaced by a wide variety of nucleophiles (e.g., -Cl, -Br, -CN, -OH).[9] This protocol focuses on the subsequent Sandmeyer reaction to introduce a chloro or bromo substituent.

Causality Behind Experimental Choices:

• Temperature: This is the most critical parameter. Aryl diazonium salts are unstable and can decompose explosively at higher temperatures. The reaction must be maintained between 0 and 5 °C at all times.[10]

• Acid: A strong mineral acid like HCl or HBr is required both to generate nitrous acid and to provide the counter-ion for the diazonium salt and the subsequent nucleophile for the Sandmeyer reaction.

• Reagent Addition: The sodium nitrite solution is added slowly and dropwise to maintain the low temperature and control the evolution of nitrogen oxides.

Detailed Step-by-Step Methodology:

• Amine Dissolution: In a flask, suspend 2-Amino-5-methyl-4-(4-propylphenyl)thiophene-3-carbonitrile (1.0 eq) in a solution of concentrated HCl or HBr (3-4 eq) and water. Cool the mixture to 0-5 °C in an ice-salt bath with vigorous stirring.

• Nitrite Solution Preparation: In a separate beaker, dissolve sodium nitrite (NaNO₂, 1.1 eq) in a small amount of cold water.

• Diazotization: Add the cold sodium nitrite solution dropwise to the stirred amine suspension, ensuring the temperature remains below 5 °C. The reaction is complete when a slight excess of nitrous acid is detected (a drop of the reaction mixture turns starch-iodide paper blue).

• Sandmeyer Reaction:

  • In a separate flask, prepare a solution or suspension of Copper(I) chloride (CuCl) or Copper(I) bromide (CuBr) (1.2 eq) in the corresponding concentrated acid (HCl or HBr). Cool this mixture to 0 °C.

  • Slowly and carefully add the cold diazonium salt solution to the stirred copper(I) halide solution.

  • Vigorous evolution of nitrogen gas will occur.

• Reaction Completion: After the addition is complete, allow the mixture to warm slowly to room temperature and then heat gently (e.g., 50-60 °C) for 30-60 minutes to ensure complete decomposition of the diazonium salt.

• Work-up:

  • Cool the reaction mixture and extract the product with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

  • Wash the combined organic extracts with water and brine.

  • Dry over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate in vacuo.

• Purification: Purify the crude product by column chromatography over silica gel.

• Characterization: Confirm the structure of the resulting 2-halo-thiophene derivative by ¹H NMR, ¹³C NMR, and Mass Spectrometry.

Safety Precaution: Diazonium salts can be explosive when isolated and dry. Never attempt to isolate the diazonium salt intermediate. Always use it in solution immediately after its preparation. Conduct the reaction behind a blast shield in a well-ventilated fume hood.

Mechanistic Diagram: N-Acylation

This diagram illustrates the nucleophilic attack of the amine on the electrophilic carbonyl carbon of an acyl chloride, followed by deprotonation to yield the final amide product.

Caption: Simplified mechanism of N-acylation with an acyl chloride.

References

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• ResearchGate. Synthesis of 2-aminothiophenes via Scheme 2. [Link]

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• Semantic Scholar. Reactions of some anellated 2-aminothiophenes with electron poor acetylenes. [Link]

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• PubMed Central. 2-Amino-4,5-dihydrothiophene-3-carbonitriles: A New Synthesis, Quantum Chemical Studies, and Mannich-Type Reactions Leading to New Hexahydrothieno[2,3-d]pyrimidines. [Link]

• Oriental Journal of Chemistry. Studies on Complexes of Schiff Bases Derived from Salicyldehyde and 2-Amino Phenol / 2-Aminothiophenol With Aryltellurium(IV) Chlorides. [Link]

• PubMed Central. Preparation, Spectral Characterization and Antioxidant Activities of Aminothiophene‐Containing Schiff Base and Co(II) and Pd(II) Complexes. [Link]

• ResearchGate. (PDF) Preparation of some azo compounds by diazotization and coupling of 2- amino -5 – thiol -1,3,4- thiadizaole. [Link]

• Organic Chemistry Portal. An Efficient One-Pot Synthesis of Substituted 2-Aminothiophenes via Three-Component Gewald Reaction Catalyzed by L-Proline. [Link]

• PubMed Central. Green methodologies for the synthesis of 2-aminothiophene. [Link]

• International Journal of Pharmacy and Biological Sciences. SYNTHESIS OF SOME NOVEL 2-AMINOTHIOPHENE DERIVATIVES AND EVALUATION FOR THEIR ANTIMICROBIAL ACTIVITY. [Link]

• MDPI. 2-Aminothiophene Derivatives—New Drug Candidates Against Leishmaniasis: Drug Design, Synthesis, Pharmacomodulation, and Antileishmanial Activity. [Link]

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• Thieme Connect. Truly Catalytic Gewald Synthesis of 2-Aminothiophenes Using Piperidinium Borate (Pip Borate), a Conjugate Acid–Base Pair. [Link]

• TSI Journals. Mild liquid-phase friedel-crafts acylation of thiophene to 2-acetylthiophene over solid-acid catalysts. [Link]

• Google Patents.
• Google Patents.

• NINGBO INNO PHARMCHEM CO.,LTD. Understanding 2-Amino-5-methyl-3-thiophenecarbonitrile: Properties, Applications, and Synthesis. [Link]

• Sci-Hub. Convenient synthesis of substituted 3‐aminothiophene‐2‐carbonitriles from α‐acetylenic nitriles and their conversion to thieno[3,2‐d]pyrimidines. [Link]

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• Chemistry LibreTexts. 14.4: Diazotization of Amines. [Link]

• Asian Journal of Chemistry. Synthesis of 2-Hydroxy-3-nitro/amino-5-methyl-a-substituted Thiocarbamidoacetophenones†. [Link]

• MDPI. rel-(2R,3S)-2-((Diphenylmethylene)amino)-5-oxo-5-phenyl-3-(thiophen-2-yl)pentanenitrile. [Link]

• ResearchGate. 2-Ethyl 4-methyl 5-amino-3-methylthiophene-2,4-dicarboxylate. [Link]

• PubChem. 2-Amino-5-methyl-3-thiophenecarbonitrile. [Link]

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Application Note and Protocol: A Scalable Approach to the Synthesis of 2-Amino-5-methyl-4-(4-propylphenyl)thiophene-3-carbonitrile

Abstract

This comprehensive guide details a robust and scalable protocol for the synthesis of 2-Amino-5-methyl-4-(4-propylphenyl)thiophene-3-carbonitrile, a key intermediate in the development of various pharmacologically active compounds. The synthesis is achieved through the versatile Gewald three-component reaction. This document provides in-depth technical insights, a step-by-step experimental protocol, safety considerations, and characterization methods, tailored for researchers, scientists, and professionals in drug development. The causality behind experimental choices is explained to ensure both scientific integrity and practical applicability for scale-up operations.

Introduction and Scientific Background

2-Aminothiophenes are a privileged scaffold in medicinal chemistry, appearing in a wide array of biologically active molecules, including anti-inflammatory, antimicrobial, and kinase inhibiting agents.[1][2] The target molecule, 2-Amino-5-methyl-4-(4-propylphenyl)thiophene-3-carbonitrile, holds significant potential as a building block for novel therapeutics. Its synthesis is most efficiently accomplished via the Gewald reaction, a powerful one-pot, multi-component condensation.[3][4] This reaction involves the condensation of a ketone with an active methylene nitrile and elemental sulfur in the presence of a base.[3][5] The elegance of the Gewald reaction lies in its atom economy and the ability to generate highly functionalized thiophenes from readily available starting materials.[6]

For the synthesis of the title compound, the key starting materials are 1-(4-propylphenyl)propan-2-one, malononitrile, and elemental sulfur. The reaction proceeds through an initial Knoevenagel condensation between the ketone and malononitrile, followed by the addition of sulfur and subsequent cyclization and aromatization to yield the desired 2-aminothiophene.[3][6]

Reaction Mechanism and Workflow

The generally accepted mechanism for the Gewald reaction is initiated by a base-catalyzed Knoevenagel condensation between the ketone and the α-cyanoester (or in this case, malononitrile).[3] This is followed by the addition of elemental sulfur to the resulting α,β-unsaturated nitrile. The final steps involve intramolecular cyclization and tautomerization to afford the stable 2-aminothiophene product.[3]

Reaction Mechanism Diagram

Caption: Proposed mechanism for the Gewald synthesis of the target compound.

Experimental Workflow Diagram

Caption: A generalized workflow for the scale-up synthesis.

Detailed Synthesis Protocol

This protocol is designed for a laboratory scale-up synthesis. All operations should be conducted in a well-ventilated fume hood, and appropriate personal protective equipment (PPE) must be worn.

Reagents and Materials

Reagent/Material	Molecular Formula	Molecular Weight ( g/mol )	Quantity (molar eq.)	Notes
1-(4-propylphenyl)propan-2-one	C12H16O	176.26	1.0
Malononitrile	CH2(CN)2	66.06	1.1	Toxic, handle with care.
Elemental Sulfur	S	32.07	1.2	Fine powder is recommended.
Morpholine	C4H9NO	87.12	1.5	Can be substituted with other bases like piperidine or triethylamine.
Ethanol	C2H5OH	46.07	-	Reaction solvent.
Deionized Water	H2O	18.02	-	For work-up.

Step-by-Step Procedure

• Reaction Setup: To a 3-necked round-bottom flask equipped with a mechanical stirrer, a reflux condenser, and a temperature probe, add ethanol (5 mL per gram of the limiting reagent, 1-(4-propylphenyl)propan-2-one).

• Reagent Addition: Add 1-(4-propylphenyl)propan-2-one (1.0 eq.), malononitrile (1.1 eq.), and elemental sulfur (1.2 eq.) to the stirring solvent.

• Base Addition: Slowly add morpholine (1.5 eq.) to the reaction mixture. An exothermic reaction may be observed.

• Reaction: Heat the reaction mixture to reflux (approximately 80-90 °C) and maintain for 4-6 hours. The reaction progress should be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Pour the reaction mixture into ice-cold water with vigorous stirring.

• Isolation: The crude product will precipitate out of the aqueous solution. Collect the solid by vacuum filtration.

• Purification: Wash the filter cake with a cold ethanol/water mixture (1:1 v/v) to remove any unreacted starting materials and impurities. The product can be further purified by recrystallization from a suitable solvent system, such as ethanol or isopropanol, to yield a crystalline solid.

• Drying: Dry the purified product under vacuum at 40-50 °C to a constant weight.

Characterization and Expected Results

The final product, 2-Amino-5-methyl-4-(4-propylphenyl)thiophene-3-carbonitrile, should be characterized to confirm its identity and purity.

Analysis	Expected Results
Appearance	Light yellow to pale brown crystalline solid.
Yield	75-85%
Melting Point	To be determined experimentally.
¹H NMR	Peaks corresponding to the aromatic protons of the propylphenyl group, the propyl chain protons, the methyl group on the thiophene ring, and the amino protons.
¹³C NMR	Resonances for the carbon atoms of the thiophene ring, the nitrile group, the propylphenyl moiety, and the methyl group.
Mass Spec (MS)	A molecular ion peak corresponding to the molecular weight of the product (C17H18N2S).
Infrared (IR)	Characteristic absorption bands for the amino (N-H), nitrile (C≡N), and aromatic (C=C) functional groups.

Safety and Handling

• Malononitrile: Highly toxic and can be absorbed through the skin. Handle in a fume hood with appropriate gloves and eye protection.

• Elemental Sulfur: Flammable solid. Avoid creating dust.

• Morpholine: Corrosive and flammable liquid. Handle with care.

• Solvents: Ethanol is flammable. Ensure all heating is done using a heating mantle and in a well-ventilated area.

Troubleshooting

Issue	Possible Cause	Solution
Low Yield	Incomplete reaction.	Increase reaction time or temperature. Ensure the base is of good quality and added in the correct stoichiometry.
Product loss during work-up.	Ensure complete precipitation by using a sufficient volume of cold water. Minimize the amount of solvent used for washing.
Impure Product	Side reactions.	Optimize the reaction temperature and time. Ensure the purity of starting materials.
Inefficient purification.	Use a different recrystallization solvent or consider column chromatography for higher purity.

Conclusion

The Gewald reaction provides an efficient and scalable route for the synthesis of 2-Amino-5-methyl-4-(4-propylphenyl)thiophene-3-carbonitrile. The protocol outlined in this application note is robust and can be adapted for larger-scale production with careful consideration of safety and process optimization. The resulting compound serves as a valuable intermediate for the synthesis of a diverse range of heterocyclic compounds with potential applications in drug discovery and development.

References

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• Pharmaguideline. Synthesis, Reactions and Medicinal Uses of Thiophene. [Link]

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• Royal Society of Chemistry. A green and cascade synthesis of functionalized 2-aminothiophenes from ketene dithioacetals. Organic & Biomolecular Chemistry. [Link]

• Research and Reviews. Derivatives and Synthesis of Heterocyclic Compound: Thiophene. [Link]

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• Pharmacia. Synthetic Procedures, Properties, and Applications of Thiophene-Based Azo Scaffolds. [Link]

• Organic Chemistry Portal. Gewald Reaction. [Link]

• ResearchGate. Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. [Link]

• Heterocycles. microwave-assisted synthesis of 2-aminothiophene derivatives via improved gewald reactions. [Link]

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• PubMed Central. 2-Amino-4,5-dihydrothiophene-3-carbonitriles: A New Synthesis, Quantum Chemical Studies, and Mannich-Type Reactions Leading to New Hexahydrothieno[2,3-d]pyrimidines. [Link]

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Technical Notes & Optimization

Low yield in Gewald synthesis of 2-Amino-5-methyl-4-(4-propylphenyl)thiophene-3-carbonitrile

Technical Support Center: Gewald Synthesis

Topic: Troubleshooting Low Yield in the Synthesis of 2-Amino-5-methyl-4-(4-propylphenyl)thiophene-3-carbonitrile

Welcome to the technical support guide for the Gewald three-component synthesis. This document is designed for researchers, chemists, and drug development professionals encountering yield-related challenges specifically in the synthesis of 2-Amino-5-methyl-4-(4-propylphenyl)thiophene-3-carbonitrile. Our goal is to provide actionable, scientifically-grounded solutions to help you diagnose and resolve common issues in this versatile and crucial reaction.

Troubleshooting Guide: From Low Yield to Optimized Synthesis

This section addresses specific experimental observations and provides a logical framework for troubleshooting.

Q1: My final yield is disappointingly low (<40%), and TLC analysis shows significant amounts of unreacted 4-propylacetophenone. What's the primary issue?

Senior Application Scientist's Insight: This is a classic symptom of an inefficient initial Knoevenagel condensation. The Gewald reaction is a sequence, and failure at the first step prevents the entire cascade from proceeding efficiently.[1][2] The condensation between the ketone (4-propylacetophenone) and the active methylene compound (malononitrile) is base-catalyzed and reversible. If this equilibrium does not favor the α,β-unsaturated nitrile intermediate, the subsequent sulfur addition and cyclization steps cannot occur, leaving your starting ketone unconsumed.

Diagnostic Steps & Solutions:

• Evaluate Your Base Catalyst: The choice and amount of the base are critical.[3] While morpholine is a common choice due to its ability to also solubilize sulfur, its basicity may be insufficient for less reactive ketones like 4-propylacetophenone.[4][5]

  • Action: Screen alternative or stronger organic bases. Piperidine or triethylamine (TEA) are excellent candidates to try. Consider using the base in truly catalytic amounts (e.g., 20 mol%) to optimize the reaction.[6]

• Water Removal: The Knoevenagel condensation produces one equivalent of water.[3][7] In many solvent systems, this water can inhibit the catalyst or shift the equilibrium back towards the reactants.

  • Action: If your reaction solvent is amenable (e.g., toluene), use a Dean-Stark apparatus to physically remove water as it forms. For lower-temperature reactions in solvents like ethanol, adding a dehydrating agent can be effective.

• Temperature Optimization: The condensation step is temperature-sensitive.

  • Action: Gradually increase the reaction temperature. A systematic screen from room temperature up to the reflux temperature of your solvent (e.g., 40-80°C for ethanol) can reveal the optimal point where condensation proceeds without promoting side reactions.[3]

Workflow: Optimizing the Knoevenagel Condensation

Caption: Troubleshooting workflow for incomplete Knoevenagel condensation.

Q2: The reaction mixture has turned into a dark brown, tarry substance, making product isolation nearly impossible. What causes this and how can I prevent it?

Senior Application Scientist's Insight: Tarry mixtures are almost always a result of polymerization or the formation of complex polysulfides.[7] This is typically triggered by excessive heat. The α,β-unsaturated nitrile intermediate is electron-deficient and can be susceptible to polymerization. Furthermore, at high temperatures, elemental sulfur can form complex polysulfide chains that are difficult to characterize and remove.

Diagnostic Steps & Solutions:

• Strict Temperature Control: This is the most critical parameter to control.

  • Action: Maintain the reaction temperature within the optimal range, typically between 40-60°C.[3] Avoid aggressive heating. Use an oil bath with a thermostat for precise temperature management.

• Purity of Starting Materials: Impurities can often act as initiators for polymerization.

  • Action: Ensure your 4-propylacetophenone is free of acidic or oxidative impurities. Use freshly distilled ketone if purity is questionable. Verify the quality of your malononitrile and sulfur.

• Rate of Reagent Addition: Adding all reagents at once at an elevated temperature can cause an uncontrolled exotherm.

  • Action: Consider a slower, portion-wise, or dropwise addition of one of the reagents (e.g., the base) to a mixture of the other components. This can help control the reaction rate and dissipate heat more effectively.[7]

Optimized Reaction Condition Comparison

Parameter	Standard Protocol	Optimized Protocol for Yield & Purity	Rationale
Temperature	Reflux (e.g., ~78°C in EtOH)	45-50°C	Prevents polymerization and polysulfide side reactions.[7]
Base	Morpholine (stoichiometric)	Piperidine (20 mol%)	Stronger base improves condensation efficiency at lower temperatures.[3]
Solvent	Ethanol	Ethanol or Methanol	Polar solvents enhance sulfur solubility and reactivity at moderate temperatures.[3][8]

| Atmosphere | Air | Nitrogen | Minimizes potential oxidative side reactions, though not always necessary. |

Q3: My yield is low, and I've isolated a significant byproduct with a mass corresponding to a dimer of the Knoevenagel intermediate. How can I favor the desired thiophene synthesis?

Senior Application Scientist's Insight: The dimerization of the α,β-unsaturated nitrile intermediate is a well-documented competing side reaction in the Gewald synthesis.[9] This occurs when one molecule of the intermediate acts as a Michael donor and another as an acceptor. This pathway becomes significant if the subsequent sulfur addition and cyclization are slow compared to the rate of dimerization.

Diagnostic Steps & Solutions:

• Ensure Sulfur Reactivity: The key is to make the intramolecular cyclization kinetically favorable.

  • Action: Use finely powdered elemental sulfur for maximum surface area and reactivity.[10] Ensure the solvent is appropriate; polar solvents like ethanol, methanol, or DMF are known to improve sulfur's solubility and reactivity.[3] Morpholine is particularly effective as a base because it also acts as an excellent solvent for sulfur.[4][5]

• Consider a Two-Step Procedure: For challenging substrates where side reactions are prevalent, decoupling the condensation from the cyclization can provide much greater control.[3][7]

  • Action:

    • Step 1: Perform the Knoevenagel condensation of 4-propylacetophenone and malononitrile first. Isolate and purify the resulting α,β-unsaturated nitrile intermediate.

    • Step 2: In a separate reaction, dissolve the purified intermediate and react it with elemental sulfur and a base to form the thiophene. This prevents the intermediate from dimerizing while waiting for the initial condensation to complete.

Frequently Asked Questions (FAQs)

Q: What is the detailed mechanism of the Gewald reaction for my specific compound? A: The reaction proceeds in three core stages:

• Knoevenagel Condensation: The base (e.g., morpholine) deprotonates malononitrile. The resulting carbanion attacks the carbonyl carbon of 4-propylacetophenone. Subsequent dehydration yields the α,β-unsaturated nitrile intermediate.[1][2]

• Michael Addition of Sulfur: The base activates elemental sulfur (S₈), forming a nucleophilic sulfur species. This species adds to the β-carbon of the unsaturated intermediate.[11][12]

• Cyclization and Tautomerization: The sulfur-adduct then undergoes an intramolecular attack on the nitrile group, leading to cyclization. A final tautomerization yields the stable aromatic 2-aminothiophene product.[1]

Gewald Reaction Mechanism

Caption: Key mechanistic steps of the Gewald synthesis.

Q: Can microwave irradiation improve the yield for this synthesis? A: Yes, microwave-assisted synthesis has been shown to significantly improve yields and reduce reaction times for the Gewald reaction, especially for more challenging substrates.[2][5] The rapid, uniform heating provided by microwaves can accelerate the rate-limiting steps and often minimizes the formation of thermal decomposition byproducts. This is a highly recommended optimization strategy if the equipment is available.

Q: How should I purify the final product? A: The crude product from a Gewald reaction is often a solid that precipitates from the reaction mixture upon cooling.

• Initial Purification: Collect the solid by vacuum filtration and wash it thoroughly with a cold solvent like ethanol or a water/ethanol mixture to remove residual base and soluble impurities.[1]

• Recrystallization: This is the most effective method for obtaining a highly pure product.[7] Ethanol is typically an excellent solvent for recrystallizing 2-aminothiophenes. Alternatively, a solvent system like ethyl acetate/hexanes can be used.

Protocol: A Self-Validating Approach to Synthesis

This protocol incorporates checkpoints to validate the progress of the reaction.

Materials:

• 4-Propylacetophenone (10 mmol)

• Malononitrile (10 mmol)

• Elemental Sulfur (powdered, 12 mmol)

• Piperidine (2 mmol, 20 mol%)

• Ethanol (30 mL)

Procedure:

• To a 100 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser, add 4-propylacetophenone (10 mmol), malononitrile (10 mmol), powdered sulfur (12 mmol), and ethanol (30 mL).

• Begin stirring the mixture at room temperature.

• Add piperidine (2 mmol) to the suspension.

• Heat the reaction mixture to 50°C using a thermostatically controlled oil bath.

• Validation Checkpoint (1 hour): Take a small aliquot of the reaction mixture and analyze it by TLC (e.g., 3:1 Hexane:Ethyl Acetate). You should observe the formation of a new, less polar spot corresponding to the Knoevenagel intermediate and the gradual disappearance of the 4-propylacetophenone spot. If the ketone spot remains prominent, consider adding an additional 5 mol% of piperidine.

• Maintain the reaction at 50°C and monitor its progress by TLC every 2-3 hours. The reaction is typically complete within 6-12 hours, indicated by the consumption of the intermediate and the appearance of the final product spot (often UV active and may stain with permanganate).

• Once the reaction is complete, remove the heat source and allow the mixture to cool slowly to room temperature, then cool further in an ice bath for 30 minutes.

• A precipitate of the product should form. Collect the solid by vacuum filtration.

• Wash the solid with cold ethanol (2 x 10 mL) to remove impurities.

• Validation Checkpoint (Purity): Dry a small sample of the crude product and determine its melting point. A broad melting range suggests impurities. Analyze by TLC against the reaction mixture to confirm identity.

• Purify the entire batch of crude product by recrystallization from hot ethanol to yield pure 2-Amino-5-methyl-4-(4-propylphenyl)thiophene-3-carbonitrile.

References

• BenchChem. (2025). Optimizing the Gewald Reaction: A Technical Guide to Improving Yields with Malononitrile.
• BenchChem. (2025). Common side reactions in the Gewald synthesis of aminothiophenes.
• BenchChem. (2025). Gewald Synthesis of Substituted Aminothiophenes: A Technical Support Center.

• Chen, J., et al. (2013). A concise synthesis of 2-(2-aminothiophene)-benzimidazoles by one-pot multicomponent reaction. ResearchGate. [Link]

• Organic Chemistry Portal. (n.d.). Gewald Reaction. [Link]

• Wikipedia. (n.d.). Gewald reaction. [Link]

• Puterova, Z., et al. (2010). Gewald reaction: Synthesis, properties and applications of substituted 2-aminothiophenes. ResearchGate. [Link]

• Der Pharma Chemica. (2011). A green chemistry approach to gewald reaction. Der Pharma Chemica, 3(6), 283-291. [Link]

• Galy, M., et al. (2024). Mechanisms of the Gewald synthesis of 2-aminothiophenes from elemental sulfur. ChemRxiv. [Link]

• Puterova, Z., et al. (2010). Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. ResearchGate. [Link]

• Puterova, Z., et al. (2010). Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. Semantic Scholar. [Link]

• Borah, B., & Chowhan, R. (2018). Reactions of p-substituted acetophenones with malonitrile, sulfur and morpholine by high speed ball milling. ResearchGate. [Link]

• Le-Thi-Thuy, L., et al. (2022). Green methodologies for the synthesis of 2-aminothiophene. PMC. [Link]

• Galy, M., et al. (2024). Mechanisms of the Gewald Synthesis of 2-Aminothiophenes from Elemental Sulfur. The Journal of Organic Chemistry. [Link]

• Liang, X., et al. (2013). First Gewald reaction ignited by sodium polysulfide: Greener ultrasound-promoted synthesis of substituted 2-aminothiophenes in the absence of catalyst. ResearchGate. [Link]

• Mladenova, R., et al. (2022). Design, Cytotoxicity and Antiproliferative Activity of 4-Amino-5-methyl-thieno[2,3-d]pyrimidine-6-carboxylates against MFC-7 and MDA-MB-231 Breast Cancer Cell Lines. PMC. [Link]

• Reddy, G. S., et al. (2023). Truly Catalytic Gewald Synthesis of 2-Aminothiophenes Using Piperidinium Borate (Pip Borate), a Conjugate Acid–Base Pair. Synfacts. [Link]

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• 12. pubs.acs.org [pubs.acs.org]

Byproduct formation in the synthesis of 2-aminothiophenes

Technical Support Center: Synthesis of 2-Aminothiophenes

A Guide to Troubleshooting Byproduct Formation in the Gewald Reaction

Welcome to the technical support center for 2-aminothiophene synthesis. As a Senior Application Scientist, I understand that while the Gewald reaction is a powerful tool for constructing these vital heterocyclic scaffolds, it is not without its challenges.[1][2][3] Byproduct formation can often complicate synthesis, reduce yields, and make purification arduous.

This guide is designed to provide you, our fellow researchers and drug development professionals, with practical, in-depth solutions to the common issues encountered during your experiments. We will move beyond simple procedural lists to explore the chemical causality behind these problems, empowering you to make informed decisions to optimize your synthetic outcomes.

Section 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial queries regarding the Gewald synthesis.

Q1: What is the fundamental mechanism of the Gewald synthesis and its key intermediates?

A1: The Gewald reaction is a one-pot, multi-component synthesis that elegantly combines a carbonyl compound (ketone or aldehyde), an active methylene nitrile (e.g., malononitrile, ethyl cyanoacetate), and elemental sulfur in the presence of a base.[3][4] The generally accepted mechanism proceeds through three critical stages:

• Knoevenagel-Cope Condensation: The reaction begins with a base-catalyzed condensation between the carbonyl compound and the active methylene nitrile. This step forms a crucial, and often stable, α,β-unsaturated nitrile intermediate.[3][5][6]

• Sulfur Addition: Elemental sulfur (S₈) is attacked by the nucleophilic carbanion of the Knoevenagel intermediate. This process is complex and is understood to proceed via the formation of various polysulfide intermediates.[5][7][8][9]

• Cyclization & Aromatization: The sulfur adduct undergoes an intramolecular cyclization. The final aromatization to the stable 2-aminothiophene ring is the primary thermodynamic driving force for the entire reaction sequence.[5][7][8]

Caption: The Gewald reaction pathway.

Q2: What are the most common byproducts I might encounter during the synthesis?

A2: Several side reactions can compete with the desired thiophene formation. The most frequently observed byproducts include:

• Dimer of the α,β-unsaturated nitrile: This is often the most significant byproduct, where the Knoevenagel intermediate undergoes self-condensation.[10][11]

• Polymeric materials: High reaction temperatures can lead to polymerization, resulting in insoluble or tarry substances.[10]

• Complex polysulfides: These species can persist in the reaction mixture, contributing to dark colors and complicating isolation.[10]

• Unreacted starting materials: Incomplete conversion is a common source of product contamination.[6]

• Thienopyrimidines: In certain conditions, the 2-aminothiophene product can react further, for example with another molecule of the activated nitrile, to form fused heterocyclic systems.[12][13]

Q3: My reaction has turned into a dark brown, tarry mess. What happened and can I salvage it?

A3: A dark, intractable reaction mixture is a classic sign of polymerization and/or the formation of complex polysulfides.[10] This is almost always caused by excessive reaction temperatures.

Causality: High thermal energy can promote undesirable intermolecular reactions over the desired intramolecular cyclization. Impurities in starting materials can also act as catalysts for these side reactions.

Solution:

• Immediate Action: Unfortunately, salvaging the desired product from a fully polymerized mixture is often impossible. The primary goal becomes learning for the next attempt.

• Prevention: The key is rigorous temperature control. Run the reaction at the lowest temperature that allows for a reasonable reaction rate. A systematic temperature screen is highly recommended for any new substrate combination.[10] Ensure your starting materials are pure, as contaminants can initiate polymerization.

Q4: I'm getting a low yield. What are the first things I should check?

A4: Low yield is a multifaceted problem, but it often traces back to the initial, crucial Knoevenagel-Cope condensation step.[10]

Initial Troubleshooting Checklist:

• Purity of Reagents: Are your carbonyl compound, nitrile, and solvent pure and dry?

• Base Efficacy: Is the base you are using appropriate for the reactivity of your carbonyl compound? Less reactive ketones may require stronger bases.[10]

• Stoichiometry: Have all reagents been measured accurately?

• Reaction Monitoring: Are you monitoring the reaction by TLC or LC-MS to confirm the consumption of starting materials and the formation of the Knoevenagel intermediate? If the intermediate isn't forming, the subsequent steps cannot proceed.

Section 2: In-Depth Troubleshooting Guides

This section provides detailed strategies for overcoming specific, persistent byproduct challenges.

Problem 1: Dominant Dimer Byproduct Formation

You observe a major byproduct with a mass roughly double that of your Knoevenagel intermediate. This is a strong indication of dimerization.

• Cause Analysis: The α,β-unsaturated nitrile intermediate is susceptible to a base-promoted Michael addition with another molecule of itself. This is followed by an intramolecular Thorpe-Ziegler cyclization to yield a stable, six-membered diene byproduct, which competes directly with the sulfur addition step.[11] This intermolecular side reaction is often favored at higher concentrations and temperatures.

Caption: Competing pathways of dimerization vs. thiophene formation.

• Solutions & Protocols: The strategy is to favor the intramolecular cyclization over the intermolecular dimerization.

Strategy	Principle	Recommended Action
Temperature Optimization	Dimerization often has a higher activation energy than the desired reaction.	Lower the reaction temperature. Perform a screen from room temperature up to 50-60°C to find the optimal point where the desired reaction proceeds cleanly.[10]
Rate of Reagent Addition	Maintaining a low instantaneous concentration of the reactive intermediate disfavors bimolecular reactions.	Add the carbonyl compound or the base dropwise over an extended period (e.g., 1-2 hours) to a solution of the other reagents. This keeps the concentration of the Knoevenagel intermediate low at any given moment.[10]
Solvent Modification	The polarity and coordinating ability of the solvent can influence the relative rates of competing pathways.	Screen different solvents. While alcohols (EtOH, MeOH) are common, switching to a more polar aprotic solvent like DMF might alter the reaction course.[10][14]

Protocol: Slow-Addition Method to Minimize Dimerization

• Setup: In a round-bottom flask equipped with a magnetic stirrer and dropping funnel, dissolve the active methylene nitrile (1.0 eq.), elemental sulfur (1.1 eq.), and base (e.g., morpholine, 1.2 eq.) in the chosen solvent (e.g., ethanol).

• Reagent Preparation: In the dropping funnel, prepare a solution of the carbonyl compound (1.0 eq.) in a small amount of the same solvent.

• Controlled Addition: With vigorous stirring, add the carbonyl solution from the dropping funnel to the main flask dropwise over 1-2 hours at the optimized temperature (e.g., 40°C).

• Reaction Monitoring: Monitor the reaction progress by TLC or LC-MS. Check for the disappearance of the starting material and the formation of the desired 2-aminothiophene, while verifying the minimal formation of the dimer byproduct.

• Workup: Once the reaction is complete, proceed with standard aqueous workup and purification.

Problem 2: Low Yield with Sterically Hindered Ketones

Substrates like di-isopropyl ketone or other bulky ketones fail to produce good yields in the standard one-pot procedure.

• Cause Analysis: The initial Knoevenagel-Cope condensation is highly sensitive to steric hindrance. Bulky groups on the ketone impede the approach of the nucleophilic nitrile, drastically slowing down or preventing the formation of the necessary α,β-unsaturated intermediate. This is a common bottleneck for otherwise robust protocols.[10]

• Solution: The Two-Step Gewald Procedure The most effective solution is to decouple the sterically demanding condensation from the cyclization. By forcing the Knoevenagel condensation to completion first and isolating the intermediate, you can then subject the purified intermediate to the sulfur addition and cyclization under optimized conditions.[10][15]

Protocol: Two-Step Synthesis for Hindered Ketones

Step A: Synthesis and Isolation of the α,β-Unsaturated Nitrile

• Setup: Combine the sterically hindered ketone (1.0 eq.) and the active methylene nitrile (1.0 eq.) in a suitable solvent like toluene or benzene in a flask equipped with a Dean-Stark apparatus.

• Catalysis: Add a catalytic amount of a suitable base/acid catalyst system (e.g., piperidine and acetic acid).

• Condensation: Heat the mixture to reflux. The progress of the reaction can be monitored by observing the collection of water in the Dean-Stark trap.

• Isolation: Once the theoretical amount of water has been collected, cool the reaction mixture. Remove the solvent under reduced pressure and purify the crude α,β-unsaturated nitrile intermediate, typically by column chromatography or distillation.

Step B: Cyclization to the 2-Aminothiophene

• Setup: Dissolve the purified α,β-unsaturated nitrile (1.0 eq.) from Step A in a suitable solvent such as ethanol or DMF.

• Reaction: Add elemental sulfur (1.1 eq.) and a base (e.g., triethylamine, 1.2 eq.).

• Cyclization: Heat the mixture gently (e.g., 50-70°C) and monitor the reaction by TLC until the starting material is consumed.

• Purification: Cool the reaction, perform a standard workup, and purify the final 2-aminothiophene product by recrystallization or column chromatography.[6]

Problem 3: Incomplete Reaction & Troubleshooting Workflow

TLC or LC-MS analysis shows significant amounts of unreacted starting materials even after prolonged reaction times.

• Cause Analysis: This issue almost always points to an inefficient Knoevenagel-Cope condensation. The base may be too weak, or the water produced during the condensation may be inhibiting the reaction equilibrium.

• Solutions & Workflow:

Caption: A decision workflow for troubleshooting low conversion.

References

• Duvauchelle, V., Meffre, P., & Benfodda, Z. (2022). Green methodologies for the synthesis of 2-aminothiophene. Environmental Chemistry Letters, 20(5), 3195–3223. Available at: [Link]

• Liang, C., Lei, D., Wang, X., & Yao, Q. (2013). First Gewald reaction ignited by sodium polysulfide: Greener ultrasound-promoted synthesis of substituted 2-aminothiophenes in the absence of catalyst. ResearchGate. Available at: [Link]

• Sharma, J., & Champagne, P. A. (2024). Mechanisms of the Gewald synthesis of 2-aminothiophenes from elemental sulfur. ChemRxiv. Available at: [Link]

• Sharma, J., & Champagne, P. A. (2024). Mechanisms of the Gewald Synthesis of 2-Aminothiophenes from Elemental Sulfur. The Journal of Organic Chemistry. Available at: [Link]

• Khosravi, I., et al. (2022). Selective and facile Synthesis of 2-Aminothiophenes Using Na2CaP2O7 as base Nano-Catalyst. Journal of Chemical Reaction and Synthesis. Available at: [Link]

• Wang, T., et al. (2010). An Efficient One-Pot Synthesis of Substituted 2-Aminothiophenes via Three-Component Gewald Reaction Catalyzed by L-Proline. Organic Chemistry Portal. Available at: [Link]

• Puterová, Z., Krutošíková, A., & Végh, D. (2010). Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. ARKIVOC. Available at: [Link]

• Sharma, J., & Champagne, P. A. (2024). Mechanisms of the Gewald synthesis of 2-aminothiophenes from elemental sulfur. ResearchGate. Available at: [Link]

• Sharma, J., & Champagne, P. A. (2024). Mechanisms of the Gewald Synthesis of 2‑Aminothiophenes from Elemental Sulfur. The Journal of Organic Chemistry. Available at: [Link]

• Puterová, Z., Krutošíková, A., & Végh, D. (2010). Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. ARKIVOC. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Gewald Reaction. Retrieved from [Link]

• Wikipedia. (n.d.). Gewald reaction. Retrieved from [Link]

• Puterová, Z., Krutošíková, A., & Végh, D. (2010). Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. ARKIVOC. Available at: [Link]

• Anonymous. (n.d.). Thienopyrimidine: A Promising Scaffold to Access Anti-Infective Agents. PMC. Available at: [Link]

• J&K Scientific LLC. (2025). Gewald Reaction. Retrieved from [Link]

• Anonymous. (2023). Truly Catalytic Gewald Synthesis of 2-Aminothiophenes Using Piperidinium Borate (Pip Borate), a Conjugate Acid–Base Pair. Thieme. Available at: [Link]

• Priya, et al. (2025). WORLD JOURNAL OF PHARMACEUTICAL RESEARCH. AWS. Available at: [Link]

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• 5. chemrxiv.org [chemrxiv.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Mechanisms of the Gewald Synthesis of 2-Aminothiophenes from Elemental Sulfur - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 14. An Efficient One-Pot Synthesis of Substituted 2-Aminothiophenes via Three-Component Gewald Reaction Catalyzed by L-Proline [organic-chemistry.org]
• 15. arkat-usa.org [arkat-usa.org]

Optimizing reaction conditions for the Gewald synthesis (temperature, base, solvent)

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for the Gewald aminothiophene synthesis. This guide is designed to provide in-depth, practical advice to researchers, scientists, and drug development professionals. The Gewald reaction is a powerful and versatile multicomponent reaction for the synthesis of highly substituted 2-aminothiophenes, which are crucial building blocks in medicinal chemistry and materials science.[1][2][3][4][5] However, optimizing reaction conditions to achieve high yields and purity can be challenging. This resource offers troubleshooting strategies and frequently asked questions (FAQs) in a user-friendly format to help you navigate common experimental hurdles.

I. Frequently Asked Questions (FAQs)

This section addresses common questions about the critical parameters of the Gewald synthesis: temperature, base, and solvent.

Q1: What is the general mechanism of the Gewald synthesis and how do temperature, base, and solvent influence it?

The Gewald reaction is a one-pot synthesis that proceeds through three key stages:

• Knoevenagel-Cope Condensation: A base catalyzes the condensation of an active methylene compound (e.g., α-cyanoester, malononitrile) with a carbonyl compound (ketone or aldehyde) to form an α,β-unsaturated nitrile intermediate.[2][6][7]

• Sulfur Addition: Elemental sulfur adds to this intermediate.[6] The mechanism of this step is complex, with some theories suggesting the base activates the sulfur by forming polysulfide anions.[8]

• Cyclization and Tautomerization: The sulfur adduct undergoes intramolecular cyclization, followed by tautomerization to yield the stable 2-aminothiophene product.[2][6]

Influence of Reaction Parameters:

• Temperature: Affects reaction rate and can influence side reactions. Excessive heat can lead to polymerization and the formation of tarry byproducts.[9]

• Base: Crucial for both the initial condensation and potentially for activating the elemental sulfur.[6][8] The choice of base can significantly impact reaction rate and yield.[6]

• Solvent: The solvent's polarity can influence the solubility of reagents and intermediates, thereby affecting the reaction pathway and the potential for side reactions.[10] Common solvents include alcohols (ethanol, methanol), DMF, and THF.[4][11]

Q2: How do I select the optimal temperature for my Gewald synthesis?

The optimal temperature is a balance between achieving a reasonable reaction rate and minimizing side reactions.

• Starting Point: Many Gewald reactions proceed well at temperatures ranging from room temperature to the reflux temperature of the solvent.[12] A good starting point is often around 50 °C in solvents like ethanol or methanol.[11]

• Low Temperature: If you observe significant byproduct formation, such as dimerization of the α,β-unsaturated nitrile, lowering the temperature may be beneficial.[9]

• Elevated Temperature: For less reactive or sterically hindered substrates, higher temperatures may be necessary to drive the reaction to completion.[6] Microwave-assisted synthesis has also been shown to improve yields and reduce reaction times for challenging substrates.[6][13] A study on a model reaction showed that increasing the temperature from 70 °C to 100 °C increased the yield from 84% to 96% and significantly shortened the reaction time.[12]

Q3: What are the key considerations when choosing a base for the Gewald reaction?

The choice of base is critical and depends on the reactivity of your substrates.[6][9]

• Common Bases: Secondary amines like morpholine, piperidine, and diethylamine are frequently used.[8][11] Tertiary amines such as triethylamine are also common.[4][6]

• Base Strength: For less reactive ketones, a stronger base might be necessary.[6][9] However, overly strong bases can sometimes promote unwanted side reactions.

• Catalytic vs. Stoichiometric: While many protocols use stoichiometric amounts of base, recent studies have shown that catalytic amounts of certain bases, like piperidinium borate, can be highly effective, offering a greener approach.[12][14]

• Screening: It is often beneficial to screen a small panel of bases to identify the most effective one for your specific substrate combination.[6]

Q4: How does the choice of solvent affect the outcome of the Gewald synthesis?

The solvent plays a multifaceted role in the Gewald reaction.

• Solubility: The solvent must effectively dissolve the starting materials and elemental sulfur. Morpholine has been noted for its excellent ability to dissolve sulfur.[8]

• Polarity: The polarity of the solvent can influence the reaction pathway.[10] Protic solvents like ethanol and methanol are commonly used and often give good results.[4][11][15] In some cases, polar aprotic solvents like DMF may be advantageous.[16]

• Green Chemistry: Water has been explored as a green solvent for the Gewald reaction, particularly with the aid of ultrasound activation.[16][17] Solvent-free approaches using mechanochemistry (ball milling) have also been successfully developed.[14]

II. Troubleshooting Guide

This section provides a structured approach to resolving common issues encountered during the Gewald synthesis.

Issue 1: Low or No Product Yield

A low or nonexistent yield is a frequent problem. The following workflow can help diagnose the issue.

Caption: Troubleshooting workflow for low or no product yield in the Gewald synthesis.

Detailed Troubleshooting Steps:

• Inefficient Knoevenagel-Cope Condensation: This is a common bottleneck.[9]

  • Base Selection: As discussed in the FAQs, the base is critical. For unreactive ketones, consider screening stronger bases like piperidine or morpholine.[6][9]

  • Water Removal: The condensation step produces water, which can inhibit the reaction.[6][9] While not always necessary, in some cases, using a Dean-Stark apparatus or molecular sieves might be beneficial.

• Inefficient Sulfur Addition and Cyclization:

  • Temperature: If the condensation is successful but the final product is not forming, a higher temperature might be needed to facilitate the cyclization.[6]

  • Sulfur Quality: Ensure you are using finely powdered, high-purity elemental sulfur for better dispersion and reactivity.[4]

  • Stoichiometry: Verify the correct stoichiometry of all reagents.[10]

• Steric Hindrance: For sterically hindered ketones, a one-pot reaction may be inefficient. A two-step procedure, where the α,β-unsaturated nitrile is first synthesized and isolated before reacting with sulfur and base, can be more effective.[6][9][18]

Issue 2: Formation of Byproducts and Impurities

The formation of byproducts can complicate purification and reduce yields.

Common Byproducts and Mitigation Strategies

Byproduct/Impurity	Likely Cause	Mitigation Strategy
Dimer of α,β-unsaturated nitrile	Intermolecular reaction competes with intramolecular cyclization. Highly temperature-dependent.[9]	Optimize reaction temperature through systematic screening.[9] Consider slower, controlled addition of reagents.[9]
Dark brown or tarry mixture	Polymerization or formation of complex polysulfides, often due to excessively high temperatures.[9]	Carefully control the reaction temperature.[9] Ensure the purity of starting materials, as impurities can catalyze side reactions.[9]
Unreacted starting materials	Incomplete reaction.	Increase reaction time, optimize temperature, or screen for a more effective catalyst/base.[6]

Issue 3: Difficulty in Product Isolation and Purification

Even with a successful reaction, isolating the pure 2-aminothiophene can be challenging.

• Workup: After the reaction is complete, a common workup involves cooling the reaction mixture and extracting the product with a suitable solvent like ethyl acetate.[2] Washing with water can help remove residual base and other water-soluble impurities.[14]

• Purification:

  • Recrystallization: This is often an effective method for purifying the crude product.[2] Ethanol is a commonly used solvent for recrystallization.[2][17]

  • Column Chromatography: If recrystallization is insufficient, purification by column chromatography may be necessary.[6]

III. Optimized Experimental Protocol (Example)

This protocol is a general guideline and may require optimization for specific substrates.

Synthesis of 2-Amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carbonitrile

Caption: A generalized experimental workflow for the Gewald reaction.

Materials:

• Cyclohexanone

• Malononitrile

• Elemental Sulfur (finely powdered)

• Morpholine (or another suitable base)

• Ethanol (or another suitable solvent)

Procedure:

• In a round-bottomed flask equipped with a reflux condenser and magnetic stirrer, combine the ketone (e.g., cyclohexanone, 1 equivalent), the active methylene nitrile (e.g., malononitrile, 1 equivalent), and elemental sulfur (1.2 equivalents) in a suitable solvent (e.g., ethanol).[2]

• Add the base (e.g., morpholine, 1-1.2 equivalents) to the stirred mixture.

• Heat the reaction mixture to a suitable temperature (e.g., 50 °C or reflux) and monitor the progress of the reaction by Thin Layer Chromatography (TLC).[2]

• Once the reaction is complete, cool the mixture to room temperature. Often, the product will precipitate out of solution.

• Collect the solid product by vacuum filtration and wash it thoroughly with cold water to remove any remaining base.[2]

• The crude product can be further purified by recrystallization from a suitable solvent, such as ethanol, to yield the pure 2-aminothiophene.[2]

• Characterize the final product using appropriate analytical techniques (NMR, IR, Mass Spectrometry, etc.).

By systematically addressing the key parameters of temperature, base, and solvent, and by following a logical troubleshooting workflow, you can significantly improve the outcomes of your Gewald synthesis experiments.

IV. References

• Puterová, Z., Krutošíková, A., & Végh, D. (2010). Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. ARKIVOC, 2010(1), 209-246. [Link]

• Sabnis, R. W. (2010). The Gewald multicomponent reaction. Molecular Diversity, 15(1), 3-33. [Link]

• Chen, J., et al. (2013). Reaction optimization studies of the modified Gewald reaction. ResearchGate. [Link]

• Mack, J. C., & Smith, A. D. (2018). A Solvent-Free, One-Step, One-Pot Gewald Reaction for Alkyl-aryl Ketones via Mechanochemistry. Molecules, 23(10), 2536. [Link]

• Organic Chemistry Portal. Gewald Reaction. [Link]

• Wikipedia. Gewald reaction. [Link]

• Singh, R., & Sharma, M. (2014). A green chemistry approach to gewald reaction. Der Pharma Chemica, 6(1), 268-274. [Link]

• Liang, F., et al. (2022). Green methodologies for the synthesis of 2-aminothiophene. Environmental Science and Pollution Research, 29(52), 78685-78701. [Link]

• Liu, J., et al. (2021). Computational investigations on the mechanism of the Gewald reaction. ACS Omega, 6(43), 28863-28871. [Link]

• Various Authors. (2025). Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. ResearchGate. [Link]

• Various Authors. (2025). Gewald reaction and apply in drug synthesis. ResearchGate. [Link]

• Various Authors. (2025). Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. Semantic Scholar. [Link]

• Various Authors. (2025). Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. Google Search.

• Various Authors. (2025). Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. Google Search.

• Various Authors. (2025). Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. Semantic Scholar. [Link]

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Gewald Reaction [organic-chemistry.org]
• 4. jk-sci.com [jk-sci.com]
• 5. researchgate.net [researchgate.net]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Gewald reaction - Wikipedia [en.wikipedia.org]
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• 14. mdpi.com [mdpi.com]
• 15. researchgate.net [researchgate.net]
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• 17. Green methodologies for the synthesis of 2-aminothiophene - PMC [pmc.ncbi.nlm.nih.gov]
• 18. arkat-usa.org [arkat-usa.org]

How to remove unreacted starting materials from 2-aminothiophene product

Introduction

The Gewald reaction is a cornerstone of heterocyclic chemistry, providing a robust and versatile multicomponent pathway to highly substituted 2-aminothiophenes.[1][2][3] These scaffolds are of immense interest in medicinal chemistry and materials science.[4][5] However, the elegant convergence of the one-pot synthesis often concludes with a significant challenge: separating the desired 2-aminothiophene from unreacted starting materials. This guide provides a troubleshooting framework and detailed protocols designed for researchers, scientists, and drug development professionals to address common purification hurdles encountered post-synthesis.

Frequently Asked Questions (FAQs)

Q1: My crude product is a solid contaminated with a bright yellow powder that seems insoluble in my recrystallization solvent. What is it and how can I remove it?

This is almost certainly elemental sulfur, a key reactant in the Gewald synthesis.[3] Sulfur (in its common S₈ allotrope) is notoriously nonpolar and has very low solubility in many common polar organic solvents like ethanol and methanol at room temperature.[6][7] This insolubility is precisely why it often remains as a persistent contaminant in the crude product.

Troubleshooting Strategy:

• Hot Filtration: If you are performing a recrystallization and the sulfur does not dissolve when your product does, a hot filtration step can be effective. Dissolve the crude product in the minimum amount of a hot solvent in which the 2-aminothiophene is soluble but sulfur is not (e.g., ethanol). While hot, filter the solution quickly to remove the insoluble sulfur. The purified product will then crystallize from the filtrate upon cooling.

• Solvent Wash: A simple wash of the crude solid with a solvent that solubilizes sulfur but not the product can be effective. Carbon disulfide is an excellent solvent for sulfur but is highly toxic and flammable.[7] A safer and more practical alternative is hot toluene or xylene, though this requires careful consideration of your product's solubility.[8][9][10]

• Chromatography: If other methods fail, silica gel chromatography will easily separate the nonpolar sulfur from the more polar 2-aminothiophene product. Sulfur will elute very quickly with nonpolar eluents like hexanes.

Q2: My TLC analysis shows spots corresponding to the starting ketone/aldehyde and the active methylene nitrile. What is the most efficient way to remove these?

Unreacted carbonyl compounds and activated nitriles are common impurities if the reaction has not gone to completion.[11] Their polarity can be similar to the 2-aminothiophene product, making simple filtration or recrystallization challenging. The most effective methods leverage the unique basicity of the 2-aminothiophene product.

Troubleshooting Strategies:

• Acid-Base Liquid-Liquid Extraction (Recommended): This is a highly effective and classic chemical technique for separating basic compounds (like your product) from neutral or acidic ones (like the ketone and nitrile). By washing an organic solution of your crude product with aqueous acid, the basic 2-aminothiophene is protonated and moves into the aqueous phase, leaving the neutral starting materials behind in the organic phase. See Protocol 1 for a detailed methodology.

• Silica Gel Column Chromatography: This is the universal method for challenging separations. A gradient elution, typically starting with a nonpolar solvent system (e.g., hexanes/ethyl acetate) and gradually increasing polarity, will effectively separate the components based on their affinity for the silica.[11][12][13] See Protocol 3 for guidance.

Q3: My product is a non-crystalline oil or gum, and I can't get it to solidify. How should I approach purification?

This is a common issue, especially for 2-aminothiophenes that lack substituents promoting crystallinity. When recrystallization is not an option, column chromatography is the primary method of choice.

Troubleshooting Strategy:

• Silica Gel Column Chromatography: This technique is ideal for purifying oils. The crude oil is dissolved in a minimal amount of solvent and loaded onto a silica gel column. Elution with an appropriate solvent system separates the components, allowing for the collection of pure fractions of your product. See Protocol 3 for a detailed workflow.

• Kugelrohr Distillation (for thermally stable, low molecular weight products): If your product is thermally stable and relatively volatile, short-path distillation under high vacuum can be an effective, solvent-free purification method. This is generally only applicable to a subset of 2-aminothiophene structures.

Purification Decision Workflow

The following diagram outlines a logical workflow for selecting a purification strategy based on the nature of your crude product and the impurities present.

Caption: Decision tree for 2-aminothiophene purification.

Detailed Troubleshooting Guides & Protocols

Protocol 1: Purification by Acid-Base Liquid-Liquid Extraction

This technique is exceptionally powerful for removing neutral or acidic impurities (ketones, nitriles, sulfur) from the basic 2-aminothiophene product.[14]

Principle of Causality: The nitrogen atom of the 2-amino group is basic and can be readily protonated by an acid to form a water-soluble ammonium salt. Neutral organic impurities, such as unreacted ketones, nitriles, and elemental sulfur, are not basic and will remain in the organic solvent layer. This difference in reactivity and solubility is the basis for the separation.

Step-by-Step Methodology:

• Dissolution: Dissolve the crude reaction mixture in a suitable water-immiscible organic solvent, such as ethyl acetate (EtOAc) or dichloromethane (DCM).

• Acidic Wash: Transfer the organic solution to a separatory funnel and add an equal volume of 1 M hydrochloric acid (HCl).

• Extraction: Stopper the funnel and shake vigorously for 30-60 seconds, ensuring to vent frequently to release any pressure buildup. Allow the layers to separate. The 2-aminothiophene product, now as its hydrochloride salt, will be in the top aqueous layer (if using DCM) or the bottom aqueous layer (if using EtOAc). The unreacted starting materials will remain in the organic layer.

• Separation: Drain and discard the organic layer containing the impurities. You may wish to wash the aqueous layer one more time with fresh organic solvent to ensure complete removal of impurities.

• Basification: To the aqueous layer in the funnel, slowly add a saturated solution of sodium bicarbonate (NaHCO₃) or 1 M sodium hydroxide (NaOH) until the solution is basic (confirm with pH paper, pH > 8). The 2-aminothiophene hydrochloride will be neutralized, regenerating the free amine.

• Back-Extraction: Add a fresh portion of organic solvent (EtOAc or DCM) to the funnel and shake again to extract the purified, neutral 2-aminothiophene back into the organic phase.

• Final Steps: Drain the organic layer into a clean flask. Dry it over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure to yield the purified 2-aminothiophene product.

Caption: Workflow for purification via acid-base extraction.

Protocol 2: Selective Removal of Elemental Sulfur by Recrystallization

This protocol is used when sulfur is the primary contaminant in a solid crude product.

Principle of Causality: This method relies on finding a solvent system where the solubility of the 2-aminothiophene product and elemental sulfur differ significantly, especially with changes in temperature. Typically, the product should be highly soluble in the hot solvent and poorly soluble in the cold, while sulfur remains either insoluble throughout or soluble enough to stay in the mother liquor upon cooling.

Solvent	Sulfur Solubility ( g/100g solvent @ 25°C)	Comments
Carbon Disulfide	~34.7	Excellent solvent, but highly toxic/flammable. Not recommended.[6]
Toluene	~2.1	Good solubility, increases significantly with heat.[6][8] Useful for washing if product is insoluble.
Benzene	~2.1	Good solvent, but carcinogenic. Toluene is a safer alternative.[6][9]
Hexane	~0.4	Low solubility. Can be used as a non-polar wash.[6]
Ethanol	~0.07	Very low solubility.[6] Often a good choice for recrystallization of the product.
Methanol	~0.03	Very low solubility.[6] Similar utility to ethanol.

Step-by-Step Methodology:

• Solvent Selection: Based on the table above and preliminary tests, select a suitable solvent. Ethanol is often a good starting point for many 2-aminothiophenes.[13][15] A mixture like ethyl acetate/hexanes is also commonly used.[13]

• Dissolution: Place the sulfur-contaminated crude solid in an Erlenmeyer flask. Add a small amount of the chosen solvent and heat the mixture to boiling (using a water bath or heating mantle).

• Saturation: Continue adding small portions of the hot solvent until the 2-aminothiophene product has just dissolved completely. If a yellow powder (sulfur) remains undissolved, proceed to the next step.

• Hot Filtration (if necessary): If insoluble sulfur is visible in the hot solution, perform a hot filtration. Quickly pour the hot solution through a pre-warmed funnel with fluted filter paper into a clean, pre-warmed flask. The insoluble sulfur will be caught on the filter paper.

• Crystallization: Allow the hot, clear filtrate to cool slowly to room temperature. Then, place it in an ice bath to maximize crystal formation.

• Isolation: Collect the purified crystals by vacuum filtration, washing them with a small amount of ice-cold solvent.

• Drying: Dry the crystals under vacuum to remove residual solvent.

Protocol 3: Purification by Silica Gel Column Chromatography

This is the most versatile technique, applicable to oils and solids, and capable of separating mixtures with similar polarities.[16]

Principle of Causality: Chromatography separates compounds based on their differential partitioning between a stationary phase (silica gel, which is polar) and a mobile phase (the eluent, typically a less polar organic solvent or mixture). Nonpolar compounds (like sulfur) have little affinity for the silica and travel down the column quickly. Polar compounds (like the 2-aminothiophene) interact more strongly with the silica and move more slowly, allowing for separation.

Step-by-Step Methodology:

• TLC Analysis: First, determine an appropriate eluent system using Thin Layer Chromatography (TLC). Test various mixtures of a nonpolar solvent (e.g., hexanes or petroleum ether) and a polar solvent (e.g., ethyl acetate or DCM). The ideal system gives your product a retention factor (Rƒ) of ~0.3-0.4 and shows good separation from all impurities.

• Column Packing: Prepare a glass chromatography column with a slurry of silica gel in your starting eluent (the most nonpolar mixture you plan to use).

• Sample Loading: Dissolve your crude product in the minimum possible volume of solvent (DCM or the eluent mixture). Adsorb this solution onto a small amount of silica gel, evaporate the solvent, and carefully add the resulting dry powder to the top of the packed column (dry loading). Alternatively, carefully add the concentrated solution directly to the column (wet loading).

• Elution: Begin passing the eluent through the column, collecting the liquid that exits (the eluate) in fractions (e.g., in test tubes). Start with a low polarity eluent to wash off highly nonpolar impurities like sulfur.

• Gradient Elution: Gradually increase the polarity of the eluent (e.g., from 5% EtOAc in hexanes to 10%, then 15%) to coax your product to move down the column.

• Fraction Analysis: Monitor the fractions by TLC to identify which ones contain your pure product.

• Isolation: Combine the pure fractions and remove the solvent under reduced pressure to obtain your purified 2-aminothiophene.

References

• BenchChem. (2025). Gewald Synthesis of Substituted Aminothiophenes: A Technical Support Center. BenchChem.
• Science Madness. (2018). Solubility of elemental sulfur (orthorhombic α-S8) at 25°C in organic solvents. Sciencemadness.org.
• Sulfur Solubilities in Toluene, o-Xylene, m-Xylene and p-Xylene at Temperatures Ranging from 303.15 K to 363.15 K.
• Wikipedia. Sulfur. Wikipedia.
• ResearchGate. (2015). In which organic solvent is suitable for sulfur?.
• Hu, Y., et al. (2011). Solubility of elemental sulfur in pure organic solvents and organic solvent–ionic liquid mixtures from 293.15 to 353.15 K. Fluid Phase Equilibria.
• Ravikumar, R., et al. (2013). A CaO catalyzed facile one pot synthesis of 2-aminothiophenes using Gewald reaction. Der Pharma Chemica.
• Poulain, L., et al. (2022). Green methodologies for the synthesis of 2-aminothiophene. RSC Sustainability.
• Liang, F., et al. (2013).
• Organic Chemistry Portal. Gewald Reaction.
• ResearchGate. (2010).
• Puterova, Z., et al. (2010). Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. Arkivoc.
• Wikipedia. Gewald reaction. Wikipedia.
• Phenomenex. (2025). Overview of Liquid-Liquid Extraction (LLE)
• Kamal, A., et al. (2017). 2-Aminothiophene scaffolds: Diverse biological and pharmacological attributes in medicinal chemistry. European Journal of Medicinal Chemistry.
• Bio-Rad.

Sources

• 1. Gewald Reaction [organic-chemistry.org]
• 2. arkat-usa.org [arkat-usa.org]
• 3. Gewald reaction - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. 2-Aminothiophene scaffolds: Diverse biological and pharmacological attributes in medicinal chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. sciencemadness.org [sciencemadness.org]
• 7. Sulfur - Wikipedia [en.wikipedia.org]
• 8. d-nb.info [d-nb.info]
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• 10. researchgate.net [researchgate.net]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. derpharmachemica.com [derpharmachemica.com]
• 13. Green methodologies for the synthesis of 2-aminothiophene - PMC [pmc.ncbi.nlm.nih.gov]
• 14. The Liquid-Liquid Extraction Guide | Phenomenex [phenomenex.com]
• 15. researchgate.net [researchgate.net]
• 16. bio-rad.com [bio-rad.com]

Dimerization and polymerization side reactions in Gewald synthesis

Welcome to the technical support center for the Gewald synthesis of 2-aminothiophenes. This resource is designed for researchers, scientists, and drug development professionals to navigate the common challenges associated with this versatile multicomponent reaction. Here, we provide in-depth troubleshooting guides, frequently asked questions (FAQs), and optimized protocols to help you minimize dimerization and polymerization side reactions, thereby improving your reaction yields and product purity.

Introduction to the Gewald Synthesis

The Gewald three-component reaction is a cornerstone in heterocyclic chemistry, enabling the one-pot synthesis of highly substituted 2-aminothiophenes from a ketone or aldehyde, an active methylene nitrile (such as a cyanoester or malononitrile), and elemental sulfur in the presence of a basic catalyst.[1][2][3] These thiophene derivatives are valuable scaffolds in medicinal chemistry and materials science.[4][5]

Despite its utility, the Gewald reaction is often plagued by side reactions, primarily the dimerization of the α,β-unsaturated nitrile intermediate and polymerization, which can significantly lower the yield of the desired 2-aminothiophene.[6][7] This guide will equip you with the knowledge to diagnose and resolve these common issues.

Reaction Mechanism Overview

A fundamental understanding of the reaction mechanism is crucial for effective troubleshooting. The Gewald reaction proceeds through several key steps:[1][8]

• Knoevenagel-Cope Condensation: The reaction is initiated by a base-catalyzed Knoevenagel-Cope condensation between the carbonyl compound and the active methylene nitrile to form an α,β-unsaturated nitrile intermediate.[1][9]

• Sulfur Addition: The α,β-unsaturated nitrile is then deprotonated by the base to form a carbanion, which attacks the elemental sulfur (S₈).[8][10]

• Cyclization and Tautomerization: The resulting sulfur-containing intermediate undergoes intramolecular cyclization, followed by tautomerization to yield the final 2-aminothiophene product.[1]

Troubleshooting Guide: Dimerization and Polymerization

This section addresses specific issues you may encounter during your Gewald synthesis experiments.

Issue 1: Low Yield of 2-Aminothiophene with a Significant Amount of a High Molecular Weight Byproduct.

Diagnosis: This is a classic symptom of the dimerization of the α,β-unsaturated nitrile intermediate.[6][7] This side reaction is often favored under certain conditions and competes directly with the desired intramolecular cyclization.[11]

Root Cause Analysis:

The dimerization of the Knoevenagel-Cope product to a six-membered ring can be a significant side reaction.[11] The yield of this dimer is highly dependent on the reaction conditions.[11]

Mitigation Strategies:

• Temperature Optimization: The formation of the dimer is highly sensitive to temperature. A systematic screening of the reaction temperature is recommended to find the optimal range for your specific substrates.[6] In many cases, lower temperatures favor the desired reaction.

• Controlled Reagent Addition: Slow, dropwise addition of the basic catalyst can help to maintain a low concentration of the reactive intermediates, thereby favoring the intramolecular cyclization over the intermolecular dimerization.[6]

• Solvent Selection: The choice of solvent can influence the relative rates of the desired reaction and the dimerization side reaction.[6] Polar solvents like ethanol, methanol, or DMF are commonly used and can be optimized.[3]

• Two-Step Procedure: For particularly challenging substrates, such as sterically hindered ketones, a two-step approach can be more effective.[6][12] First, synthesize and isolate the α,β-unsaturated nitrile from the Knoevenagel-Cope condensation. Then, in a separate step, react the purified intermediate with sulfur and a base.

Issue 2: The Reaction Mixture Turns into a Dark Brown or Black Tarry Mass.

Diagnosis: The formation of a dark, tarry substance is a strong indication of polymerization and the formation of complex polysulfides.[6]

Root Cause Analysis:

Excessively high reaction temperatures are a primary cause of polymerization of starting materials or intermediates.[6] Impurities in the starting materials can also act as catalysts for these unwanted side reactions.

Mitigation Strategies:

• Strict Temperature Control: Carefully monitor and control the reaction temperature. Avoid localized overheating by ensuring efficient stirring. It is often beneficial to run the reaction at the lowest temperature that allows for a reasonable reaction rate.[13]

• Purity of Starting Materials: Ensure that all reagents and solvents are of high purity and are dry.[12][14] Impurities can initiate polymerization.

• Appropriate Workup: A thorough workup and purification procedure are necessary to remove the colored impurities. This may involve filtration, extraction, and column chromatography.

Frequently Asked Questions (FAQs)

Q1: What are the most common side reactions in the Gewald synthesis?

A1: The most prevalent side reactions are the dimerization of the α,β-unsaturated nitrile intermediate and the formation of polymeric materials and complex polysulfides.[6] Unreacted starting materials and the accumulation of the Knoevenagel-Cope intermediate can also be present as impurities if the reaction does not go to completion.[6][12]

Q2: How does the choice of base affect the outcome of the Gewald reaction?

A2: The base is a critical component, as it catalyzes the initial Knoevenagel-Cope condensation.[12] Commonly used bases include secondary amines like morpholine and piperidine, and tertiary amines such as triethylamine.[12] For less reactive ketones, a stronger base may be required. However, a highly basic environment can sometimes promote side reactions. Therefore, screening different bases and their concentrations is often necessary for optimization.

Q3: My Knoevenagel-Cope condensation step appears to be inefficient, leading to low yields. What can I do?

A3: An inefficient initial condensation is a common bottleneck.[6] Consider the following:

• Base Selection: As mentioned, the choice of base is crucial. Experiment with different bases to find one that is effective for your specific substrates.[12]

• Water Removal: The condensation reaction produces water, which can inhibit the reaction. Using a Dean-Stark apparatus or adding a dehydrating agent can drive the equilibrium towards the product.[6][12]

Q4: Can microwave irradiation be used to improve the Gewald reaction?

A4: Yes, microwave-assisted synthesis has been shown to be beneficial for the Gewald reaction, often leading to higher yields and significantly reduced reaction times, especially for challenging substrates.[1][15]

Experimental Protocols

Protocol 1: General Procedure for Minimizing Dimerization via a Two-Step Gewald Synthesis

This protocol is recommended for substrates prone to dimerization, such as sterically hindered ketones.

Step 1: Synthesis and Isolation of the α,β-Unsaturated Nitrile

• To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add the ketone (1.0 eq.), the active methylene nitrile (1.0 eq.), and a suitable solvent (e.g., ethanol).

• Add a basic catalyst, such as morpholine (0.2–0.5 eq.), dropwise to the stirring mixture.

• Monitor the reaction by Thin Layer Chromatography (TLC).

• Once the starting materials are consumed, remove the solvent under reduced pressure.

• Purify the crude α,β-unsaturated nitrile by recrystallization or column chromatography.

Step 2: Cyclization to the 2-Aminothiophene

• In a separate flask, dissolve the purified α,β-unsaturated nitrile (1.0 eq.) in a suitable solvent (e.g., ethanol or DMF).

• Add elemental sulfur (1.1 eq.) to the solution.

• Add a basic catalyst (e.g., triethylamine, 1.0 eq.) and heat the mixture to a moderate temperature (e.g., 50 °C).

• Monitor the reaction by TLC until completion.

• Cool the reaction mixture, and isolate the product by filtration or extraction, followed by purification.

Protocol 2: Microwave-Assisted Gewald Reaction

This protocol can significantly reduce reaction times and improve yields.[15]

Materials:

• Ketone/Aldehyde (10 mmol)

• Malononitrile (10 mmol)

• Elemental Sulfur (12 mmol)

• KF-alumina (0.5 g)

• Microwave reactor vial (20 mL)

• Microwave synthesizer

Procedure:

• In a 20 mL microwave reactor vial, combine the ketone or aldehyde, malononitrile, elemental sulfur, and KF-alumina.

• Seal the vial and place it in the microwave synthesizer.

• Irradiate the mixture at a suitable power and temperature (e.g., 100 W, 120°C) for a short duration (typically 5-15 minutes).[15]

• After the reaction, cool the vial to room temperature.

• Extract the product with a suitable solvent (e.g., ethyl acetate).

• Filter to remove the catalyst and evaporate the solvent to obtain the crude product.

• Purify the product by recrystallization or column chromatography.

Data Summary

Parameter	Effect on Dimerization	Effect on Polymerization	Recommendations
Temperature	Increased temperature often favors dimerization.[6]	High temperatures are a primary cause of polymerization.[6]	Maintain the lowest effective temperature.
Base	Stronger bases can sometimes increase side reactions.	Can influence the overall reaction rate and selectivity.	Screen different bases and concentrations.
Solvent	Can influence the relative rates of desired and side reactions.[6]	Polar solvents can improve sulfur solubility.[12]	Optimize solvent for your specific substrates.
Reagent Addition	Slow addition can favor intramolecular cyclization.[6]	Not a primary factor, but controlled addition is good practice.	Add base dropwise.
Procedure	A two-step procedure can significantly reduce dimerization.[6]	A one-pot reaction at high temperature can lead to polymerization.	Consider a two-step approach for problematic substrates.

Visualizing Reaction Pathways

Caption: Competing pathways in the Gewald synthesis.

References

• Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. (2010). ARKIVOC, 2010(1), 209-246. [Link]

• Gewald reaction - Wikipedia. (n.d.). In Wikipedia. Retrieved January 16, 2026, from [Link]

• Sharma, J., & Champagne, P. A. (2024). Mechanisms of the Gewald Synthesis of 2-Aminothiophenes from Elemental Sulfur. The Journal of Organic Chemistry. [Link]

• Gewald Reaction. (n.d.). Organic Chemistry Portal. Retrieved January 16, 2026, from [Link]

• The Gewald multicomponent reaction. (2011). Molecular Diversity, 15(1), 3-33. [Link]

• Mechanisms of the Gewald Synthesis of 2-Aminothiophenes from Elemental Sulfur. (2024). The Journal of Organic Chemistry. [Link]

• The Gewald reaction in dye chemistry. (2017). Dyes and Pigments, 145, 484-504. [Link]

• Mechanisms of the Gewald Synthesis of 2-Aminothiophenes from Elemental Sulfur. (2024). Semantic Scholar. [Link]

• Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. (2010). ARKIVOC. [Link]

• A green chemistry approach to gewald reaction. (2015). Der Pharma Chemica, 7(8), 133-139. [Link]

• Gewald reaction and apply in drug synthesis. (2012). ResearchGate. [Link]

• Gavali, K. D., & Chaturbhuj, G. U. (2023). Truly Catalytic Gewald Synthesis of 2-Aminothiophenes Using Piperidinium Borate (Pip Borate), a Conjugate Acid–Base Pair. SynOpen, 7(01), 674-679. [Link]

• Green methodologies for the synthesis of 2-aminothiophene. (2022). RSC Advances, 12(38), 24655-24673. [Link]

• An Efficient One-Pot Synthesis of Substituted 2-Aminothiophenes via Three-Component Gewald Reaction Catalyzed by L-Proline. (2010). Synlett, 2010(09), 1351-1354. [Link]

• Green methodologies for the synthesis of 2-aminothiophene. (2022). Semantic Scholar. [Link]

• Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. (2010). Semantic Scholar. [Link]

• Computational investigations on the mechanism of the Gewald reaction. (2020). Abstracts of Papers of the American Chemical Society, 259. [Link]

• Gewald reaction: Synthesis, properties and applications of substituted 2-aminothiophenes. (2010). ResearchGate. [Link]

• Cyanoacetamide MCR (III): Three-Component Gewald Reactions Revisited. (2010). Journal of Combinatorial Chemistry, 12(1), 111-118. [Link]

• Mechanisms of the Gewald Synthesis of 2-Aminothiophenes from Elemental Sulfur. (2024). The Journal of Organic Chemistry. [Link]

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• 15. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Purification of 2-Amino-5-methyl-4-(4-propylphenyl)thiophene-3-carbonitrile

This technical support guide is designed for researchers, scientists, and professionals in drug development who are working with 2-Amino-5-methyl-4-(4-propylphenyl)thiophene-3-carbonitrile. This document provides in-depth troubleshooting advice and detailed protocols to address common purity challenges encountered during its synthesis and purification, which is frequently accomplished via the Gewald reaction.

I. Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common issues observed during the purification of crude 2-Amino-5-methyl-4-(4-propylphenyl)thiophene-3-carbonitrile, providing explanations and actionable solutions.

Q1: My crude product is a dark, oily, or tarry substance. What is the likely cause and how can I purify it?

A1: The presence of a dark, viscous crude product often points to the formation of polysulfides and polymerization byproducts, which are common in the Gewald synthesis, especially if the reaction temperature was not well-controlled.

Causality: The Gewald reaction involves the use of elemental sulfur, which can form polysulfide chains.[1] At elevated temperatures, starting materials and intermediates can also polymerize, leading to the formation of intractable tars.

Troubleshooting Strategy:

• Initial Work-up: Before attempting purification, it's crucial to remove as much of the tarry material as possible. This can often be achieved by trituration with a suitable solvent. Methanol is often effective for this purpose.[2]

• Purification Recommendation: For highly impure, oily products, column chromatography is generally more effective than recrystallization as a first-pass purification step. Recrystallization may be used as a final polishing step after the bulk of the impurities has been removed.

Q2: After initial purification, I still see multiple spots on my Thin Layer Chromatography (TLC). What are these impurities likely to be?

A2: The presence of multiple spots on TLC after initial purification suggests that your crude product contains one or more of the following common impurities associated with the Gewald synthesis:

• Unreacted Starting Materials: This includes the ketone (4-propylacetophenone), the active methylene nitrile (malononitrile), and elemental sulfur.

• Knoevenagel-Cope Condensation Intermediate: This is the α,β-unsaturated nitrile formed from the initial condensation of the ketone and malononitrile.[3]

• Dimer of the α,β-unsaturated nitrile: This is a common byproduct where the Knoevenagel-Cope intermediate self-condenses.

Troubleshooting Strategy:

• TLC Analysis: To identify the impurities, you can co-spot your crude product with the starting materials on a TLC plate. This will help you to confirm their presence. The Knoevenagel-Cope intermediate and its dimer are typically less polar than the final 2-aminothiophene product.

• Purification Strategy: Both recrystallization and column chromatography can be effective in removing these impurities. The choice between the two will depend on the separation of the spots on the TLC plate.

Q3: I'm struggling to get my product to crystallize. What are the best solvent systems for recrystallization?

A3: Finding the ideal recrystallization solvent is key to obtaining a high-purity product. The principle of a good recrystallization solvent is that the compound of interest should be highly soluble at elevated temperatures and sparingly soluble at room temperature.

Recommended Solvent Systems:

Based on literature for similar 2-aminothiophene derivatives, the following solvent systems are recommended for exploration:

Solvent System	Rationale & Comments
Ethanol	A commonly used and effective single solvent for the recrystallization of 2-aminothiophenes.[2]
Ethyl Acetate/Hexanes	A versatile mixed-solvent system. The product is typically dissolved in a minimal amount of hot ethyl acetate, and hexanes are added until the solution becomes turbid.[2]
Dichloromethane/Methanol	This combination can also be effective for inducing crystallization.[2]

Troubleshooting Poor Crystallization:

• Oiling Out: If your product "oils out" instead of forming crystals, it may be due to a high concentration of impurities or the solution cooling too quickly. Try adding more of the "good" solvent (e.g., ethyl acetate) or allowing the solution to cool more slowly.

• No Crystal Formation: If no crystals form upon cooling, the solution may not be saturated. You can try to induce crystallization by scratching the inside of the flask with a glass rod or by adding a seed crystal.

Q4: I am using column chromatography, but the separation is poor. How can I optimize my method?

A4: Poor separation in column chromatography can be due to several factors, including the choice of eluent, the column packing, and the loading technique.

Optimization Strategies:

• Eluent System: For 2-aminothiophene derivatives, a common starting point for the mobile phase is a mixture of a non-polar solvent like hexanes or heptane and a more polar solvent like ethyl acetate.

• Gradient Elution: A gradient elution, where the polarity of the mobile phase is gradually increased, is often more effective than an isocratic elution for separating compounds with different polarities.[4] You can start with a low percentage of the more polar solvent and gradually increase it. A typical gradient might be from 5% to 30% ethyl acetate in hexanes.

• TLC as a Guide: Use TLC to determine the optimal solvent system. The ideal Rf value for the desired compound on the TLC plate is typically between 0.2 and 0.4 for good separation on a column.

II. Detailed Experimental Protocols

This section provides step-by-step procedures for the purification of crude 2-Amino-5-methyl-4-(4-propylphenyl)thiophene-3-carbonitrile.

Protocol 1: Recrystallization from a Mixed Solvent System (Ethyl Acetate/Hexanes)

This protocol is suitable for crude material that is mostly solid and has a relatively low level of impurities.

Diagram of the Recrystallization Workflow:

Caption: Workflow for two-solvent recrystallization.

Step-by-Step Procedure:

• Dissolution: Place the crude 2-Amino-5-methyl-4-(4-propylphenyl)thiophene-3-carbonitrile in an Erlenmeyer flask. Add a minimal amount of hot ethyl acetate to dissolve the solid completely.

• Induce Saturation: While keeping the solution hot, add hexanes dropwise with swirling until the solution becomes faintly and persistently cloudy.

• Clarification: Add a few drops of hot ethyl acetate to the solution until the cloudiness just disappears.

• Crystallization: Remove the flask from the heat source and allow it to cool slowly to room temperature. To maximize crystal formation, subsequently place the flask in an ice bath for at least 30 minutes.

• Collection: Collect the purified crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of cold hexanes to remove any remaining soluble impurities.

• Drying: Dry the crystals under vacuum to remove any residual solvent.

Protocol 2: Flash Column Chromatography

This protocol is recommended for crude material that is oily or contains a significant amount of impurities.

Diagram of the Flash Chromatography Workflow:

Caption: Workflow for flash column chromatography.

Step-by-Step Procedure:

• Column Preparation: Prepare a slurry of silica gel in hexanes and pack a chromatography column.

• Sample Preparation: Dissolve the crude product in a minimal amount of a suitable solvent (e.g., dichloromethane or ethyl acetate). Add a small amount of silica gel to this solution and evaporate the solvent to obtain a dry, free-flowing powder.

• Loading: Carefully add the dry-loaded sample to the top of the packed column.

• Elution: Begin eluting the column with a low polarity mobile phase (e.g., 5% ethyl acetate in hexanes). Gradually increase the polarity of the mobile phase (e.g., to 10%, 15%, 20%, and 30% ethyl acetate in hexanes) to elute the compounds from the column.

• Fraction Collection: Collect fractions throughout the elution process.

• TLC Analysis: Analyze the collected fractions by TLC to identify those containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified 2-Amino-5-methyl-4-(4-propylphenyl)thiophene-3-carbonitrile.

III. Purity Assessment

After purification, it is essential to assess the purity of the final product. The following analytical techniques are recommended:

• Thin Layer Chromatography (TLC): A quick and easy method to check for the presence of impurities. A single spot on the TLC plate in multiple solvent systems is a good indication of high purity.

• High-Performance Liquid Chromatography (HPLC): Provides quantitative data on the purity of the sample. A single, sharp peak is indicative of a pure compound.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Confirms the structure of the compound and can reveal the presence of impurities.

• Melting Point Analysis: A sharp melting point range close to the literature value suggests high purity.

IV. References

• Shaabani, A., et al. (2017). Gewald-type synthesis of 2-aminothiophene derivatives in deep eutectic solvents. Monatshefte für Chemie - Chemical Monthly, 148(4), 711–716.

• University of Rochester, Department of Chemistry. (n.d.). Reagents & Solvents: Solvents for Recrystallization. Retrieved from [Link]

• Massachusetts Institute of Technology. (n.d.). 8.6 - Two-Solvent Recrystallization Guide. MIT OpenCourseWare. Retrieved from [Link]

• Wikipedia. (2023, October 27). Gewald reaction. In Wikipedia. Retrieved from [Link]

• Teledyne ISCO. (n.d.). CombiFlash Gradient Methods. Retrieved from [Link]

• Biotage. (2023, January 31). How to purify peptides using a step gradient in flash column chromatography. Retrieved from [Link]

• Arkivoc. (2010). Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. Retrieved from [Link]

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• 4. documents.thermofisher.com [documents.thermofisher.com]

Navigating the Challenges of Polar 2-Aminothiophene Purification: A Technical Support Guide

For Immediate Release

[City, State] – [Date] – In the intricate world of pharmaceutical and chemical research, the purification of polar 2-aminothiophene compounds presents a significant hurdle for scientists. These molecules, vital as building blocks in medicinal chemistry, are notoriously difficult to isolate due to their inherent polarity and basicity.[1][2][3] This guide, structured as a technical support center, offers troubleshooting strategies and in-depth answers to frequently encountered purification challenges, empowering researchers to streamline their workflows and achieve higher purity products.

Understanding the Core Problem: The Polarity and Basicity of 2-Aminothiophenes

The primary difficulty in purifying polar 2-aminothiophene derivatives lies in their chemical nature. The presence of the amine group confers basicity, leading to strong interactions with the acidic silanol groups on standard silica gel, the most common stationary phase in flash chromatography.[4] This interaction often results in poor separation, significant peak tailing, and in some cases, irreversible adsorption of the compound to the column.[4][5][6] Furthermore, their polarity makes them less soluble in common non-polar organic solvents used in normal-phase chromatography, complicating elution.[7][8]

Frequently Asked Questions (FAQs) and Troubleshooting

This section addresses common issues encountered during the purification of polar 2-aminothiophene compounds in a question-and-answer format, providing both the "what" and the "why" for each recommendation.

Q1: My 2-aminothiophene compound is streaking badly on a silica gel TLC plate and I'm getting poor separation in my flash column. What's happening?

A: This is a classic sign of strong interaction between your basic amine compound and the acidic silica gel. The amine group is likely being protonated by the acidic silanol groups on the silica surface, causing it to bind too tightly. This leads to slow, uneven elution, resulting in broad, tailing peaks.[4][5]

Troubleshooting Steps:

• Mobile Phase Modification (The Quick Fix): The most immediate solution is to add a basic modifier to your mobile phase.[4]

  • Triethylamine (TEA): Adding 0.1-2% TEA to your eluent is a common and effective strategy. The TEA is a stronger base than your compound and will preferentially interact with the acidic silanol groups, effectively "masking" them from your 2-aminothiophene.[9] This allows your compound to elute more cleanly.

  • Ammonia in Methanol: For very polar amines, a mobile phase of dichloromethane (DCM) with a gradient of methanol containing a small percentage of ammonium hydroxide can be effective.[5][10] However, be cautious as high concentrations of methanol can dissolve silica gel.[10]

• Stationary Phase Re-evaluation (A More Robust Solution): If mobile phase modifiers are insufficient or undesirable, consider changing your stationary phase.

  • Amine-Functionalized Silica: This is an excellent alternative where the silica surface is bonded with amine groups.[4][11] This creates a "basic" stationary phase that repels the basic 2-aminothiophene, preventing the strong acid-base interaction and leading to much-improved peak shape and separation.[4][12]

  • Alumina (Basic or Neutral): Alumina is another alternative to silica.[12][13] Basic or neutral alumina can be effective for purifying amines, but TLC trials are essential to determine the appropriate activity grade and solvent system.

Q2: My compound seems to be degrading on the silica gel column. How can I prevent this?

A: The acidic nature of silica gel can catalyze the degradation of sensitive compounds.[14] 2-Aminothiophenes, while generally stable, can be susceptible to degradation under certain conditions, especially if other sensitive functional groups are present.

Troubleshooting Steps:

• Deactivate the Silica Gel: Before loading your sample, you can flush the column with your mobile phase containing a basic additive like triethylamine. This neutralizes the most acidic sites on the silica.

• Switch to a Less Acidic Stationary Phase: As mentioned above, amine-functionalized silica or alumina are less harsh alternatives.[4][13]

• Lower the Temperature: If you suspect thermal degradation, running the chromatography at a lower temperature may help.[15][16]

• Minimize Time on the Column: Optimize your method to reduce the overall purification time, thereby minimizing the compound's exposure to the stationary phase.

Q3: I'm using reversed-phase (RP) chromatography, but my polar 2-aminothiophene is eluting in the void volume with no retention. What should I do?

A: This is a common issue with highly polar compounds on standard C18 columns.[7] The compound is too hydrophilic and has little to no affinity for the non-polar stationary phase.

Troubleshooting Steps:

• Highly Aqueous Mobile Phases: Some modern reversed-phase columns are designed to be stable in 100% aqueous mobile phases.[7][9] This can sometimes provide enough retention for very polar compounds.

• Mobile Phase pH Adjustment: The retention of ionizable compounds like amines is highly dependent on the pH of the mobile phase.[17][18]

  • Low pH (Acidic Mobile Phase): Adding an acid like formic acid or trifluoroacetic acid (TFA) to the mobile phase (e.g., 0.1%) will protonate the amine group.[18][19] This can sometimes increase retention on certain RP columns, although it may seem counterintuitive. The protonated amine may interact differently with the stationary phase or residual silanols.

  • High pH (Basic Mobile Phase): Using a basic mobile phase (e.g., with ammonium hydroxide) will keep the amine in its neutral, more hydrophobic form, which should increase its retention on the C18 column.[11]

• Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC is an excellent technique for purifying very polar compounds that are not well-retained in reversed-phase.[7][12][20] It uses a polar stationary phase (like silica, diol, or amine-bonded silica) with a mobile phase consisting of a high concentration of an organic solvent and a small amount of water.[12] In this mode, water acts as the strong solvent.[20]

Experimental Protocols

Protocol 1: Flash Chromatography with Amine-Functionalized Silica

This protocol is a robust starting point for the purification of polar 2-aminothiophenes.

• Stationary Phase: Amine-functionalized silica gel.

• Mobile Phase Selection (TLC):

  • Develop a method on amine-functionalized TLC plates.

  • Start with a non-polar solvent like hexane or heptane and a moderately polar solvent like ethyl acetate.

  • Aim for an Rf value of 0.2-0.4 for your target compound for optimal separation on the column.[8]

• Column Packing:

  • Dry pack the column with the amine-functionalized silica.

  • Alternatively, prepare a slurry of the stationary phase in the initial, low-polarity mobile phase and carefully pour it into the column.

• Sample Loading:

  • Dissolve your crude sample in a minimal amount of a strong solvent (e.g., dichloromethane or ethyl acetate).

  • For better resolution, consider dry loading: dissolve the sample, add a small amount of silica gel, evaporate the solvent, and load the resulting dry powder onto the column.

• Elution:

  • Begin with a low-polarity mobile phase (e.g., 95:5 hexane:ethyl acetate).

  • Gradually increase the polarity of the mobile phase (gradient elution) to elute your compound.

  • Collect fractions and analyze by TLC to identify those containing the pure product.

Data Presentation

Problem	Stationary Phase	Recommended Mobile Phase System	Key Considerations
Peak Tailing/Poor Separation	Silica Gel	Hexane/Ethyl Acetate + 0.5-2% Triethylamine	The added base masks acidic silanol sites.
Dichloromethane/Methanol + 0.5-1% NH4OH	Good for very polar compounds, but monitor for silica dissolution.
Amine-Functionalized Silica	Hexane/Ethyl Acetate	No basic additive is needed, leading to simpler workup.[4]
Compound Degradation	Alumina (Neutral or Basic)	Hexane/Ethyl Acetate or Dichloromethane/Methanol	Less acidic than silica, reducing the risk of degradation.
No Retention on RP-HPLC	HILIC (Silica, Diol, or Amine)	Acetonitrile/Water	Water is the strong eluting solvent.[20]
C18 (High pH stable)	Water/Acetonitrile with 0.1% NH4OH	The amine is neutral and more retained.

Visualization of Troubleshooting Workflow

Caption: Troubleshooting workflow for purifying polar 2-aminothiophenes.

Conclusion

The purification of polar 2-aminothiophene compounds, while challenging, is achievable with a systematic approach to troubleshooting. By understanding the fundamental interactions between the analyte, stationary phase, and mobile phase, researchers can overcome common obstacles like peak tailing, low recovery, and on-column degradation. The key is to move beyond standard silica gel and neutral eluents and explore modified systems, such as the addition of basic modifiers, or alternative stationary phases like amine-functionalized silica and reversed-phase columns under controlled pH, or employing HILIC. This guide provides a framework for developing robust and efficient purification methods for this important class of molecules.

References

• Biotage. (2023, January 19). Is there an easy way to purify organic amines?[Link]

• Daicel Chiral Technologies. (n.d.). CHIRALPAK Immobilized Columns: Mobile Phase Modifiers & Additives. [Link]

• LCGC International. (n.d.). Should an Additive be Added to your HPLC Eluent?[Link]

• Teledyne ISCO. (n.d.). Strategies for the Flash Purification of Highly Polar Compounds. [Link]

• SIELC Technologies. (n.d.). Separation of Ethyl 2-amino-4,5,6,7-tetrahydrobenzo(b)thiophene-3-carboxylate on Newcrom R1 HPLC column. [Link]

• Biotage. (2023, January 24). How does an acid pH affect reversed-phase chromatography separations?[Link]

• Chromatography Forum. (2017, December 28). additives for chiral. [Link]

• National Center for Biotechnology Information. (2022, February 24). Trichloroacetic acid fueled practical amine purifications. [Link]

• Reddit. (2023, January 7). Purification of strong polar and basic compounds. [Link]

• Biotage. (2023, February 10). How do I purify ionizable organic amine compounds using flash column chromatography?[Link]

• ResearchGate. (n.d.). 2-Aminothiophene scaffolds: Diverse biological and pharmacological attributes in medicinal chemistry | Request PDF. [Link]

• ScienceDirect. (2021, December 15). Analysis of heterocyclic aromatic amines using selective extraction by magnetic molecularly imprinted polymers coupled with liqu. [Link]

• University College London. (n.d.). HPLC solvents and mobile phase additives. [Link]

• ResearchGate. (2023, October 5). An Updated Review On Synthetic Features, Chemical Sciences, And Pharmacological Implications Of The 2-Aminothiophene Derivatives. [Link]

• Sorbent Technologies, Inc. (2025, August 11). Flash Chromatography Basics. [Link]

• University of Rochester, Department of Chemistry. (n.d.). Chromatography: The Solid Phase. [Link]

• MDPI. (n.d.). 2-Aminothiophene Derivatives—New Drug Candidates Against Leishmaniasis: Drug Design, Synthesis, Pharmacomodulation, and Antileishmanial Activity. [Link]

• PNR. (n.d.). An Updated Review On Synthetic Features, Chemical Sciences, And Pharmacological Implications Of The 2- Aminothiophene Derivatives. [Link]

• Biotage. (2023, January 30). Very polar compound purification using aqueous normal-phase flash column chromatography. [Link]

• Google Patents. (n.d.).

• University of Rochester, Department of Chemistry. (n.d.). Chromatography: Solvent Systems For Flash Column. [Link]

• Sulzer. (2025, September 2). Selective Removal of Polar and Non-Polar Impurities with Sulzer Solvent Extraction & Separation Technologies. [Link]

• Wikipedia. (n.d.). Reversed-phase chromatography. [Link]

• ChemRxiv. (n.d.). Mechanisms of the Gewald synthesis of 2-aminothiophenes from elemental sulfur. [Link]

• LCGC International. (n.d.). On-Column Sample Degradation. [Link]

• Cytiva. (n.d.). Reversed Phase Chromatography. [Link]

• PubMed. (n.d.). Amino acid analysis by reverse-phase high-performance liquid chromatography: precolumn derivatization with phenylisothiocyanate. [Link]

• Chrom Tech, Inc. (2025, October 20). Tackling Common Challenges in Chromatography. [Link]

• Chromatography Forum. (2004, December 2). On-column degradation (continue from 11-29-2004). [Link]

• LCGC International. (2024, August 13). Chromatographic Isolation of Sensitive Compounds: Challenges and Solutions. [Link]

• BioPharm International. (2020, August 2). Chromatographic Science Clarifies Separation Challenges. [Link]

• PubMed. (n.d.). [STUDIES ON THIN-LAYER CHROMATOGRAPHY OF THE COMPOUNDS CARRYING CHELATING ABILITY. I. REACTION BETWEEN THE ADSORBENTS AND THE CHELATING AGENTS]. [Link]

• Technology Networks. (2020, August 3). The Challenges of Analytical Chromatography We Can Leave in the Past. [Link]

• Chromatography Forum. (2009, November 16). Amine column degradation. [Link]

• National Center for Biotechnology Information. (2022, August 29). Green methodologies for the synthesis of 2-aminothiophene. [Link]

• PubMed. (2017, November 10). 2-Aminothiophene scaffolds: Diverse biological and pharmacological attributes in medicinal chemistry. [Link]

• National Institutes of Health. (2020, December 1). Analytical challenges encountered and the potential of supercritical fluid chromatography: A perspective of five experts. [Link]

• CORE. (n.d.). Chemistry and applications of chelating agents in flotation and flocculation. [Link]

• PubMed. (2019, November 30). Chromatographic studies of unusual on-column degradation of cefaclor observed in the impurity separation by HPLC. [Link]

• Chromatography Forum. (2012, October 11). On-column degradation gets worse during sequence. [Link]

• MDPI. (n.d.). The Chelating Abilities of Tertiary Amines with N-O-Donors Towards Cu(II) Ions and the Catalytic Properties of the Resulting Complexes. [Link]

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Technical Support Center: Alternative Catalysts for the Gewald Reaction

Welcome to the technical support center for the Gewald reaction. This guide is designed for researchers, scientists, and drug development professionals seeking to explore and troubleshoot the use of alternative catalysts for the synthesis of 2-aminothiophenes. We move beyond traditional amine bases to delve into modern, more sustainable, and often more efficient catalytic systems.

The Case for Alternative Catalysts in the Gewald Reaction

The Gewald three-component reaction is a cornerstone for synthesizing highly substituted 2-aminothiophenes, which are pivotal structural motifs in medicinal chemistry and materials science.[1][2] Traditionally, this reaction relies on stoichiometric amounts of amine bases like morpholine or triethylamine.[3][4] However, these conventional methods often present challenges, including difficult catalyst separation, generation of waste, and potential reactor corrosion. This has spurred the development of a diverse array of alternative catalysts that are more environmentally friendly, recyclable, and efficient.

This guide will provide in-depth troubleshooting and frequently asked questions for several classes of these alternative catalysts.

Heterogeneous Catalysts: Simplifying Purification and Reusability

Heterogeneous catalysts exist in a different phase from the reactants, offering significant advantages in terms of separation and recyclability.[5][6] This is a important step towards greener and more cost-effective chemical synthesis.[5]

Frequently Asked Questions (FAQs)

Q1: I'm considering switching to a heterogeneous catalyst for my Gewald reaction. What are the main advantages?

A1: The primary benefits are simplified workup and catalyst reusability. Since the catalyst is in a solid phase, it can be easily removed from the reaction mixture by simple filtration, eliminating the need for tedious extractions.[6] This not only saves time and resources but also minimizes product contamination. Many heterogeneous catalysts can be recycled for multiple reaction cycles with minimal loss of activity, which is both economically and environmentally advantageous.[7]

Q2: What types of heterogeneous catalysts are effective for the Gewald reaction?

A2: A variety of solid-supported catalysts have proven effective. These include:

• Silica-supported amines: For example, piperazine supported on amorphous silica (KG-60-piperazine) has demonstrated broad utility and good to excellent efficiency with a range of substrates.[8]

• Metal oxides: Nano-structured catalysts like ZnO and NaAlO2 have been successfully employed, often under solvent-free or environmentally benign conditions.[5][9]

• Functionalized polymers: Polyacrylonitrile fibers functionalized with N-methylpiperazine are another excellent option, offering high yields and excellent recyclability.[1]

Troubleshooting Guide

Problem 1: Low yield despite using a recommended heterogeneous catalyst.

Potential Cause	Troubleshooting Step	Scientific Rationale
Inefficient Knoevenagel Condensation	The initial condensation between the carbonyl compound and the active methylene nitrile is a critical step.[10][11] Consider a two-step procedure where the Knoevenagel adduct is isolated first before reacting with sulfur and the catalyst.	Sterically hindered ketones can be particularly challenging for the one-pot synthesis.[10] Isolating the intermediate can improve the overall yield.
Catalyst Deactivation	Impurities in starting materials can poison the catalyst surface. Ensure high purity of all reagents and solvents.	Catalyst active sites can be blocked or altered by contaminants, reducing their efficacy.[3]
Poor Mass Transfer	In a heterogeneous system, efficient mixing is crucial for the reactants to access the catalyst's active sites. Increase the stirring rate or consider mechanical stirring.	Inadequate mixing can lead to localized depletion of reactants near the catalyst surface, slowing down the reaction rate.
Suboptimal Reaction Temperature	The optimal temperature can vary significantly with different catalysts and substrates. Perform a temperature screen to identify the ideal conditions for your specific reaction.	Reaction kinetics are highly temperature-dependent. An insufficient temperature may lead to a sluggish reaction, while an excessively high temperature can promote side reactions.[10]

Problem 2: The reaction mixture turns dark brown or tarry.

This often indicates polymerization or the formation of complex polysulfides, which can be triggered by excessively high temperatures.[10] Carefully control the reaction temperature and ensure the purity of your starting materials, as impurities can catalyze these undesirable side reactions.[10]

Ionic Liquids: "Green" Solvents and Catalysts

Ionic liquids (ILs) are salts with low melting points that are gaining traction as environmentally friendly solvents and catalysts due to their negligible vapor pressure, high thermal stability, and recyclability.[12][13]

Frequently Asked Questions (FAQs)

Q1: Can ionic liquids act as both the solvent and the catalyst in the Gewald reaction?

A1: Yes, task-specific ionic liquids have been designed to serve this dual role. For example, basic ionic liquids like 1,1,3,3-tetramethylguanidine lactate ([TMG][Lac]) can effectively catalyze the reaction while also acting as the reaction medium.[14] This simplifies the reaction setup and can enhance reaction rates.

Q2: How does the presence of water affect Gewald reactions in ionic liquids?

A2: The water content can have a significant impact on the reaction dynamics. In some systems, such as those using [HOEmim]PF6, an optimal amount of water can actually promote the reaction, leading to moderate to good yields.[1][15]

Troubleshooting Guide

Problem: Difficulty in product isolation from the ionic liquid.

Potential Cause	Troubleshooting Step	Scientific Rationale
High Viscosity of the Ionic Liquid	Dilute the reaction mixture with a suitable organic solvent (e.g., ethyl acetate, diethyl ether) in which the product is soluble but the ionic liquid is not. This will facilitate the precipitation or extraction of the product.	Reducing the viscosity of the medium allows for more efficient separation of the product from the ionic liquid phase.
Product Solubility in the Ionic Liquid	If direct precipitation is not effective, perform a liquid-liquid extraction with a solvent that is immiscible with the ionic liquid.	The choice of extraction solvent is critical and depends on the specific properties of both the product and the ionic liquid.
Ionic Liquid Recovery	After product extraction, the ionic liquid can often be recovered by removing the extraction solvent under reduced pressure. The recovered ionic liquid can then be washed and dried for reuse.	Proper recovery and purification of the ionic liquid are essential for its cost-effective and sustainable use in multiple reaction cycles.[16]

Nanocatalysts: High Surface Area and Enhanced Activity

Nanoparticles offer a high surface-area-to-volume ratio, which often translates to enhanced catalytic activity.

Frequently Asked Questions (FAQs)

Q1: What are the advantages of using nanocatalysts for the Gewald reaction?

A1: Nanocatalysts, such as nano-ZnO and Na2CaP2O7, can provide high selectivity and catalytic activity, often under mild and environmentally friendly conditions like in pure water.[17] Their high surface area allows for more efficient interaction with the reactants, leading to shorter reaction times and potentially higher yields.

Troubleshooting Guide

Problem: Agglomeration of nanoparticles leading to reduced activity.

Potential Cause	Troubleshooting Step	Scientific Rationale
Van der Waals Forces	Employ ultrasonication to disperse the nanoparticles in the reaction medium before adding the reactants.	High-frequency sound waves can break up agglomerates and ensure a more uniform dispersion of the catalyst.
High Catalyst Loading	Reduce the catalyst loading to the minimum effective amount.	Excessive concentrations of nanoparticles can increase the likelihood of agglomeration.
Lack of Stabilizer	In some cases, a stabilizing agent or supporting the nanoparticles on a solid matrix (e.g., silica, carbon) can prevent agglomeration.	Stabilizers or supports physically separate the nanoparticles, preventing them from clumping together and maintaining their high surface area.

Organocatalysts: Metal-Free and Sustainable

Organocatalysis utilizes small organic molecules to catalyze reactions, offering a metal-free and often more sustainable alternative.

Frequently Asked Questions (FAQs)

Q1: What is an example of an effective organocatalyst for the Gewald reaction?

A1: L-proline, a naturally occurring amino acid, has been shown to be a green and cost-effective catalyst for the one-pot synthesis of 2-aminothiophenes.[18] It efficiently catalyzes both the initial Knoevenagel condensation and the subsequent sulfur addition.[18]

Troubleshooting Guide

Problem: Lower than expected yields with L-proline as a catalyst.

Potential Cause	Troubleshooting Step	Scientific Rationale
Suboptimal Solvent	The choice of solvent is crucial. While DMF has been shown to be effective, screening other polar aprotic solvents may improve yields for your specific substrates.	The solvent can influence the solubility of reactants and intermediates, as well as the stability of the catalytic species.
Incorrect Catalyst Loading	The optimal catalyst loading should be determined experimentally. While 10 mol% is a good starting point, this may need to be adjusted for different substrates.[18]	Too little catalyst will result in a slow reaction, while an excess may not provide any additional benefit and can complicate purification.
Substrate Reactivity	Malononitrile generally exhibits higher reactivity than cyanoacetate in L-proline catalyzed Gewald reactions.[18] Cyclic ketones like cyclohexanone tend to give better yields than more strained cyclic ketones.[18]	The electronic and steric properties of the substrates play a significant role in their reactivity and the overall success of the reaction.

Experimental Protocols and Visual Guides

Representative Protocol: Gewald Synthesis using a Heterogeneous Catalyst (KG-60-piperazine)

• Catalyst Preparation: Prepare KG-60-piperazine by immobilizing piperazine on amorphous silica gel (KG-60) according to established literature procedures.

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, combine the carbonyl compound (1.0 mmol), the active methylene nitrile (1.0 mmol), and elemental sulfur (1.1 mmol) in a suitable solvent (e.g., ethanol).

• Catalyst Addition: Add the KG-60-piperazine catalyst (typically 5-10 mol%).

• Reaction: Heat the mixture to reflux and monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, cool the reaction mixture to room temperature. Filter to recover the solid catalyst.

• Isolation: Concentrate the filtrate under reduced pressure. The crude product can be purified by recrystallization or column chromatography.

• Catalyst Recycling: Wash the recovered catalyst with a suitable solvent and dry it under vacuum before reusing it in subsequent reactions.

Visualizing the Gewald Reaction Mechanism

Caption: Generalized mechanism of the Gewald reaction.

Troubleshooting Workflow

Caption: A decision tree for troubleshooting low yields.

Conclusion

The exploration of alternative catalysts for the Gewald reaction has opened up new avenues for the efficient and sustainable synthesis of 2-aminothiophenes. By understanding the nuances of each catalytic system and employing systematic troubleshooting, researchers can overcome common experimental hurdles and achieve their synthetic goals. This guide serves as a starting point for navigating the exciting landscape of modern catalytic methods for this important transformation.

References

• Dabiri, M., et al. (2012). KG-60-Piperazine as a New Heterogeneous Catalyst for Gewald Three-Component Reaction. Synthetic Communications, 42(15), 2246-2256. [Link]

• Zeng, Q., et al. (2023). An Efficient Synthesis of 2-Aminothiophenes via the Gewald Reaction Catalyzed by Enzymes in Ionic Liquids. ResearchGate. [Link]

• Khosravi, I., & Alizadeh, R. (2022). Selective and facile Synthesis of 2-Aminothiophenes Using Na2CaP2O7 as base Nano-Catalyst. Journal of Chemical Reaction and Synthesis, 12(1), 18-28. [Link]

• Hu, Y., et al. (2006). Synthesis of 2-aminothiophenes using ionic liquid as soluble support. ResearchGate. [Link]

• Various Authors. (2020-2021). Gewald reaction towards the synthesis of 2‐aminothiophenes. ResearchGate. [Link]

• Various Authors. (2013-2025). Synthesis of tetrasubstituted thiophenes on solid-support using the Gewald reaction. ResearchGate. [Link]

• Revelant, G., et al. (2022). Green methodologies for the synthesis of 2-aminothiophene. PMC. [Link]

• Tomyshev, K. A., et al. (2018). A Solvent-Free, One-Step, One-Pot Gewald Reaction for Alkyl-aryl Ketones via Mechanochemistry. MDPI. [Link]

• Organic Chemistry Portal. Gewald Reaction. Organic Chemistry Portal. [Link]

• Tayebee, R., et al. (2013). Proposed mechanism for the Gewald condensation reaction. ResearchGate. [Link]

• Bai, L., et al. (2015). Facile Synthesis of 2-Aminothiophenes Using NaAlO2 as an Eco-Effective and Recyclable Catalyst. ACS Sustainable Chemistry & Engineering, 3(6), 1259-1263. [Link]

• Hui, Y., et al. (2025). Efficient synthesis of 2-aminothiophenes with ionic liquids catalyzed Gewald reactions. ResearchGate. [Link]

• Tayebee, R., et al. (2013). Easy single-step preparation of ZnO nano-particles by sedimentation method and studying their catalytic performance in the synthesis of 2-aminothiophenes via Gewald reaction. ResearchGate. [Link]

• Reddy, T. R., et al. (2023). Truly Catalytic Gewald Synthesis of 2-Aminothiophenes Using Piperidinium Borate (Pip Borate), a Conjugate Acid–Base Pair. Synlett, 34(16), 1735-1740. [Link]

• Various Authors. (2022-2025). Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. Semantic Scholar. [Link]

• Sharma, J. (2021). Computational investigations on the mechanism of the Gewald reaction. ACS. [Link]

• Various Authors. (2021-2025). Microwave-Accelerated Gewald Reaction: Synthesis of 2-Aminothiophenes. ResearchGate. [Link]

• Wikipedia. (2023). Gewald reaction. Wikipedia. [Link]

• Various Authors. (2012-2022). Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. Semantic Scholar. [Link]

• Puterová, Z., et al. (2010). Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. ARKIVOC, 2010(i), 209-246. [Link]

• Liang, C., et al. (2013). First Gewald reaction ignited by sodium polysulfide: Greener ultrasound-promoted synthesis of substituted 2-aminothiophenes in the absence of catalyst. ResearchGate. [Link]

• Dömling, A. (2011). The Gewald multicomponent reaction. PubMed. [Link]

• Wang, T., et al. (2010). An Efficient One-Pot Synthesis of Substituted 2-Aminothiophenes via Three-Component Gewald Reaction Catalyzed by L-Proline. Organic Chemistry Portal. [Link]

• Hilaris Publisher. (n.d.). Recyclable Heterogeneous Catalyst. Hilaris Publisher. [Link]

• Der Pharma Chemica. (2011). A green chemistry approach to gewald reaction. Der Pharma Chemica, 3(6), 333-338. [Link]

• Janus, E. (2021). Ionic Liquids in Catalysis. MDPI. [Link]

• Vrachnou, E., & Papadopoulos, A. (2021). Ionic Liquids: Advances and Applications in Phase Transfer Catalysis. MDPI. [Link]

• University of Rochester. (n.d.). Tips & Tricks: (How to Improve) Yield. University of Rochester. [Link]

• Chemistry For Everyone. (2025). Can Catalysts Be Reused in Chemical Reactions?. YouTube. [Link]

• Fiorenza, R., et al. (2020). Recovery/Reuse of Heterogeneous Supported Spent Catalysts. MDPI. [Link]

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Minimizing tar formation in high-temperature Gewald reactions

A-Z Guide for Minimizing Tar Formation in High-Temperature Syntheses

Welcome to the technical support center for troubleshooting challenging Gewald reactions. This guide is designed for researchers, chemists, and drug development professionals who encounter common issues, particularly tar formation, during the synthesis of 2-aminothiophenes. Here, we address specific problems in a question-and-answer format, providing not just solutions but the underlying chemical reasoning to empower your experimental design.

Frequently Asked Questions (FAQs) & Initial Troubleshooting

Q1: My Gewald reaction turned into a dark, viscous tar. What happened and is it salvageable?

A: A dark brown or black, tarry reaction mixture is a classic sign of polymerization and the formation of complex polysulfides.[1] This is predominantly caused by excessively high reaction temperatures, which promote undesired side reactions over the desired thiophene cyclization.[1]

Causality: The Gewald reaction is a delicate balance of sequential steps: a Knoevenagel condensation, Michael addition of sulfur, and intramolecular cyclization.[2][3] High temperatures can accelerate all reactions, but they disproportionately favor intermolecular side reactions, such as:

• Polymerization: The highly reactive α,β-unsaturated nitrile intermediate (from the Knoevenagel step) can polymerize.[1]

• Polysulfide Formation: Elemental sulfur (typically S₈) can form long, unstable polysulfide chains that contribute to the tarry consistency.[1][4]

• Decomposition: Starting materials or intermediates may decompose under harsh thermal stress.

Salvageability: While challenging, it is sometimes possible to isolate some product. Allow the mixture to cool, dilute with a large volume of a solvent in which your product has some solubility but the tar does not (e.g., dichloromethane or ethyl acetate), and attempt to triturate or filter off the insoluble tar. The filtrate will likely require extensive purification by column chromatography. However, prevention is far more effective than remediation.

Q2: What are the primary chemical pathways leading to tar at high temperatures?

A: Tar formation is not a single reaction but a convergence of several competing pathways that outpace the desired intramolecular cyclization. The key culprits are side reactions involving the Knoevenagel intermediate and elemental sulfur.

High temperature disrupts the desired sequence. Instead of the controlled addition of sulfur to the Knoevenagel intermediate, the intermediate may react with itself (dimerization or polymerization).[1] Concurrently, elemental sulfur's complex equilibrium can be pushed towards reactive, long-chain polysulfides that do not cleanly participate in the cyclization, leading to a complex, intractable mixture.[4]

Troubleshooting Guide: Proactive & Reactive Solutions

Section 1: Pre-Reaction Checks & Reagent Quality

Q3: How critical is the purity of my starting materials?

A: Extremely critical. Impurities can act as catalysts for unwanted side reactions.[1]

• Carbonyl Compound (Ketone/Aldehyde): Aldehydes are more prone to self-condensation (aldol reactions) than ketones.[5] Ensure your aldehyde is free of its corresponding carboxylic acid, which can interfere with the basic catalyst. Use freshly distilled aldehydes if possible.

• Active Methylene Nitrile: Compounds like malononitrile or ethyl cyanoacetate can self-polymerize, especially if old or stored improperly. Use reagents from a reliable supplier and consider purification if purity is questionable.

• Sulfur: Use finely powdered elemental sulfur for better dispersion and solubility.[6] Clumps of sulfur can create localized "hot spots" where side reactions can initiate.

• Base (Catalyst): Use a high-purity amine catalyst (e.g., morpholine, piperidine, triethylamine). Metal impurities or degradation products can promote undesired pathways.

Section 2: Optimizing Reaction Parameters

Q4: What is the optimal temperature range to balance reaction rate and tar formation?

A: While the Gewald reaction is often performed at elevated temperatures, "high-temperature" is relative and substrate-dependent. The goal is to find the minimum temperature required for a reasonable reaction rate.

• Initial Screening: Start your optimization at a lower temperature (e.g., 40-50 °C) and monitor the reaction by TLC. Gradually increase the temperature in 10 °C increments until you see product formation without significant streaking or baseline spots, which indicate byproduct formation.

• Reflux Conditions: Refluxing is a common technique, but the temperature is dictated by the solvent's boiling point. Choosing a lower-boiling solvent is a primary method of temperature control.

• Microwave Synthesis: Microwave-assisted synthesis can be highly effective, as it can rapidly heat the reaction to the target temperature and often reduces reaction times, minimizing the temporal window for side reactions to occur.[3]

Q5: How do I choose the right solvent to minimize tarring?

A: Solvent choice is a powerful tool for controlling both temperature and reagent solubility. Polar, protic solvents are generally preferred.

Solvent	Boiling Point (°C)	Key Characteristics & Rationale
Ethanol	78	Excellent starting point. Good solubility for sulfur and most organic reagents. Its moderate boiling point often provides a good balance between reaction rate and side-reaction control.[7]
Methanol	65	A lower-temperature alternative to ethanol. Useful for highly reactive substrates that are prone to polymerization.
Isopropanol	82	Slightly higher boiling point than ethanol, can be used to gently push a sluggish reaction.
DMF / DMSO	153 / 189	Use with caution. While they can dissolve reagents well, their high boiling points can easily lead to excessive temperatures and tar formation if not carefully controlled with a thermostat.
Toluene	111	A non-polar option, sometimes used but can lead to poor solubility of sulfur and intermediates, potentially causing heterogeneity and side reactions.

Expert Tip: A solvent that allows for gentle reflux while consuming starting materials at a steady rate is often ideal. Ethanol is frequently the solvent of choice for this reason.[7]

Q6: Can the choice of base influence the amount of tar produced?

A: Absolutely. The base catalyzes the initial, crucial Knoevenagel condensation.[8][9] Its strength and steric profile matter.

• Weakly Basic Amines: Morpholine, piperidine, or triethylamine are standard choices. They are basic enough to deprotonate the active methylene compound without causing rampant self-condensation of the carbonyl partner.[9]

• Strong Bases: Using strong bases like NaOH or NaOMe is generally discouraged. They can aggressively promote side reactions, including polymerization and saponification of ester groups, leading to complex product mixtures and tar.

• Catalytic vs. Stoichiometric: The Gewald reaction is typically catalytic in base.[10] Using an excessive amount of base provides no benefit and increases the risk of side reactions. Start with 10-20 mol% of the amine catalyst.

Q7: Should I add my reagents all at once or sequentially?

A: For reactions prone to tarring, sequential addition is a superior strategy. The standard one-pot procedure involves mixing all components and heating.[11] However, this can lead to a high concentration of the reactive Knoevenagel intermediate before the sulfur has a chance to react.

A Recommended Low-Tar Protocol (Two-Step, One-Pot):

• Step 1: Knoevenagel Condensation. In your chosen solvent, combine the carbonyl compound, the active methylene nitrile, and the base catalyst.

• Stir at a moderate temperature (e.g., 40-50 °C) and monitor by TLC until the starting carbonyl is consumed and the α,β-unsaturated nitrile spot is maximized.

• Step 2: Sulfur Addition & Cyclization. Add the powdered elemental sulfur to the reaction mixture.

• Increase the temperature as needed (e.g., to reflux) to drive the cyclization to completion.

This approach ensures the reactive intermediate is generated and consumed in a more controlled manner, starving the polymerization side reactions.

References

• Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes.
• Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes - Arkivoc.
• The Gewald multicomponent reaction - PubMed.
• Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes.Semantic Scholar.
• The Gewald reaction in dye chemistry - ResearchGate.
• Common side reactions in the Gewald synthesis of aminothiophenes.BenchChem.
• Knoevenagel Condens
• Knoevenagel condens
• Computational investigations on the mechanism of the Gewald reaction.acs.org.
• Gewald Reaction - Organic Chemistry Portal.Organic Chemistry Portal.
• Gewald reaction - Wikipedia.Wikipedia.
• Knoevenagel Condensation | Thermo Fisher Scientific - US.Thermo Fisher Scientific.
• Mechanisms of the Gewald Synthesis of 2-Aminothiophenes
• Reaction optimization studies of the modified Gewald reaction.
• Gewald Reaction - J&K Scientific LLC.J&K Scientific.
• A Solvent-Free, One-Step, One-Pot Gewald Reaction for Alkyl-aryl Ketones via Mechanochemistry - MDPI.MDPI.

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Reference Data & Comparative Studies

A Comparative Guide to the HPLC Purity Analysis of 2-Amino-5-methyl-4-(4-propylphenyl)thiophene-3-carbonitrile

Executive Summary

The accurate determination of purity for pharmaceutical intermediates like 2-Amino-5-methyl-4-(4-propylphenyl)thiophene-3-carbonitrile is paramount for ensuring the safety and efficacy of the final active pharmaceutical ingredient (API). This guide presents a robust, validated High-Performance Liquid Chromatography (HPLC) method designed for the precise purity analysis of this compound. We delve into the scientific rationale behind the method's parameters, providing a detailed, step-by-step protocol. Furthermore, this guide offers a comparative analysis against Ultra-Performance Liquid Chromatography (UPLC), an alternative high-throughput technique. The presented HPLC method demonstrates exceptional specificity and reliability, making it a cornerstone for quality control and regulatory compliance in drug development.

Introduction: The Critical Role of Purity Analysis

2-Amino-5-methyl-4-(4-propylphenyl)thiophene-3-carbonitrile is a substituted aminothiophene derivative, a class of compounds recognized as valuable building blocks in medicinal chemistry.[1] The purity of such intermediates directly impacts the impurity profile of the final API, influencing its stability, bioavailability, and safety. Regulatory bodies like the FDA and EMA mandate stringent purity thresholds, making the validation of analytical procedures a non-negotiable aspect of pharmaceutical development.[2][3][4][5]

The primary analytical challenge lies in separating the main compound from structurally similar impurities, which may include starting materials, by-products from synthesis, or degradation products. A well-developed HPLC method must possess the specificity to resolve these components, ensuring that the calculated purity is accurate and reliable.

Foundational Principles of the Proposed HPLC Method

The selection of an analytical method is guided by the physicochemical properties of the analyte. For 2-Amino-5-methyl-4-(4-propylphenyl)thiophene-3-carbonitrile, a non-polar compound with aromatic rings, Reversed-Phase HPLC (RP-HPLC) is the most suitable technique.[6][7][8]

• Rationale for Reversed-Phase Chromatography : RP-HPLC utilizes a non-polar stationary phase (typically C18) and a polar mobile phase.[7] The analyte and its impurities are retained on the column based on their hydrophobicity, with more non-polar compounds eluting later. This mechanism provides excellent resolving power for the target compound and its likely process-related impurities.[7]

• Detector Selection : The thiophene and phenyl rings in the analyte constitute a strong chromophore, making it readily detectable by a UV-Vis or Diode Array Detector (DAD). A DAD is preferred as it allows for the simultaneous monitoring of multiple wavelengths and can provide spectral data to assess peak purity.

Experimental Protocol: A Validated RP-HPLC Method

This section details a self-validating protocol, incorporating system suitability tests to ensure the chromatographic system is performing adequately before any sample analysis.[9][10][11]

Instrumentation, Reagents, and Materials

• HPLC System : A quaternary HPLC system with a degasser, autosampler, column oven, and DAD.

• Column : C18, 250 mm x 4.6 mm, 5 µm particle size.

• Reagents : Acetonitrile (HPLC grade), Methanol (HPLC grade), Potassium Phosphate Monobasic (AR grade), Orthophosphoric Acid (AR grade), Water (HPLC grade).

• Reference Standard : Certified 2-Amino-5-methyl-4-(4-propylphenyl)thiophene-3-carbonitrile (>99.5% purity).

• Sample : Test sample of 2-Amino-5-methyl-4-(4-propylphenyl)thiophene-3-carbonitrile.

Chromatographic Conditions

Parameter	Condition	Rationale
Mobile Phase A	20 mM Potassium Phosphate Buffer (pH 3.0)	The acidic pH ensures the amino group is protonated, leading to sharper peaks and preventing tailing.
Mobile Phase B	Acetonitrile	A common organic modifier in RP-HPLC providing good elution strength for non-polar compounds.[12]
Gradient Elution	0-25 min: 50% to 90% B; 25-30 min: 90% B; 30.1-35 min: 50% B	A gradient is essential to elute any highly retained impurities and ensure the column is clean for the next injection.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column, providing optimal efficiency and resolution.
Column Temperature	30 °C	Maintaining a constant temperature ensures reproducible retention times.
Detection Wavelength	254 nm	A common wavelength for aromatic compounds, providing high sensitivity for the analyte.
Injection Volume	10 µL
Run Time	35 minutes

Preparation of Solutions

• Mobile Phase A : Dissolve 2.72 g of Potassium Phosphate Monobasic in 1000 mL of HPLC grade water. Adjust the pH to 3.0 with orthophosphoric acid. Filter through a 0.45 µm membrane filter.

• Diluent : Prepare a mixture of Mobile Phase A and Acetonitrile in a 50:50 (v/v) ratio.

• Reference Standard Solution (0.1 mg/mL) : Accurately weigh about 10 mg of the Reference Standard into a 100 mL volumetric flask. Dissolve and dilute to volume with the diluent.

• Sample Solution (1.0 mg/mL) : Accurately weigh about 25 mg of the sample into a 25 mL volumetric flask. Dissolve and dilute to volume with the diluent. This higher concentration is used to ensure detection of impurities at a 0.05% level.

System Suitability Testing (SST)

Before sample analysis, the system's performance must be verified.[11] Inject the Reference Standard Solution five times and evaluate the following parameters according to USP guidelines.[13][14]

Parameter	Acceptance Criteria	Purpose
Tailing Factor (T)	T ≤ 2.0	Ensures peak symmetry.
Theoretical Plates (N)	N ≥ 2000	Measures column efficiency.
% RSD of Peak Area	≤ 2.0%	Demonstrates injection precision.[13]

Analysis Procedure

• Equilibrate the column with the mobile phase for at least 30 minutes.

• Perform the System Suitability Test.

• Once SST criteria are met, inject the diluent (as a blank), followed by the Sample Solution in duplicate.

Data Visualization and Interpretation

HPLC Analytical Workflow

The entire process, from sample preparation to final report, follows a logical and traceable path to ensure data integrity.

Caption: Workflow for HPLC purity determination.

Calculation of Purity

The purity is calculated using the area normalization method, which assumes that all impurities have a similar UV response to the main component.

% Purity = (Area of Main Peak / Total Area of All Peaks) x 100

Any peak with an area less than 0.05% of the total area is typically disregarded as per ICH guidelines.[2][3]

Comparative Analysis: HPLC vs. UPLC

While HPLC is a robust and widely used technique, Ultra-Performance Liquid Chromatography (UPLC) offers significant advantages in terms of speed and efficiency.[15][16][17] UPLC systems use columns with smaller particle sizes (<2 µm) and operate at much higher pressures.[18][19]

Logical Framework for Method Selection

The choice between HPLC and UPLC often depends on the specific laboratory needs, such as sample throughput, sensitivity requirements, and existing instrumentation.

Caption: Decision factors for choosing between HPLC and UPLC.

Quantitative Performance Comparison

The table below summarizes the typical performance differences between the described HPLC method and a comparable UPLC method for impurity profiling.

Parameter	HPLC (This Guide)	UPLC (Typical)	Advantage
Run Time	~35 minutes	~5-8 minutes	UPLC (Over 4x faster)[15]
Column Particle Size	5 µm	< 2 µm	UPLC (Higher efficiency)[19]
Typical Pressure	~150 bar (2200 psi)	~600-800 bar (8700-11600 psi)	N/A
Resolution	Good	Excellent	UPLC (Better separation of trace impurities)[18]
Solvent Consumption	High	Low	UPLC (Greener and more cost-effective)[16]
Sensitivity	Moderate	High	UPLC (Better detection of low-level impurities)[17]

Conclusion

The Reversed-Phase HPLC method detailed in this guide provides a reliable, robust, and scientifically sound approach for the purity analysis of 2-Amino-5-methyl-4-(4-propylphenyl)thiophene-3-carbonitrile. Its adherence to principles of analytical procedure validation, including rigorous system suitability testing, ensures the trustworthiness of the results, making it suitable for quality control environments in the pharmaceutical industry. While UPLC presents a compelling alternative for high-throughput needs due to its superior speed and resolution, the described HPLC method remains the gold standard for routine analysis, balancing performance with accessibility and established reliability.

References

• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. European Compliance Academy (ECA). [Link]

• ICH Guidance; Validation of Analytical Procedures: Text and Methodology Q2 (R1). Jordi Labs. [Link]

• Q2(R1) Validation of Analytical Procedures: Text and Methodology. U.S. Food and Drug Administration (FDA). [Link]

• System Suitability Test in HPLC – Fully Explained with Example | USP, FDA, cGMP Guidelines. Pharmalytics. (YouTube). [Link]

• Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. U.S. Food and Drug Administration (FDA). [Link]

• Quality Guidelines. International Council for Harmonisation (ICH). [Link]

• System suitability Requirements for a USP HPLC Method. MicroSolv Technology Corporation. [Link]

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• Understanding the Latest Revisions to USP <621>. Agilent. [Link]

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• General Chapters: <621> CHROMATOGRAPHY - SYSTEM SUITABILITY. USP. [Link]

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• Reversed Phase HPLC Method Development. Phenomenex. [Link]

• 2-Amino-4,5-dihydrothiophene-3-carbonitriles: A New Synthesis, Quantum Chemical Studies, and Mannich-Type Reactions... ACS Omega. [Link]

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A Researcher's Guide to the Biological Activity of 4-Aryl-2-Aminothiophene Derivatives: A Comparative Analysis

The 2-aminothiophene scaffold is a cornerstone in medicinal chemistry, recognized for its versatile synthetic accessibility and the wide spectrum of biological activities its derivatives possess.[1][2][3] Among these, the 4-aryl substituted 2-aminothiophenes have garnered significant attention as a privileged structure, forming the basis for developing novel therapeutic agents. This guide provides a comparative analysis of the diverse biological activities of these derivatives, grounded in experimental data, to aid researchers in drug discovery and development. We will delve into their anticancer, antimicrobial, and anti-inflammatory properties, elucidating the key structure-activity relationships (SAR) that govern their potency and selectivity.

The Allure of the 4-Aryl-2-Aminothiophene Core

The synthetic tractability of the 2-aminothiophene core, most notably through the Gewald three-component reaction, allows for extensive structural diversification.[1][2] This reaction, which combines a ketone, an activated nitrile, and elemental sulfur, provides a straightforward route to highly substituted 2-aminothiophenes. The presence of the 4-aryl group, in particular, offers a critical site for modification, profoundly influencing the compound's interaction with biological targets. The electronic and steric properties of substituents on this aryl ring, as well as modifications at the 2-amino and 3-carboxamide/carboxylate positions, are pivotal in tuning the biological activity.

Anticancer Activity: A Multi-pronged Attack on Malignancy

Numerous 4-aryl-2-aminothiophene derivatives have demonstrated potent cytotoxic effects against a range of cancer cell lines.[4][5][6] The mechanism of action is often multifaceted, including the induction of apoptosis and the inhibition of key enzymes involved in cancer progression, such as protein kinases.[7]

Structure-Activity Relationship (SAR) Insights

The anticancer potency of these derivatives is intricately linked to the substitution pattern on the 4-aryl ring and the nature of the substituent at the 3-position of the thiophene ring.

• Influence of 4-Aryl Substituents: Electron-donating groups on the C-4 aryl moiety have been shown to enhance inhibitory activity against atypical protein kinase C (aPKCζ), an enzyme implicated in cancer-related inflammatory responses and vascular permeability.[7] Conversely, electron-withdrawing groups on the same ring generally lead to a significant decrease in inhibitory activity.[7]

• Role of the C-3 Position: Variations of the ester group at the C-3 position also play a crucial role. For instance, in the context of aPKCζ inhibition, both ethyl and 2-propyl esters have demonstrated significant inhibitory activity.[7]

Comparative Cytotoxicity of Selected Derivatives

The following table summarizes the in vitro anticancer activity of representative 4-aryl-2-aminothiophene derivatives against various cancer cell lines, expressed as IC50 values (the concentration required to inhibit 50% of cell growth).

Compound ID	4-Aryl Group	Other Substituents	Cancer Cell Line	IC50 (µM)	Reference
SB-44	Aryl	Aminothiophene derivative	Prostate/Cervical Adenocarcinoma	< 35	[4]
SB-83	Aryl	Aminothiophene derivative	Prostate/Cervical Adenocarcinoma	< 35	[4]
SB-200	Aryl	Aminothiophene derivative	Prostate/Cervical Adenocarcinoma	< 35	[4]
Compound 5	Phenyl	Thiophene carboxamide	HepG-2	Not specified	[8]
Compound 21	Phenyl	Thiophene carboxamide	HCT-116	Not specified	[8]
Compound 480	Fused Aryl	Fused thiophene	HeLa	12.61 µg/mL	[5]
Compound 480	Fused Aryl	Fused thiophene	Hep G2	33.42 µg/mL	[5]

Note: Direct comparison of IC50 values should be made with caution due to variations in experimental conditions across different studies.

Experimental Protocol: MTT Assay for Cytotoxicity

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a standard colorimetric assay for assessing cell viability and, by extension, the cytotoxic potential of a compound.

Principle: In viable cells, mitochondrial dehydrogenases cleave the tetrazolium ring of MTT, yielding a purple formazan product that can be quantified spectrophotometrically. A decrease in the amount of formazan produced correlates with a reduction in cell viability.

Step-by-Step Protocol:

• Cell Seeding: Plate cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the 4-aryl-2-aminothiophene derivatives in the appropriate cell culture medium. Add the compounds to the wells and incubate for 48-72 hours. Include a vehicle control (e.g., DMSO) and a positive control (a known cytotoxic drug).

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO or isopropanol with 0.04 N HCl) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value by plotting cell viability against the logarithm of the compound concentration.

Antimicrobial Activity: Combating Bacterial and Fungal Pathogens

4-Aryl-2-aminothiophene derivatives have demonstrated significant potential as antimicrobial agents, exhibiting activity against a broad spectrum of bacteria and fungi.[1][9][10]

Structure-Activity Relationship (SAR) Insights

The antimicrobial efficacy is highly dependent on the nature and position of substituents on the thiophene and aryl rings.

• Impact of Aryl Substituents: The presence of specific substituents on the 4-aryl ring can significantly modulate the antimicrobial potency. For instance, certain substitutions can enhance activity against both Gram-positive and Gram-negative bacteria.

• Influence of Fused Rings: Thiophene derivatives with fused ring systems, such as tetrahydrobenzothiophenes, have also been explored for their antimicrobial properties.

Comparative Antimicrobial Activity of Selected Derivatives

The following table presents the minimum inhibitory concentration (MIC) values for several 4-aryl-2-aminothiophene derivatives against various microbial strains. The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

Compound Class	Microbial Strain	MIC (µg/mL)	Reference
3-Aminothiophene-2-carboxylates	Staphylococcus aureus	10	[11]
3-Aminothiophene-2-carboxylates	Escherichia coli	10	[11]
Thiophene derivatives	Colistin-resistant Acinetobacter baumannii	16-32	[9]
Thiophene derivatives	Colistin-resistant Escherichia coli	8-32	[9]

Experimental Protocol: Broth Microdilution for MIC Determination

The broth microdilution method is a widely used technique to determine the MIC of an antimicrobial agent.

Principle: A standardized suspension of the test microorganism is exposed to serial dilutions of the antimicrobial agent in a liquid growth medium. The MIC is determined as the lowest concentration of the agent that inhibits visible growth after incubation.

Step-by-Step Protocol:

• Prepare Inoculum: Culture the test microorganism overnight and then dilute it in a suitable broth (e.g., Mueller-Hinton broth for bacteria) to a standardized concentration (e.g., 5 x 10^5 CFU/mL).

• Serial Dilutions: Prepare two-fold serial dilutions of the 4-aryl-2-aminothiophene derivatives in the broth in a 96-well microtiter plate.

• Inoculation: Add the standardized microbial inoculum to each well. Include a positive control (broth with inoculum, no compound) and a negative control (broth only).

• Incubation: Incubate the plate at the appropriate temperature (e.g., 37°C for most bacteria) for 18-24 hours.

• MIC Determination: Visually inspect the wells for turbidity. The MIC is the lowest concentration of the compound in which there is no visible growth.

Anti-inflammatory Activity: Modulating the Inflammatory Response

Certain 4-aryl-2-aminothiophene derivatives have emerged as potent anti-inflammatory agents.[12][13] A key mechanism underlying this activity is the activation of the Nuclear factor (erythroid-derived 2)-like 2 (NRF2) pathway.[12]

Mechanism of Action: NRF2 Activation

Under normal conditions, NRF2 is kept inactive in the cytoplasm by binding to Kelch-like ECH-associated protein 1 (KEAP1). Certain 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene derivatives have been shown to disrupt the KEAP1-NRF2 interaction.[12] This allows NRF2 to translocate to the nucleus, where it binds to the antioxidant response element (ARE) and upregulates the expression of antioxidant and anti-inflammatory genes. This, in turn, leads to a reduction in pro-inflammatory cytokines and mediators like IL-1β, IL-6, TNF-α, and COX-2.[12]

Caption: Mechanism of anti-inflammatory action via NRF2 activation.

Comparative Anti-inflammatory Activity

A study on 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene derivatives demonstrated their ability to reverse LPS-induced nitric oxide (NO) production in RAW 264.7 macrophage cells. For example, some derivatives showed NO inhibition of up to 87.07%.[12] This anti-inflammatory activity correlated with their ability to activate the NRF2 pathway.[12]

Conclusion and Future Directions

The 4-aryl-2-aminothiophene scaffold represents a highly versatile and promising platform for the development of novel therapeutic agents. The extensive body of research highlights the significant impact of structural modifications on their biological activity, offering a clear rationale for future drug design efforts. The structure-activity relationships discussed herein provide a roadmap for optimizing potency and selectivity against various biological targets.

For researchers entering this field, a systematic approach to derivatization, guided by the established SAR, is crucial. Further exploration into the precise molecular targets and signaling pathways for their anticancer and antimicrobial activities will undoubtedly unveil new therapeutic opportunities. The continued investigation of these remarkable compounds holds great promise for addressing unmet medical needs in oncology, infectious diseases, and inflammatory disorders.

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Phenyl to Thiophene Bioisosteric Replacement: A Strategic Guide for Modern Drug Design

Introduction: Beyond the Benzene Ring in Medicinal Chemistry

The phenyl ring is a cornerstone of drug design, its rigid scaffold and lipophilic nature featuring prominently in countless approved therapeutics.[1] However, its ubiquity also presents challenges, including susceptibility to oxidative metabolism and potential for off-target interactions.[2] This has driven medicinal chemists to explore bioisosteric replacements—the substitution of one chemical group for another with similar physical or chemical properties—to fine-tune a molecule's characteristics.[3] Among these, the replacement of a phenyl ring with a thiophene ring has emerged as a particularly fruitful strategy.[4][5]

Thiophene, a five-membered aromatic heterocycle containing a sulfur atom, is considered a classical bioisostere of benzene.[5][6][7] This guide provides an in-depth comparison of these two aromatic systems, offering experimental insights and strategic considerations for researchers in drug discovery. We will delve into the physicochemical nuances, synthetic accessibility, and pharmacological consequences of this substitution, supported by case studies and detailed protocols.

Physicochemical Properties: A Tale of Two Rings

While structurally similar, the phenyl and thiophene rings possess distinct electronic and steric properties that can be leveraged in drug design.

Property	Phenyl Ring	Thiophene Ring	Implication in Drug Design
Size & Shape	Planar, six-membered	Planar, five-membered[6]	Thiophene is smaller, potentially allowing for better fit in sterically constrained binding pockets.
Aromaticity	Highly aromatic	Aromatic, but to a lesser degree than benzene[6]	The sulfur atom's lone pairs contribute to the π-system, influencing electronic distribution.[6]
Electronic Nature	Electron-rich	More electron-rich than benzene[4][8]	Increased electron density can enhance π-π stacking and cation-π interactions with protein targets.
Polarity & Solubility	Nonpolar	More polar than benzene[9]	The sulfur heteroatom can act as a hydrogen bond acceptor, potentially improving aqueous solubility.[4]
Lipophilicity (logP)	Higher	Generally lower[2][10]	Can lead to improved ADME properties, including reduced plasma protein binding and hERG inhibition.[2]
Reactivity	Undergoes electrophilic substitution	More reactive towards electrophilic substitution than benzene[6][9]	Offers different synthetic handles for further molecular elaboration.

The greater polarity and reduced lipophilicity of the thiophene ring can be particularly advantageous in addressing common drug development hurdles such as poor solubility and metabolic instability.[2][10]

Strategic Applications in Drug Design: Case Studies

The strategic replacement of a phenyl ring with a thiophene has led to significant improvements in the pharmacological profiles of numerous drug candidates.

Case Study 1: COX-2 Inhibitors - Celecoxib and its Thiophene Analog

Celecoxib, a selective COX-2 inhibitor, features a central pyrazole ring with two adjacent phenyl groups.[11] Structure-activity relationship (SAR) studies have explored the replacement of one of these phenyl rings with a thiophene.

• Observation: In several studies, thiophene-containing analogs of celecoxib have demonstrated comparable or even superior anti-inflammatory activity.[12]

• Rationale: The thiophene ring can effectively mimic the phenyl group's hydrophobic interactions within the COX-2 active site.[13] Furthermore, the electronic differences can modulate the binding affinity and selectivity.

• Experimental Evidence: Studies on thiophene-pyrazole hybrids have shown high selectivity for COX-2 over COX-1, with some compounds exhibiting greater anti-inflammatory potency than celecoxib in vivo.[12]

Case Study 2: Antidepressants - The Story of Duloxetine

Duloxetine, a serotonin-norepinephrine reuptake inhibitor, contains a naphthyl group, which can be considered an extended phenyl system. A key intermediate in its synthesis involves a thiophene-containing precursor. This highlights the synthetic utility of thiophenes as building blocks for complex molecules.

• Synthetic Advantage: Thiophene's reactivity allows for regioselective functionalization, facilitating the construction of intricate molecular architectures.[14][15][16]

Case Study 3: Anticancer Agents

In the realm of oncology, thiophene-based compounds have shown promise as kinase inhibitors and apoptosis modulators.[4] The planarity of the thiophene ring can be crucial for effective binding to the ATP-binding pocket of kinases.[4]

• Example: OSI-930, an anticancer agent, incorporates a thiophene scaffold.[17] Its metabolism has been studied, revealing that while the thiophene ring can be a site of metabolism, other parts of the molecule can be more susceptible, leading to a favorable overall metabolic profile.[17]

Impact on ADME Properties

The introduction of a thiophene ring can significantly alter a drug's Absorption, Distribution, Metabolism, and Excretion (ADME) profile.

• Metabolism: The phenyl ring is a common site for oxidative metabolism by cytochrome P450 enzymes.[2] While the thiophene ring can also be metabolized, sometimes leading to reactive metabolites, its different electronic nature can alter the metabolic pathway, potentially improving stability or shunting metabolism to other parts of the molecule.[17][18] In some cases, thiophene-containing drugs have shown enhanced metabolic stability and a longer half-life.[19]

• Solubility and Permeability: The increased polarity of the thiophene ring can lead to improved aqueous solubility.[9] This is a critical factor for oral bioavailability.

• Toxicity: While the bioactivation of thiophene to reactive intermediates is a potential concern, this is highly dependent on the overall molecular structure.[17][18] Many approved drugs containing a thiophene ring have a well-established safety profile.[4]

Experimental Workflow: From Phenyl to Thiophene

The decision to perform a phenyl-to-thiophene bioisosteric replacement should be data-driven. The following workflow outlines a typical approach.

Caption: A typical workflow for phenyl-to-thiophene bioisosteric replacement.

Key Experimental Protocols

Protocol 1: Suzuki-Miyaura Cross-Coupling for Thiophene Arylation

This is a versatile method for synthesizing 2- or 3-arylthiophenes from the corresponding bromothiophenes.

Materials:

• Bromothiophene derivative

• Arylboronic acid

• Palladium catalyst (e.g., Pd(PPh3)4)

• Base (e.g., Na2CO3)

• Solvent (e.g., Toluene/Ethanol/Water mixture)

Procedure:

• To a reaction vessel, add the bromothiophene (1.0 eq), arylboronic acid (1.2 eq), and base (2.0 eq).

• Degas the solvent mixture by bubbling with an inert gas (e.g., Argon or Nitrogen) for 15-20 minutes.

• Add the degassed solvent to the reaction vessel.

• Add the palladium catalyst (0.05 eq) to the mixture.

• Heat the reaction mixture under an inert atmosphere at 80-100 °C for 4-12 hours, monitoring by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Purify the crude product by column chromatography.

Protocol 2: In Vitro Metabolic Stability Assay using Liver Microsomes

This assay assesses the susceptibility of a compound to metabolism by cytochrome P450 enzymes.

Materials:

• Test compound (phenyl and thiophene analogs)

• Liver microsomes (human, rat, or mouse)

• NADPH regenerating system

• Phosphate buffer

• Acetonitrile (for quenching)

• LC-MS/MS for analysis

Procedure:

• Pre-warm a solution of liver microsomes in phosphate buffer to 37 °C.

• Add the test compound (final concentration typically 1 µM) and incubate for a few minutes.

• Initiate the metabolic reaction by adding the NADPH regenerating system.

• At various time points (e.g., 0, 5, 15, 30, 60 minutes), take an aliquot of the reaction mixture and quench it with cold acetonitrile containing an internal standard.

• Centrifuge the samples to precipitate proteins.

• Analyze the supernatant by LC-MS/MS to quantify the remaining parent compound.

• Calculate the in vitro half-life (t1/2) and intrinsic clearance (Clint).

Visualization of Key Concepts

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A Definitive Guide to the Structural Validation of 2-Amino-5-methyl-4-(4-propylphenyl)thiophene-3-carbonitrile: An X-ray Crystallography Perspective

In the landscape of drug discovery and development, the unambiguous determination of a molecule's three-dimensional structure is paramount. For novel heterocyclic compounds such as 2-Amino-5-methyl-4-(4-propylphenyl)thiophene-3-carbonitrile, a substituted aminothiophene, precise structural data informs structure-activity relationships (SAR), guides lead optimization, and is a critical component of intellectual property filings. This guide provides an in-depth comparison of single-crystal X-ray crystallography as the gold standard for structural elucidation against other widely used analytical techniques. We will delve into the causality behind experimental choices, present supporting data, and offer a holistic view for researchers, scientists, and drug development professionals.

The Genesis of the Target Molecule: Synthesis via the Gewald Reaction

The synthesis of the target compound, a polysubstituted 2-aminothiophene, is most efficiently achieved through the Gewald reaction.[1][2] This robust one-pot, multi-component reaction involves the condensation of a ketone or aldehyde with an active methylene nitrile in the presence of elemental sulfur and a base.[1][2] For the synthesis of 2-Amino-5-methyl-4-(4-propylphenyl)thiophene-3-carbonitrile, the logical precursors would be 4-propylphenylacetonitrile, propanal, and elemental sulfur.

The mechanism of the Gewald reaction, while complex, is understood to initiate with a Knoevenagel condensation, followed by the addition of sulfur.[3][4][5] The choice of base and solvent can significantly influence reaction times and yields, with microwave irradiation having been shown to be beneficial.[1]

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A Comparative Guide to Thiophene Synthesis: The Gewald Reaction Versus Classical Alternatives

For researchers, scientists, and professionals in drug development, the synthesis of the thiophene ring is a foundational technique. This five-membered aromatic heterocycle is a privileged scaffold, appearing in a multitude of blockbuster drugs and advanced materials. The choice of synthetic route to a target thiophene derivative can significantly impact yield, purity, substrate scope, and overall efficiency. This guide provides an in-depth comparative analysis of the Gewald reaction against three other cornerstone methods for thiophene synthesis: the Paal-Knorr, Hinsberg, and Fiesselmann syntheses. We will delve into the mechanistic underpinnings, practical advantages and limitations, and provide representative experimental protocols to empower you to make the most informed decision for your synthetic campaign.

The Enduring Importance of the Thiophene Nucleus

The thiophene ring is a bioisostere of the phenyl group, meaning it can often replace a benzene ring in a molecule without loss of biological activity.[1] This substitution can offer advantages in terms of metabolic stability, solubility, and patentability. From the antiplatelet drug clopidogrel to the antipsychotic olanzapine, thiophene-containing compounds have made a significant impact on modern medicine.[2] Consequently, efficient and versatile methods for their synthesis are of paramount importance.[3]

The Gewald Reaction: A Multicomponent Powerhouse

The Gewald reaction, first reported by Karl Gewald in 1966, is a multicomponent reaction that provides a convergent and operationally simple route to highly substituted 2-aminothiophenes.[3][4] This one-pot synthesis involves the condensation of a ketone or aldehyde, an α-cyanoester (or other activated nitrile), and elemental sulfur in the presence of a base.[5]

Mechanism of the Gewald Reaction

The reaction proceeds through an initial Knoevenagel condensation between the carbonyl compound and the activated nitrile to form an α,β-unsaturated nitrile intermediate. This is followed by the addition of sulfur and subsequent intramolecular cyclization and tautomerization to yield the final 2-aminothiophene product.[5] The use of a basic catalyst, typically a secondary amine like morpholine or piperidine, is crucial for both the initial condensation and the sulfur addition steps.[4]

Caption: Mechanism of the Gewald Reaction.

Advantages and Limitations of the Gewald Reaction

Advantages:

• Operational Simplicity: As a one-pot, multicomponent reaction, the Gewald synthesis is experimentally straightforward.[4]

• Atom Economy: The reaction incorporates all three starting materials into the final product with minimal byproduct formation.

• Mild Reaction Conditions: The reaction is often carried out at moderate temperatures (room temperature to 50 °C).[6]

• Readily Available Starting Materials: The required ketones/aldehydes, activated nitriles, and elemental sulfur are common laboratory reagents.[6]

Limitations:

• Limited to 2-Aminothiophenes: The primary products are always 2-aminothiophenes, which may require further functionalization.

• Substrate Scope: While generally broad, the reaction can be sluggish or low-yielding with sterically hindered ketones.[7] Aryl ketones can also show limited reactivity under standard conditions.[8]

• Exothermic Nature: The reaction can be exothermic, requiring careful control of reagent addition, especially on a larger scale.

Classical Alternatives to the Gewald Reaction

While the Gewald reaction is a powerful tool, several classical methods for thiophene synthesis have been relied upon for decades and offer access to different substitution patterns.

Paal-Knorr Thiophene Synthesis

The Paal-Knorr synthesis, dating back to 1884, is a versatile method for preparing furans, pyrroles, and thiophenes from 1,4-dicarbonyl compounds.[9] For thiophene synthesis, a 1,4-dicarbonyl is treated with a sulfurizing agent, most commonly phosphorus pentasulfide (P₄S₁₀) or Lawesson's reagent.[10][11]

The reaction is believed to proceed through the conversion of the dicarbonyl to a bis-thioketone intermediate, which then undergoes cyclization and dehydration to form the aromatic thiophene ring.[10] The sulfurizing agent also acts as a dehydrating agent, driving the reaction to completion.[12]

Caption: Mechanism of the Paal-Knorr Thiophene Synthesis.

Hinsberg Thiophene Synthesis

The Hinsberg synthesis involves the condensation of a 1,2-dicarbonyl compound with diethyl thiodiacetate in the presence of a strong base.[3][8] This reaction typically yields 3,4-disubstituted thiophene-2,5-dicarboxylates.[13]

The reaction proceeds via a double aldol condensation mechanism. The base deprotonates the α-carbon of the diethyl thiodiacetate, which then acts as a nucleophile, attacking one of the carbonyl groups of the 1,2-dicarbonyl compound. A subsequent intramolecular condensation and dehydration lead to the formation of the thiophene ring.[8]

Caption: Mechanism of the Hinsberg Thiophene Synthesis.

Fiesselmann Thiophene Synthesis

The Fiesselmann synthesis is a versatile method for preparing 3-hydroxy-2-thiophenecarboxylic acid derivatives.[14] It involves the base-catalyzed condensation of an α,β-acetylenic ester with a thioglycolic acid derivative.[14]

The reaction is initiated by the deprotonation of the thioglycolic acid derivative, which then undergoes a Michael addition to the α,β-acetylenic ester. A subsequent intramolecular Dieckmann-like condensation, followed by tautomerization, affords the 3-hydroxythiophene product.[14]

Caption: Mechanism of the Fiesselmann Thiophene Synthesis.

Comparative Performance Analysis

Feature	Gewald Reaction	Paal-Knorr Synthesis	Hinsberg Synthesis	Fiesselmann Synthesis
Product Type	Polysubstituted 2-aminothiophenes	Substituted thiophenes	3,4-Disubstituted thiophene-2,5-dicarboxylates	3-Hydroxy-2-thiophenecarboxylic acid derivatives
Key Starting Materials	Ketone/aldehyde, activated nitrile, sulfur	1,4-Dicarbonyl compound, sulfurizing agent	1,2-Dicarbonyl compound, diethyl thiodiacetate	α,β-Acetylenic ester, thioglycolic acid derivative
Typical Reaction Conditions	Mild (RT to 50 °C), basic catalyst	Often requires heating, strong sulfurizing agents	Strong base, may require heating	Basic conditions
Advantages	One-pot, multicomponent, good atom economy, mild conditions	Good for various substitution patterns	Access to specific dicarboxylate products	Access to 3-hydroxythiophenes
Limitations	Limited to 2-aminothiophenes, can be sluggish with hindered ketones	Availability of 1,4-dicarbonyls, harsh reagents, H₂S byproduct	Limited to specific substitution pattern	Requires acetylenic esters
Representative Yield	70-95% for reactive substrates[15]	40-85%[10]	Moderate to good, specific data limited	41-78% for specific examples[16]

Experimental Protocols

Gewald Synthesis of Ethyl 2-amino-4,5-dimethylthiophene-3-carboxylate

This protocol is adapted from the work of Gewald.[17]

Materials:

• 2-Butanone (1.0 eq)

• Ethyl cyanoacetate (1.0 eq)

• Elemental sulfur (1.1 eq)

• Morpholine (catalytic amount)

• Ethanol

Procedure:

• To a stirred solution of 2-butanone and ethyl cyanoacetate in ethanol, add a catalytic amount of morpholine.

• Add elemental sulfur in one portion.

• Heat the mixture to reflux for 2 hours.

• Cool the reaction mixture to room temperature and collect the precipitated product by filtration.

• Wash the solid with cold ethanol and dry to afford the desired product.

Expected Yield: ~70-85%[18]

Paal-Knorr Synthesis of 2,5-Dimethylthiophene

This protocol is based on general procedures for the Paal-Knorr thiophene synthesis.[10]

Materials:

• Acetonylacetone (1.0 eq)

• Phosphorus pentasulfide (P₄S₁₀) (0.5 eq)

• Toluene

Procedure:

• Caution: This reaction should be performed in a well-ventilated fume hood as it produces toxic hydrogen sulfide gas.

• To a flask containing acetonylacetone in toluene, add phosphorus pentasulfide portion-wise with stirring.

• Heat the reaction mixture to reflux for 3 hours.

• Cool the mixture to room temperature and carefully quench by pouring it over ice.

• Extract the aqueous layer with diethyl ether.

• Combine the organic layers, wash with saturated sodium bicarbonate solution and brine, then dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure and purify the residue by distillation to obtain 2,5-dimethylthiophene.

Expected Yield: ~70%[10]

Hinsberg Synthesis of 3,4-Diphenylthiophene-2,5-dicarboxylic Acid

This protocol is a representative example of the Hinsberg synthesis.[19]

Materials:

• Benzil (1.0 eq)

• Diethyl thiodiacetate (1.0 eq)

• Potassium tert-butoxide (2.0 eq)

• tert-Butanol

Procedure:

• To a solution of benzil and diethyl thiodiacetate in tert-butanol, add potassium tert-butoxide in portions.

• Heat the mixture to reflux for 4 hours.

• Cool the reaction mixture and acidify with dilute hydrochloric acid.

• The precipitated product is collected by filtration, washed with water, and dried.

• The crude diester is then hydrolyzed with aqueous potassium hydroxide, followed by acidification to yield 3,4-diphenylthiophene-2,5-dicarboxylic acid.

Fiesselmann Synthesis of an Ethyl 3-Hydroxy-4-methylthiophene-2-carboxylate Derivative

This protocol is a general representation of the Fiesselmann synthesis.[14]

Materials:

• Ethyl 2-butynoate (1.0 eq)

• Ethyl thioglycolate (1.0 eq)

• Sodium ethoxide (1.0 eq)

• Ethanol

Procedure:

• To a solution of sodium ethoxide in ethanol at 0 °C, add ethyl thioglycolate dropwise.

• After stirring for 15 minutes, add ethyl 2-butynoate dropwise.

• Allow the reaction to warm to room temperature and stir for 12 hours.

• Quench the reaction with water and extract with diethyl ether.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the residue by column chromatography to afford the desired product.

Conclusion: Selecting the Optimal Synthetic Strategy

The choice of the most appropriate method for synthesizing a thiophene derivative is a critical decision that depends on the desired substitution pattern and the availability of starting materials.

• The Gewald reaction is the method of choice for accessing polysubstituted 2-aminothiophenes in a highly efficient and convergent manner. Its operational simplicity and mild conditions make it particularly attractive for library synthesis and medicinal chemistry applications.

• The Paal-Knorr synthesis offers a more general route to substituted thiophenes, provided the corresponding 1,4-dicarbonyl precursor is accessible. It is a robust and well-established method for a variety of substitution patterns.

• The Hinsberg and Fiesselmann syntheses provide access to more specialized thiophene derivatives, namely dicarboxylates and hydroxycarboxylates, respectively. These methods are invaluable when these specific functionalities are required in the target molecule.

By understanding the mechanistic nuances, advantages, and limitations of each of these powerful synthetic tools, researchers can navigate the landscape of thiophene synthesis with confidence and strategically design efficient routes to novel and impactful molecules.

References

Click to expand

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A Comparative Analysis of 2-Aminothiophene Derivatives and Their Anticancer Potential Against Established Inhibitors

In the relentless pursuit of novel and more effective anticancer therapeutics, the 2-aminothiophene scaffold has emerged as a privileged structure, demonstrating significant potential in preclinical studies. This guide provides an in-depth comparative analysis of the in vitro anticancer activity of promising 2-aminothiophene derivatives against well-established inhibitors. We will delve into their cytotoxic effects, explore their mechanisms of action, and provide the detailed experimental methodologies that underpin these findings, offering researchers, scientists, and drug development professionals a comprehensive resource for evaluating this promising class of compounds.

The Rise of 2-Aminothiophenes in Oncology Research

The 2-aminothiophene core is a versatile heterocyclic motif that serves as a foundational building block for a diverse array of biologically active molecules.[1] Its synthetic tractability allows for extensive structural modifications, enabling the fine-tuning of pharmacological properties. Recent investigations have highlighted the potent antiproliferative activity of 2-aminothiophene derivatives against a range of cancer cell lines, with some exhibiting efficacy comparable or even superior to standard chemotherapeutic agents.[2][3] This has spurred considerable interest in their development as next-generation anticancer drugs.[4]

Comparative Cytotoxicity: 2-Aminothiophenes Versus Doxorubicin

A critical benchmark for any emerging anticancer agent is its cytotoxic potency relative to established drugs. Doxorubicin, a widely used anthracycline antibiotic, is a mainstay in the treatment of numerous cancers. However, its clinical utility is often limited by severe side effects.[5]

A study evaluating a series of novel 2-aminothiophene derivatives demonstrated their significant antiproliferative potential against human cervical adenocarcinoma (HeLa) and human pancreatic adenocarcinoma (PANC-1) cell lines.[2][3] Notably, the derivatives 6CN14 and 7CN09 showed remarkable efficacy, with a percentage of cell proliferation inhibition that approximated or was higher than that of doxorubicin.[2][3] Furthermore, these compounds exhibited a protective effect on non-tumor mouse fibroblast (3T3) cells, suggesting a favorable therapeutic window.[2][3]

Table 1: Comparative Antiproliferative Activity of 2-Aminothiophene Derivatives and Doxorubicin

Compound/Drug	Cancer Cell Line	Antiproliferative Effect (Qualitative)	Selectivity for Cancer Cells	Reference
6CN14	HeLa, PANC-1	Comparable to or greater than Doxorubicin	High (Protective of 3T3 cells)	[2][3]
7CN09	HeLa, PANC-1	Comparable to or greater than Doxorubicin	High (Protective of 3T3 cells)	[2][3]
Doxorubicin	HeLa, PANC-1	Standard of Comparison	Lower	[2][3]

Unraveling the Mechanism of Action: A Dual Threat

The anticancer activity of 2-aminothiophene derivatives often stems from their ability to interfere with fundamental cellular processes, primarily through the inhibition of tubulin polymerization and the modulation of key signaling kinases.

Disruption of the Cytoskeleton: Tubulin Polymerization Inhibition

Microtubules, dynamic polymers of α- and β-tubulin, are essential components of the cytoskeleton, playing a pivotal role in cell division, intracellular transport, and the maintenance of cell shape.[6] The disruption of microtubule dynamics is a clinically validated strategy in cancer therapy.

Several 2-aminothiophene derivatives have been identified as potent inhibitors of tubulin polymerization, acting at the colchicine-binding site.[7][8] By binding to β-tubulin, these compounds prevent the assembly of microtubules, leading to cell cycle arrest in the G2/M phase and subsequent apoptosis.[6][9]

Table 2: Comparative IC50 Values of Tubulin Polymerization Inhibitors

Compound	Target	IC50 (µM)	Reference
2-Aminothiophene Analog	Tubulin Polymerization	1.87	[9]
Colchicine	Tubulin Polymerization	2.68	[10]
Combretastatin A-4 (CA-4)	Tubulin Polymerization	0.54	[8]

The data indicates that certain 2-aminothiophene derivatives can inhibit tubulin polymerization with a potency comparable to or greater than the well-characterized inhibitor, colchicine.

Targeting Aberrant Signaling: Kinase Inhibition

Protein kinases are crucial regulators of cellular signaling pathways that control cell growth, proliferation, and survival. Dysregulation of these pathways is a hallmark of cancer. Fused thiophene derivatives, readily synthesized from 2-aminothiophene precursors, have emerged as a significant class of kinase inhibitors.[11]

VEGFR-2 and AKT Inhibition:

Certain fused thiophene derivatives have demonstrated potent dual inhibitory activity against Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) and AKT (Protein Kinase B).[11] VEGFR-2 is a key mediator of angiogenesis, the formation of new blood vessels that supply tumors with nutrients and oxygen. AKT is a central node in signaling pathways that promote cell survival and proliferation.

One notable compound, 4c , exhibited an IC50 of 0.075 µM against VEGFR-2 and 4.60 µM against AKT.[11] Another derivative, 3b , showed IC50 values of 0.126 µM and 6.96 µM for VEGFR-2 and AKT, respectively.[11] These compounds induced S-phase cell cycle arrest and apoptosis in liver cancer cells.[11]

EGFR and BRAF Inhibition:

Table 3: IC50 Values of Known Kinase Inhibitors for Reference

Inhibitor	Target	Cell Line / Assay	IC50 (nM)	Reference
Erlotinib	EGFR	PC-9 (Exon 19 Del)	7 - 30
Erlotinib	H3255 (L858R)	12
Vemurafenib	BRAF V600E	Melanoma Cell Lines	<40

The development of 2-aminothiophene derivatives as selective and potent kinase inhibitors represents a promising avenue for targeted cancer therapy.

Visualizing the Mechanisms of Action

To better understand the multifaceted anticancer activity of 2-aminothiophene derivatives, the following diagrams illustrate their key mechanisms of action.

Caption: Mechanisms of action for 2-aminothiophene derivatives.

Experimental Protocols: A Guide to In Vitro Evaluation

The following are detailed, step-by-step methodologies for the key experiments cited in this guide, providing a framework for the reproducible in vitro assessment of anticancer compounds.

Cell Viability and Cytotoxicity: MTT Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.

Protocol:

• Cell Seeding: Seed cancer cells (e.g., HeLa, PANC-1) in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for attachment.[2][3]

• Compound Treatment: Treat the cells with various concentrations of the 2-aminothiophene derivatives and a known inhibitor (e.g., Doxorubicin) for 24 or 48 hours.[2][3]

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.[2][3]

• Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control and determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).

Caption: Experimental workflow for the MTT assay.

Cell Cycle Analysis by Flow Cytometry

This technique is used to determine the distribution of cells in the different phases of the cell cycle (G0/G1, S, and G2/M).

Protocol:

• Cell Treatment: Treat cancer cells with the test compounds for a specified period.

• Cell Harvesting: Harvest the cells by trypsinization and wash with PBS.

• Fixation: Fix the cells in ice-cold 70% ethanol while vortexing gently and store at -20°C overnight.

• Staining: Wash the cells with PBS and resuspend in a staining solution containing Propidium Iodide (PI) and RNase A.

• Flow Cytometry: Analyze the stained cells using a flow cytometer. The fluorescence intensity of PI is directly proportional to the DNA content.

• Data Analysis: Generate a histogram of DNA content to quantify the percentage of cells in each phase of the cell cycle.

Apoptosis Assay: Annexin V-FITC/PI Staining

This assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Protocol:

• Cell Treatment: Treat cells with the compounds of interest.

• Cell Harvesting: Collect both adherent and floating cells and wash with cold PBS.

• Resuspension: Resuspend the cells in 1X Annexin V binding buffer.

• Staining: Add Annexin V-FITC and Propidium Iodide (PI) to the cell suspension and incubate in the dark for 15 minutes at room temperature.

• Flow Cytometry: Analyze the cells by flow cytometry within one hour.

  • Viable cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

Conclusion and Future Directions

The 2-aminothiophene scaffold represents a highly promising platform for the development of novel anticancer agents. The derivatives discussed in this guide have demonstrated potent in vitro activity, often comparable or superior to established drugs like doxorubicin, and exhibit multifaceted mechanisms of action, including the disruption of microtubule dynamics and the inhibition of critical oncogenic kinases. Their selectivity for cancer cells over non-tumor cells further underscores their therapeutic potential.

Future research should focus on comprehensive structure-activity relationship (SAR) studies to optimize the potency and selectivity of these compounds. In vivo studies in relevant animal models are crucial to validate their preclinical efficacy and to assess their pharmacokinetic and toxicological profiles. The continued exploration of 2-aminothiophene derivatives holds significant promise for enriching the arsenal of anticancer therapeutics and ultimately improving patient outcomes.

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A Comparative Guide to the Structure-Activity Relationship (SAR) of 2-Amino-5-methyl-4-arylthiophene-3-carbonitriles

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Privileged Scaffold of 2-Aminothiophene

In the landscape of medicinal chemistry, certain molecular frameworks consistently appear in a multitude of biologically active compounds. These are often referred to as "privileged scaffolds" due to their ability to interact with diverse biological targets. The 2-aminothiophene core is a prominent member of this group.[1][2] Its derivatives are known to exhibit a vast array of pharmacological activities, including anticancer, antimicrobial, anti-inflammatory, and kinase inhibitory effects.[1][3] This guide focuses on a specific, highly versatile subclass: 2-amino-5-methyl-4-arylthiophene-3-carbonitriles . By systematically analyzing how structural modifications to this core influence biological activity, we can derive critical insights for the rational design of novel and more potent therapeutic agents.

Synthetic Foundation: The Gewald Reaction

The primary and most efficient route to synthesizing the 2-aminothiophene scaffold is the Gewald three-component reaction.[4][5] This one-pot synthesis is valued for its operational simplicity and the ready availability of starting materials.[5] It involves the condensation of a ketone (or aldehyde), an active methylene nitrile (such as malononitrile), and elemental sulfur in the presence of a base.[4]

The reaction for the target scaffold proceeds by reacting an aryl methyl ketone with malononitrile and sulfur. The mechanism, initiated by a Knoevenagel condensation, leads to the formation of the polysubstituted thiophene ring.[5]

Caption: General scheme of the Gewald reaction for synthesizing the target scaffold.

Experimental Protocol: Synthesis of a Representative Compound

This protocol describes a general, solvent-free synthesis of a 2-amino-5-methyl-4-arylthiophene-3-carbonitrile derivative using a ball-milling technique, adapted from established eco-friendly methodologies.[6]

Materials:

• Aryl methyl ketone (e.g., acetophenone) (1.0 eq)

• Malononitrile (1.0 eq)

• Elemental sulfur (1.0 eq)

• Planetary ball mill with stainless steel vials and balls

Procedure:

• Charging the Vial: Place the aryl methyl ketone (0.02 mol), malononitrile (0.02 mol), and elemental sulfur (0.02 mol) into a stainless steel milling vial. Add stainless steel balls (e.g., a ball-to-reagent weight ratio of 5:1).

• Milling: Secure the vial in the planetary ball mill and operate at a moderate to high speed (e.g., 750 rpm) for 30-60 minutes.[6]

• Monitoring: The reaction progress can be monitored by periodically stopping the mill and analyzing a small sample by Thin-Layer Chromatography (TLC).

• Isolation: Upon completion, the solid crude product is removed from the vial.

• Purification: The crude compound is purified by recrystallization from a suitable solvent, such as ethanol or ethyl acetate, to yield the final product.

• Characterization: The structure and purity of the synthesized compound are confirmed using spectroscopic methods (¹H NMR, ¹³C NMR, FT-IR) and melting point analysis.

Causality Behind Experimental Choices:

• Ball-Milling: This mechanochemical approach offers a green alternative to traditional solvent-based synthesis, often resulting in shorter reaction times, higher yields, and reduced waste.[6]

• Solvent-Free: Eliminating organic solvents reduces environmental impact and simplifies product work-up.

• Recrystallization: This is a standard and effective method for purifying solid organic compounds, relying on differences in solubility between the desired product and impurities at varying temperatures.

Core Scaffold and Points of SAR Exploration

The structure-activity relationship (SAR) of this class of compounds is determined by the nature and position of substituents on the thiophene core. The key positions for modification are the C4-aryl ring, the C2-amino group, and the C5-methyl group. Understanding the impact of these modifications is crucial for optimizing a compound for a specific biological target.

Caption: Key modification points for SAR studies on the 2-aminothiophene scaffold.

Comparative SAR Analysis

The Critical Role of the C4-Aryl Substituent

The substitution pattern on the C4-aryl ring is arguably the most significant determinant of biological activity and selectivity. Different electronic and steric properties are favored for different targets.

Case Study 1: Anticancer and Kinase Inhibitory Activity

For antiproliferative activity, particularly against cancer cell lines like HepG2 (liver) and PC-3 (prostate), the electronic nature of the aryl substituent plays a pivotal role.[7] Studies on structurally related thienopyrimidines revealed that electron-withdrawing groups can enhance cytotoxicity.[7]

Compound Derivative (C4-Aryl Group)	Target/Cell Line	IC₅₀ (µM)	Key Observation
4-Phenyl (unsubstituted)	HepG2	Moderate Activity	Baseline compound for comparison.
4-(4-Chlorophenyl)	HepG2 / PC-3	3.11 / 2.15[7]	The electron-withdrawing chloro group significantly increases cytotoxic potency.[7]
4-(4-Fluorophenyl)	HepG2	4.81[7]	A less potent but still effective electron-withdrawing group.[7]
4-(4-Methoxyphenyl)	HepG2	10.32[7]	The electron-donating methoxy group leads to a marked decrease in anticancer activity.[7]

Case Study 2: Anti-inflammatory Activity

In contrast, for anti-inflammatory applications, the SAR can be different. While direct data on the target scaffold is limited, related 2-aminothiophene derivatives have been extensively studied.[2] For example, in the development of AKT inhibitors, another class of kinases, extensive SAR studies on related 2-pyrimidyl-5-amidothiophenes have led to potent inhibitors with single-digit nanomolar IC₅₀ values.[8] This highlights that the optimal substitution pattern is highly target-dependent.

Influence of the C5-Methyl and C2-Amino Groups

While the C4-aryl group is a primary focus, other positions are also crucial for fine-tuning activity.

• C5-Position: The presence of a small alkyl group like methyl at the C5 position is common. However, studies on other 2-aminothiophenes have shown that modifying this position can drastically alter activity. For example, replacing a methyl group with a larger cycloalkyl ring can lead to a loss of antileishmanial activity, indicating that steric bulk at C5 is a critical parameter.[3] In another study focusing on tumor-selective agents, linking substituted aryl groups to the C5-position via a thioalkyl linker resulted in compounds with potent and highly selective anti-leukemia activity.[9]

• C2-Amino Group: The free amino group at the C2 position is a key feature. It can act as a hydrogen bond donor and is often essential for binding to target proteins. Acylation of this group to form amides, such as in the synthesis of novel cinnamamide derivatives, is a common strategy to explore new interactions and has led to compounds with promising in-vitro anti-inflammatory and antioxidant activities.[2]

Experimental Protocol: Biological Evaluation

To assess the efficacy of newly synthesized compounds as kinase inhibitors (a common target for this scaffold), an in vitro kinase assay is a standard method.

Protocol: In Vitro Kinase Inhibition Assay

This protocol provides a general workflow for measuring the ability of a test compound to inhibit the activity of a specific protein kinase (e.g., AKT, VEGFR-2).[7][10][11]

Materials:

• Recombinant human kinase

• Kinase-specific substrate (peptide or protein)

• ATP (Adenosine triphosphate)

• Test compound (dissolved in DMSO)

• Kinase buffer (e.g., Tris-HCl, MgCl₂, DTT)

• 96-well assay plates

• Detection reagent (e.g., ADP-Glo™, phosphospecific antibody)

• Microplate reader

Caption: A typical workflow for an in vitro kinase inhibition assay.

Step-by-Step Methodology:

• Assay Setup: To each well of a 96-well plate, add the kinase buffer, the specific kinase enzyme, and the substrate.

• Compound Addition: Add serial dilutions of the test compound (e.g., 2-amino-5-methyl-4-arylthiophene-3-carbonitrile derivatives) to the wells. Include positive (no inhibitor) and negative (no enzyme) controls.

• Initiation: Start the kinase reaction by adding a solution of ATP. The final concentration of ATP should ideally be close to its Michaelis-Menten constant (Km) for the specific kinase.

• Incubation: Allow the reaction to proceed for a set time at an optimal temperature (e.g., 30-37°C).

• Detection: Terminate the reaction and add the detection reagent. This reagent measures the amount of product formed (phosphorylated substrate) or the amount of ATP consumed. For example, an antibody-based method can detect the phosphorylated substrate, while a luminescence-based assay like ADP-Glo™ measures the amount of ADP produced.[10]

• Data Analysis: The signal is read using a microplate reader. The percentage of kinase activity inhibition is calculated relative to the positive control. The IC₅₀ value (the concentration of the compound that inhibits 50% of the enzyme's activity) is then determined by plotting inhibition versus compound concentration.[7][12]

Conclusion and Future Outlook

The 2-amino-5-methyl-4-arylthiophene-3-carbonitrile scaffold represents a highly adaptable and promising platform for drug discovery. The structure-activity relationship is profoundly influenced by the substitution pattern on the C4-aryl ring, where electronic properties are a key driver for modulating activity against different biological targets like protein kinases. While electron-withdrawing groups on this ring tend to favor anticancer activity, this trend may be inverted for other targets, underscoring the necessity of target-specific optimization. Future exploration should focus on expanding the diversity of substituents at the C4-aryl and C5 positions and investigating modifications of the C2-amino group to further probe the chemical space and unlock the full therapeutic potential of this privileged scaffold.

References

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A Senior Application Scientist's Guide to Assessing the Metabolic Stability of Thiophene-Containing Compounds

For Researchers, Scientists, and Drug Development Professionals

The thiophene ring, a five-membered sulfur-containing heterocycle, is a privileged scaffold in medicinal chemistry, appearing in numerous FDA-approved drugs.[1] Its utility stems from its ability to serve as a bioisostere for phenyl rings, often improving physicochemical properties, metabolic stability, and binding affinity for biological targets.[1] However, the thiophene moiety is also a "structural alert," as its metabolism can lead to the formation of reactive metabolites, posing a risk of toxicity.[2][3] This guide provides a comprehensive comparison of methodologies to assess the metabolic stability of thiophene-containing compounds, offering insights into experimental design and data interpretation to navigate the challenges of developing safe and effective thiophene-based therapeutics.

The Double-Edged Sword: Thiophene Metabolism

The metabolic fate of a thiophene-containing compound is a critical determinant of its efficacy and safety. The primary routes of metabolism are mediated by cytochrome P450 (CYP) enzymes in the liver and involve two main competing pathways: S-oxidation and epoxidation.[2][3][4]

• S-oxidation: This pathway leads to the formation of thiophene S-oxides, which are highly reactive electrophilic species.[2][3][5]

• Epoxidation: This pathway forms thiophene epoxides, which can also be highly reactive.[2][3][5]

These reactive metabolites can covalently bind to cellular macromolecules, such as proteins, leading to drug-induced toxicities, including hepatotoxicity and nephrotoxicity.[2][4][6] The drug tienilic acid, for instance, was withdrawn from the market due to severe immune-mediated hepatitis attributed to the formation of reactive metabolites.[3][5]

However, the presence of a thiophene ring does not invariably lead to toxicity.[2][3] Several factors influence the metabolic outcome:

• Alternative Metabolic Pathways: The presence of other, more easily metabolizable groups on the molecule can divert metabolism away from the thiophene ring.[2][3]

• Detoxification Systems: The body possesses effective detoxification mechanisms that can neutralize reactive metabolites.[2][3]

• Structural Features: The position and nature of substituents on the thiophene ring can significantly impact its metabolic stability. Bulky groups or electron-withdrawing groups near the sulfur atom can hinder oxidation and reduce the formation of reactive metabolites.[2][6][7]

A key objective in drug discovery is to design thiophene-containing compounds with a favorable metabolic profile, minimizing the formation of reactive intermediates while maintaining desired pharmacological activity.

Diagram of Thiophene Metabolic Pathways

Caption: Major metabolic pathways of thiophene-containing compounds.

Comparative Guide to In Vitro Metabolic Stability Assays

A tiered approach to assessing metabolic stability is crucial in drug discovery. In vitro assays provide a cost-effective and high-throughput means to rank compounds and identify potential metabolic liabilities early in the process.[8][9] The two most common in vitro systems are liver microsomes and hepatocytes.

Assay Type	Description	Advantages	Disadvantages	Best For
Liver Microsomal Stability Assay	Utilizes subcellular fractions of the liver endoplasmic reticulum, which are rich in CYP enzymes.[10][11][12]	High-throughput, cost-effective, good for assessing Phase I (CYP-mediated) metabolism.[10][12][13]	Lacks Phase II enzymes and cellular context (e.g., transporters).[10]	Early-stage screening and ranking of compounds for CYP-mediated metabolism.
Hepatocyte Stability Assay	Uses intact liver cells, containing a full complement of both Phase I and Phase II metabolic enzymes and transporters.[10][14]	Provides a more physiologically relevant assessment of overall hepatic metabolism, including both Phase I and II pathways and transporter effects.[10][14][15]	Lower throughput, more expensive, and subject to greater inter-donor variability.[10]	Later-stage characterization of lead compounds and prediction of in vivo clearance.

Liver Microsomal Stability Assay: A First-Tier Screen

This assay is the workhorse for early-stage metabolic stability assessment.[16] It provides a rapid evaluation of a compound's susceptibility to CYP-mediated metabolism.

Experimental Workflow for Liver Microsomal Stability Assay

Caption: A typical workflow for a liver microsomal stability assay.

Detailed Protocol: Liver Microsomal Stability Assay

• Preparation of Reagents:

  • Prepare a stock solution of the test compound (e.g., 10 mM in DMSO).

  • Thaw pooled human liver microsomes on ice. Dilute to the desired concentration (e.g., 1 mg/mL) in 0.1 M potassium phosphate buffer (pH 7.4).[17]

  • Prepare an NADPH-regenerating system solution.[18]

• Incubation:

  • Pre-warm the microsomal suspension and NADPH solution to 37°C.

  • In a 96-well plate, add the microsomal suspension.

  • Add the test compound to initiate the reaction (final concentration typically 1 µM).[13]

  • Initiate the metabolic reaction by adding the pre-warmed NADPH solution.[17]

  • Incubate the plate at 37°C with shaking.[16]

• Sampling and Quenching:

  • At designated time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), withdraw an aliquot of the reaction mixture.[13]

  • Immediately quench the reaction by adding the aliquot to a solution of cold acetonitrile containing an internal standard.[15]

• Sample Processing and Analysis:

  • Centrifuge the quenched samples to precipitate proteins.[18]

  • Transfer the supernatant to a new plate for analysis by LC-MS/MS.

  • Quantify the remaining parent compound at each time point by comparing its peak area to that of the internal standard.[14]

• Data Analysis:

  • Plot the natural logarithm of the percentage of the parent compound remaining versus time.

  • Calculate the in vitro half-life (t½) from the slope of the linear regression.

  • Calculate the intrinsic clearance (CLint) using the following equation: CLint (µL/min/mg protein) = (0.693 / t½) * (1 / microsomal protein concentration).[9]

Hepatocyte Stability Assay: A More Comprehensive View

For compounds that show moderate to high stability in microsomes or for lead candidates, the hepatocyte stability assay offers a more holistic assessment of metabolic fate.[19]

Detailed Protocol: Hepatocyte Stability Assay

• Hepatocyte Preparation:

  • Thaw cryopreserved human hepatocytes according to the supplier's protocol.[20]

  • Determine cell viability (e.g., using trypan blue exclusion) and adjust the cell density to the desired concentration (e.g., 0.5-1 million viable cells/mL) in incubation medium.[19]

• Incubation:

  • Pre-warm the hepatocyte suspension to 37°C.

  • Add the test compound to the hepatocyte suspension (final concentration typically 1 µM).[19]

  • Incubate in a CO2 incubator at 37°C with gentle shaking.[15]

• Sampling and Quenching:

  • At specified time points (e.g., 0, 15, 30, 60, 90, and 120 minutes), remove an aliquot of the cell suspension.[15]

  • Quench the reaction by adding the aliquot to cold acetonitrile with an internal standard.[14]

• Sample Processing and Analysis:

  • Follow the same procedure as for the microsomal assay (centrifugation and LC-MS/MS analysis of the supernatant).[14]

• Data Analysis:

  • Calculate the in vitro half-life (t½) and intrinsic clearance (CLint) as described for the microsomal assay, but express CLint in µL/min/10^6 cells.[19]

Interpreting the Data: A Comparative Framework

The primary outputs of these assays, t½ and CLint, are used to rank compounds and predict their in vivo hepatic clearance.

Parameter	Interpretation in Microsomes	Interpretation in Hepatocytes
Half-life (t½)	A shorter t½ indicates rapid metabolism by CYP enzymes.	A shorter t½ indicates rapid overall hepatic metabolism (Phase I and II).
Intrinsic Clearance (CLint)	A higher CLint suggests a greater capacity of CYP enzymes to metabolize the compound.	A higher CLint suggests a greater overall capacity of the liver to metabolize the compound.

Table of Comparative Metabolic Stability Data for Hypothetical Thiophene Derivatives

Compound	Structure	Microsomal t½ (min)	Microsomal CLint (µL/min/mg)	Hepatocyte t½ (min)	Hepatocyte CLint (µL/min/10^6 cells)	Predicted In Vivo Clearance
Parent Thiophene	Thiophene-R	15	46.2	10	69.3	High
Derivative A (Bulky Group)	Thiophene-R' (with t-butyl)	45	15.4	35	19.8	Moderate
Derivative B (EWG)	Thiophene-R'' (with CF3)	>60	<11.6	>120	<5.8	Low
Control (High Clearance)	Verapamil	10	69.3	8	86.6	High
Control (Low Clearance)	Warfarin	>60	<11.6	>120	<5.8	Low

Data are hypothetical and for illustrative purposes only.

From this hypothetical data, Derivative B, with an electron-withdrawing group (EWG), shows the highest metabolic stability in both systems, suggesting it would have the lowest in vivo clearance. Derivative A, with a bulky substituent, also shows improved stability compared to the parent compound. This type of comparative analysis is essential for guiding structure-activity relationship (SAR) and structure-metabolism relationship (SMR) studies to optimize the metabolic profile of a lead series.[1]

Beyond Stability: Metabolite Identification and Reactive Metabolite Trapping

While stability assays quantify the rate of disappearance of the parent drug, it is equally important to understand the metabolic pathways and identify the metabolites formed. This can be achieved by analyzing the samples from the stability assays using high-resolution mass spectrometry.

To specifically investigate the formation of reactive metabolites, "trapping" experiments are conducted. These involve including a nucleophilic trapping agent, such as glutathione (GSH), in the incubation mixture.[7][21] If reactive thiophene S-oxides or epoxides are formed, they will react with GSH to form stable adducts that can be detected by LC-MS/MS, providing direct evidence of bioactivation.[7][21]

Conclusion: A Pathway to Safer Thiophene-Based Drugs

The assessment of metabolic stability is a cornerstone of modern drug discovery. For thiophene-containing compounds, a thorough understanding of their metabolic fate is paramount to mitigating the risk of toxicity associated with reactive metabolite formation. By employing a tiered approach, starting with high-throughput microsomal stability assays and progressing to more physiologically relevant hepatocyte-based models, researchers can effectively rank and select compounds with favorable metabolic profiles. Integrating these stability assessments with metabolite identification and reactive metabolite trapping studies provides a comprehensive picture of a compound's metabolic liabilities. This data-driven approach, guided by the principles outlined in this guide, empowers medicinal chemists to design safer and more effective thiophene-based medicines.

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A Senior Application Scientist's Guide to the Purification of 2-Aminothiophenes

For researchers, medicinal chemists, and professionals in drug development, the 2-aminothiophene scaffold is a cornerstone of many biologically active molecules.[1][2] However, the synthesis of these valuable heterocycles, most notably through the versatile Gewald reaction, often yields a crude product laden with impurities that can interfere with subsequent synthetic steps and biological assays.[3][4][5] The selection of an appropriate purification strategy is therefore not merely a matter of procedural choice but a critical decision that impacts yield, purity, scalability, and the overall efficiency of the research and development workflow.

This guide provides an in-depth comparison of the most common and effective techniques for the purification of 2-aminothiophenes: recrystallization, silica gel column chromatography, and preparative high-performance liquid chromatography (HPLC). Drawing from established methodologies and practical experience, we will explore the underlying principles of each technique, provide detailed experimental protocols, and offer a comparative analysis to empower you to make informed decisions for your specific purification challenges.

Understanding the Impurity Profile of 2-Aminothiophenes

The efficacy of any purification technique is fundamentally tied to the nature of the impurities present. In the context of the Gewald synthesis, a multicomponent reaction involving a carbonyl compound, an active methylene nitrile, and elemental sulfur, a number of byproducts and unreacted starting materials can contaminate the desired 2-aminothiophene product.[3][4][5]

Common Impurities Include:

• Unreacted Starting Materials: Residual carbonyl compounds, active methylene nitriles, and elemental sulfur are common contaminants.[6]

• Intermediates: The Knoevenagel condensation intermediate can sometimes be found in the crude product.[5]

• Side-Reaction Products: Dimerization of the α,β-unsaturated nitrile intermediate can occur, leading to undesired dimeric species.[3]

• Polymeric Materials: At elevated temperatures, polymerization of starting materials or intermediates can result in the formation of tarry, colored impurities.[3]

• Polysulfides: The use of elemental sulfur can lead to the formation of complex polysulfides, which often contribute to the coloration of the crude product.[3]

A foundational understanding of these potential impurities is paramount in selecting a purification method that can effectively separate them from the target 2-aminothiophene.

Comparative Analysis of Purification Techniques

The choice between recrystallization, column chromatography, and preparative HPLC is a multi-faceted decision that balances purity requirements, scale, cost, and time. The following table provides a high-level comparison of these techniques in the context of 2-aminothiophene purification.

Feature	Recrystallization	Silica Gel Column Chromatography	Preparative HPLC
Purity Achievable	Moderate to High (>98%)	High (>99%)	Very High (>99.5%)
Typical Yield	60-90%	50-85%	70-95%
Scalability	Excellent (mg to multi-kg)[7][8]	Good (mg to kg)	Limited (mg to g)
Cost	Low (solvents and basic glassware)[7][8]	Moderate (silica gel, large solvent volumes)	High (specialized equipment, expensive columns and solvents)
Time (per sample)	Moderate to High (can require optimization)	High (labor-intensive)	Moderate (method development can be time-consuming)
Separation Principle	Differential solubility	Differential adsorption	Differential partitioning
Best Suited For	Crystalline solids with thermally stable properties.	Separating complex mixtures with similar polarities.	High-purity applications and separation of close-eluting isomers.[9]

Recrystallization: The Workhorse of Solid Purification

Recrystallization is a powerful and economical technique for the purification of solid organic compounds, including many 2-aminothiophene derivatives.[10] The principle is based on the differential solubility of the desired compound and its impurities in a chosen solvent or solvent system at varying temperatures.[11]

Causality Behind Experimental Choices

The success of recrystallization hinges on the selection of an appropriate solvent. An ideal solvent will exhibit high solubility for the 2-aminothiophene at elevated temperatures and low solubility at reduced temperatures. This temperature-dependent solubility differential allows for the dissolution of the crude product in a minimal amount of hot solvent, followed by the selective crystallization of the pure compound upon cooling, leaving the more soluble impurities behind in the mother liquor.[10]

For 2-aminothiophenes, which possess a polar amino group and a heterocyclic ring, solvents of intermediate polarity are often effective. Ethanol, ethyl acetate, and mixtures such as ethyl acetate/hexanes are frequently reported for their recrystallization.[1]

Experimental Protocol: Single-Solvent Recrystallization

Workflow for single-solvent recrystallization.

Step-by-Step Methodology:

• Solvent Selection: In a small test tube, test the solubility of a small amount of the crude 2-aminothiophene in various solvents (e.g., ethanol, isopropanol, ethyl acetate) at room temperature and upon heating.

• Dissolution: Place the crude 2-aminothiophene in an Erlenmeyer flask and add a small amount of the chosen solvent. Heat the mixture to boiling with stirring. Continue to add the solvent in small portions until the solid is just dissolved.

• Decolorization (Optional): If the solution is highly colored, remove it from the heat and add a small amount of activated charcoal. Reheat the solution to boiling for a few minutes.

• Hot Filtration (Optional): If insoluble impurities or activated charcoal are present, perform a hot gravity filtration through a fluted filter paper into a clean, pre-warmed Erlenmeyer flask.

• Crystallization: Cover the flask and allow the solution to cool slowly to room temperature. Slow cooling promotes the formation of larger, purer crystals. Once the solution has reached room temperature, place it in an ice bath for at least 30 minutes to maximize the yield of crystals.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals on the filter paper with a small amount of ice-cold solvent to remove any adhering mother liquor.

• Drying: Dry the crystals in a vacuum oven or desiccator until a constant weight is achieved.

Troubleshooting Common Recrystallization Issues[12][13]

• Oiling Out: If the compound separates as an oil instead of crystals, reheat the solution, add more solvent, and allow it to cool more slowly.

• No Crystal Formation: If crystals do not form upon cooling, try scratching the inside of the flask with a glass rod at the liquid-air interface or adding a seed crystal of the pure compound.

• Low Yield: A low yield may be due to using too much solvent or premature crystallization during hot filtration. The filtrate can be concentrated to obtain a second crop of crystals.[12]

Silica Gel Column Chromatography: For Complex Mixtures

Silica gel column chromatography is a versatile and widely used technique for the purification of organic compounds, including 2-aminothiophenes.[1] It separates compounds based on their differential adsorption to a solid stationary phase (silica gel) as they are passed through a column by a liquid mobile phase (eluent).[13]

Causality Behind Experimental Choices

The separation in silica gel chromatography is governed by the polarity of the compounds in the mixture. Silica gel is a polar adsorbent, and more polar compounds will adsorb more strongly to the stationary phase, thus moving down the column more slowly. Less polar compounds will have a greater affinity for the mobile phase and will elute from the column more quickly.

For 2-aminothiophenes, which are relatively polar due to the amino group, a mobile phase of intermediate polarity is typically required. Mixtures of a nonpolar solvent like hexanes or petroleum ether with a more polar solvent such as ethyl acetate or dichloromethane are commonly employed. The ratio of these solvents is optimized using thin-layer chromatography (TLC) to achieve good separation between the desired product and impurities. A good starting point is to find a solvent system that gives the target compound an Rf value of approximately 0.3 on a TLC plate.[14]

Due to the basic nature of the amino group, 2-aminothiophenes can sometimes exhibit "tailing" on silica gel, leading to poor separation. This can often be mitigated by adding a small amount of a basic modifier, such as triethylamine (0.1-1%), to the eluent.[2]

Experimental Protocol: Flash Column Chromatography

Workflow for flash column chromatography.

Step-by-Step Methodology:

• Solvent System Selection: Using TLC, determine an appropriate solvent system (e.g., hexanes/ethyl acetate) that provides good separation of the desired 2-aminothiophene from impurities, aiming for an Rf of ~0.3 for the product.

• Column Packing: Place a plug of cotton or glass wool at the bottom of a glass column. Add a thin layer of sand. Prepare a slurry of silica gel in the chosen eluent and pour it into the column, gently tapping the column to ensure even packing. Add another layer of sand on top of the silica gel.

• Sample Loading: Dissolve the crude 2-aminothiophene in a minimal amount of the eluent or a slightly more polar solvent. Carefully apply the sample to the top of the column. Alternatively, for less soluble compounds, perform a "dry loading" by adsorbing the crude product onto a small amount of silica gel, evaporating the solvent, and adding the resulting powder to the top of the column.

• Elution: Carefully add the eluent to the top of the column and apply gentle air pressure to force the solvent through the column at a steady rate. Collect the eluting solvent in a series of fractions.

• Fraction Monitoring: Spot each fraction on a TLC plate and visualize under UV light or with a suitable stain to identify the fractions containing the pure product.

• Isolation: Combine the fractions containing the pure 2-aminothiophene and remove the solvent using a rotary evaporator to yield the purified product.

Troubleshooting Common Column Chromatography Issues

• Poor Separation: If the separation is poor, the solvent system may need to be optimized. A gradient elution, where the polarity of the mobile phase is gradually increased during the separation, can be effective for complex mixtures.[2]

• Compound "Sticking" to the Column: If the 2-aminothiophene does not elute, the mobile phase is likely not polar enough. Increase the proportion of the polar solvent in the eluent.

• Cracked Column: A cracked or channeled silica gel bed will lead to poor separation. Ensure the column is packed evenly and not allowed to run dry.

Preparative HPLC: For High-Purity Requirements

Preparative High-Performance Liquid Chromatography (HPLC) is a high-resolution chromatographic technique used to isolate and purify compounds from a mixture.[15] It operates on the same principles as analytical HPLC but utilizes larger columns and higher flow rates to handle larger sample loads.[16] For 2-aminothiophenes, particularly in the later stages of drug development where high purity is critical, preparative HPLC is an invaluable tool.[17]

Causality Behind Experimental Choices

Preparative HPLC offers superior resolving power compared to traditional column chromatography, making it ideal for separating closely related impurities, isomers, or for achieving very high levels of purity (>99.5%).[9] The choice of stationary phase and mobile phase is crucial and is typically developed at the analytical scale before scaling up to a preparative system.

For polar compounds like 2-aminothiophenes, reversed-phase HPLC is often the method of choice.[18] In this mode, a nonpolar stationary phase (e.g., C18-modified silica) is used with a polar mobile phase, typically a mixture of water and an organic solvent like acetonitrile or methanol. The retention of the 2-aminothiophene is controlled by adjusting the ratio of the organic solvent to water. Adding a modifier like formic acid or trifluoroacetic acid to the mobile phase can improve peak shape for basic compounds by protonating the amino group.

Experimental Protocol: Preparative Reversed-Phase HPLC

Workflow for preparative HPLC purification.

Step-by-Step Methodology:

• Analytical Method Development: On an analytical HPLC system with a C18 column, develop a gradient or isocratic method using a mobile phase (e.g., water/acetonitrile with 0.1% formic acid) that provides good resolution of the target 2-aminothiophene from its impurities.

• Scale-Up Calculation: Based on the analytical method, calculate the appropriate flow rate and injection volume for the preparative column.

• System Equilibration: Equilibrate the preparative HPLC system with the initial mobile phase conditions until a stable baseline is achieved.

• Sample Preparation and Injection: Dissolve the 2-aminothiophene sample in the mobile phase or a compatible solvent and inject it onto the preparative column.

• Purification and Fraction Collection: Run the preparative HPLC method and collect the fraction(s) containing the purified product as it elutes from the column.

• Purity Analysis: Analyze an aliquot of the collected fraction(s) by analytical HPLC to confirm the purity.

• Isolation: Combine the pure fractions and remove the solvent, typically by lyophilization (freeze-drying) for aqueous mobile phases, to obtain the final, highly purified 2-aminothiophene.

Considerations for Preparative HPLC

• Cost and Complexity: Preparative HPLC systems are a significant capital investment and require specialized knowledge for operation and maintenance.[15]

• Throughput: While highly effective, preparative HPLC is generally a lower throughput technique compared to recrystallization for large quantities.

• Solvent Removal: The large volumes of solvent used in preparative HPLC can make product isolation a bottleneck.

Conclusion: Selecting the Optimal Purification Strategy

The purification of 2-aminothiophenes is a critical step in their utilization as valuable building blocks in research and drug development. The choice of purification technique should be a strategic one, based on a thorough consideration of the required purity, the scale of the synthesis, and the available resources.

• Recrystallization stands out as a cost-effective and highly scalable method, particularly for crystalline 2-aminothiophenes where high, but not ultra-high, purity is sufficient.[7][8]

• Silica gel column chromatography offers greater versatility for separating complex mixtures and is a reliable workhorse in most synthetic chemistry labs.

• Preparative HPLC is the method of choice when the highest levels of purity are required, especially for pharmaceutical applications, or when dealing with challenging separations of closely related compounds.[17]

By understanding the principles, advantages, and limitations of each of these techniques, researchers can confidently select and implement the most appropriate purification strategy to obtain high-quality 2-aminothiophenes for their intended applications.

References

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• ResearchGate. (2025, August 5). Resolution of a racemic pharmaceutical intermediate - A comparison of preparative HPLC, steady state recycling, and simulated moving bed. Retrieved from [Link]

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• Organic Chemistry Portal. (n.d.). Gewald Reaction. Retrieved from [Link]

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• SIELC Technologies. (n.d.). Separation of Thiophene on Newcrom R1 HPLC column. Retrieved from [Link]

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• Brainly. (2023, July 4). 1. Give two possible advantages to purification using microscale column chromatography versus. Retrieved from [Link]

• National Institutes of Health. (2025, November 18). Integrated Extraction Optimization and HPLC‐based Quality Evaluation of Thiophenes from Tagetes erecta Roots. Retrieved from [Link]

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• ResearchGate. (2025, August 7). Efficient Purification of an Active Pharmaceutical Ingredient via Cocrystallization: From Thermodynamics to Scale-Up. Retrieved from [Link]

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• (n.d.). Organic compound containing nitrogen and sulphur are present in Lassagine's extract as. Retrieved from [Link]

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A Spectroscopic Journey: Unraveling the Transformation from Precursors to 2-Amino-5-methyl-4-(4-propylphenyl)thiophene-3-carbonitrile

A Technical Guide for Researchers and Drug Development Professionals

In the landscape of medicinal chemistry, the synthesis and characterization of novel heterocyclic compounds are paramount to the discovery of new therapeutic agents. Among these, 2-aminothiophene derivatives have garnered significant attention due to their diverse pharmacological activities. This guide provides a detailed spectroscopic comparison of the promising scaffold, 2-Amino-5-methyl-4-(4-propylphenyl)thiophene-3-carbonitrile, with its readily accessible precursors: 4-propylacetophenone, malononitrile, and elemental sulfur. Through a comprehensive analysis of Fourier-Transform Infrared (FT-IR), Nuclear Magnetic Resonance (¹H NMR and ¹³C NMR), and Mass Spectrometry (MS) data, we will elucidate the key structural transformations occurring during the celebrated Gewald aminothiophene synthesis. This guide is intended to serve as a practical resource for researchers, offering insights into the causal relationships behind experimental observations and robust methodologies for compound characterization.

The Synthetic Pathway: A Multicomponent Convergence

The synthesis of 2-Amino-5-methyl-4-(4-propylphenyl)thiophene-3-carbonitrile is efficiently achieved through the Gewald reaction, a one-pot multicomponent condensation. This reaction brings together a ketone (4-propylacetophenone), an active methylene nitrile (malononitrile), and elemental sulfur in the presence of a basic catalyst. The elegance of this reaction lies in its atom economy and the direct formation of the highly functionalized thiophene ring.

Safety & Regulatory Compliance

Operational Guide for the Safe Disposal of 2-Amino-5-methyl-4-(4-propylphenyl)thiophene-3-carbonitrile

This guide provides a comprehensive, step-by-step protocol for the safe handling and disposal of 2-Amino-5-methyl-4-(4-propylphenyl)thiophene-3-carbonitrile. As a substituted aminothiophene, this compound warrants a cautious approach due to the potential hazards associated with its structural motifs, including the thiophene ring, amino group, and nitrile functionality. The procedures outlined herein are synthesized from an analysis of safety data for structurally related compounds and established best practices for laboratory chemical waste management, ensuring a self-validating system of safety and compliance.

Hazard Identification and Risk Assessment

The primary risks are associated with acute toxicity through multiple routes of exposure and irritation to the skin and eyes. Therefore, all waste materials containing this compound must be classified and managed as hazardous chemical waste[4].

Table 1: Presumptive Hazard Profile and Safety Protocols

Hazard Classification (Presumed)	GHS Hazard Statement	Precautionary Measures & Required PPE
Acute Toxicity (Oral, Dermal, Inhalation)	H302: Harmful if swallowed[2][3]. H312: Harmful in contact with skin[1][2]. H332: Harmful if inhaled[1][2].	Avoid ingestion, skin contact, and inhalation of dust/aerosols. Use only in a well-ventilated area, preferably within a certified chemical fume hood[1]. Wear appropriate PPE at all times.
Skin Irritation	H315: Causes skin irritation[1][2].	Avoid all personal contact. Wear double-layered nitrile gloves and a lab coat. Wash hands and exposed skin thoroughly after handling[1][5].
Eye Irritation	H319: Causes serious eye irritation[1][2].	Wear chemical safety goggles or a face shield. Ensure an eyewash station is immediately accessible[1].

| Respiratory Irritation | H335: May cause respiratory irritation[1]. | Handle in a well-ventilated area or chemical fume hood to prevent concentration in the work area. Avoid generating dust[1][6]. |

Personnel Protection and Engineering Controls

To mitigate the risks outlined above, a stringent adherence to personal protective equipment (PPE) and engineering controls is mandatory.

• Ventilation: All handling and preparation for disposal of 2-Amino-5-methyl-4-(4-propylphenyl)thiophene-3-carbonitrile should be conducted within a certified chemical fume hood to prevent inhalation exposure[2][5].

• Eye and Face Protection: Chemical safety goggles are required at a minimum. For procedures with a higher risk of splashing, a full-face shield should be worn over safety goggles[1].

• Skin Protection: A flame-resistant lab coat must be worn and kept fully fastened. Double-layered nitrile gloves are recommended to provide adequate protection against incidental contact[1][5]. Contaminated gloves must be removed promptly and disposed of as hazardous waste.

• Hand Hygiene: Always wash hands thoroughly with soap and water after handling the compound, even if gloves were worn[1]. Do not eat, drink, or smoke in laboratory areas[1].

Step-by-Step Disposal Protocol

The proper disposal of this compound requires a systematic approach involving waste segregation, robust containerization, and clear labeling to ensure safety and regulatory compliance.

Step 1: Waste Segregation Immediately upon generation, all waste streams must be segregated based on their physical state and compatibility. Do not mix this waste with other incompatible chemical waste streams [4].

• Solid Waste: This includes any unreacted solid compound, contaminated weigh boats, spatulas, and disposable labware.

• Liquid Waste: If the compound is in a solution, the liquid waste must be collected separately. The solvent composition must be known to ensure compatibility with the waste container and other contents.

• Contaminated PPE: All disposable PPE, such as gloves, bench paper, and disposable lab coats that have come into contact with the compound, must be treated as hazardous waste[4].

Step 2: Containerization

• Select a dedicated, leak-proof hazardous waste container made of a compatible material, such as high-density polyethylene (HDPE)[4].

• Place solid waste and contaminated PPE directly into a designated solid waste container.

• Pour liquid waste carefully into a designated liquid waste container, using a funnel to prevent spills.

• Crucially, keep all waste containers securely closed when not actively adding waste [1][7]. This prevents the release of harmful vapors and protects against accidental spills.

Step 3: Labeling Proper labeling is critical for the safety of all laboratory personnel and waste handlers. Affix a hazardous waste label to each container immediately upon starting waste accumulation[7]. The label must include:

• The words "Hazardous Waste" [4].

• The full chemical name: "2-Amino-5-methyl-4-(4-propylphenyl)thiophene-3-carbonitrile" .

• A clear indication of the primary hazards (e.g., "Toxic," "Irritant").

• The date on which waste was first added to the container.

Step 4: Temporary Storage (Satellite Accumulation)

• Store sealed hazardous waste containers in a designated and secure satellite accumulation area that is at or near the point of waste generation[1][7].

• The storage area must be well-ventilated and away from sources of ignition or incompatible materials[1].

• Ensure secondary containment is in place to capture any potential leaks from the primary container.

Step 5: Spill Management In the event of a spill, immediate and safe cleanup is paramount.

• Alert personnel in the immediate area and restrict access[1].

• Ensure you are wearing the appropriate PPE as described in Section 2.

• Contain the spill using an inert absorbent material like vermiculite, sand, or a commercial chemical spill kit[4][8]. Do not use combustible materials like paper towels to absorb large quantities of liquid.

• For solid spills, carefully sweep or vacuum the material into a hazardous waste container. Use dry cleanup procedures and avoid generating dust[1].

• Collect the absorbent material and place it into the solid hazardous waste container.

• Decontaminate the spill area with a suitable solvent (such as isopropanol or ethanol), followed by a thorough wash with soap and water. Collect all cleaning materials as hazardous waste[4].

Step 6: Final Disposal

• Once a waste container is full or has been in accumulation for the maximum allowable time per institutional policy (typically not exceeding 12 months), arrange for its collection[7].

• Contact your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor to schedule a pickup[2][4]. Never dispose of this chemical down the drain or in the regular trash [9].

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of waste generated from handling 2-Amino-5-methyl-4-(4-propylphenyl)thiophene-3-carbonitrile.

Caption: Waste segregation and disposal workflow.

References

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• Echemi. (n.d.). 2-Amino-5-methyl-4-(4-nitrophenyl)-3-thiophenecarbonitrile Safety Data Sheets. Retrieved from Google Search.[6]

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• PubChem. (n.d.). 2-Amino-5-methyl-3-thiophenecarbonitrile. National Center for Biotechnology Information. Retrieved from Google Search.[3]

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• Apollo Scientific. (2022). 5-Methyl-2-[(2-nitrophenyl)amino]thiophene-3-carbonitrile Safety Data Sheet. Retrieved from Google Search.[18]

• Sigma-Aldrich. (n.d.). 2-Amino-4-methyl-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carbonitrile. Retrieved from Google Search.[19]

• TCI Chemicals. (n.d.). 2-Amino-5-methyl-3-thiophenecarbonitrile. Retrieved from Google Search.[20]

• Echemi. (n.d.). 2-AMINO-5-METHYL-4-(4-METHYLPHENYL)THIOPHENE-3-CARBONITRILE Safety Data Sheets. Retrieved from Google Search.[21]

• BLDpharm. (n.d.). 2-Amino-5-methyl-4-(4-propylphenyl)thiophene-3-carbonitrile. Retrieved from Google Search.[22]

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• U.S. Environmental Protection Agency (EPA). (2025). Interim Guidance on the Destruction and Disposal of PFAS and Materials Containing PFAS. Retrieved from Google Search.[24]

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A Senior Application Scientist's Guide to Safe Handling: Personal Protective Equipment for 2-Amino-5-methyl-4-(4-propylphenyl)thiophene-3-carbonitrile

Hazard Assessment & Risk Profile

The risk profile for 2-Amino-5-methyl-4-(4-propylphenyl)thiophene-3-carbonitrile is extrapolated from its core structure, 2-Amino-5-methylthiophene-3-carbonitrile (CAS RN: 138564-58-6). The addition of a 4-propylphenyl group does not diminish the inherent risks and may introduce additional metabolic liabilities.

The structural analog is classified with the following hazards:

• Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[1][2][3] Some suppliers classify the analog as Toxic if swallowed.[4]

• Skin Corrosion/Irritation: Causes skin irritation.[1][2][3]

• Eye Damage/Irritation: Causes serious eye irritation and, in some classifications, serious eye damage.[1][2][4]

• Respiratory Irritation: May cause respiratory irritation.[1]

• Reproductive Toxicity: Some data suggests the analog may damage fertility or the unborn child, warranting extreme caution.[4]

The thiophene ring itself is a "structural alert" in toxicology. Its metabolism by cytochrome P450 enzymes can generate reactive electrophilic intermediates, such as thiophene S-oxides, which can lead to cellular damage and organ toxicity.[5][6] Therefore, minimizing exposure is not just about preventing acute irritation, but also mitigating the risk of long-term, metabolism-induced toxicity.

Hazard Classification (Based on Structural Analog)	GHS Hazard Statement	Signal Word
Acute Toxicity (Oral, Dermal, Inhalation)	H301/H302, H312, H332	Danger / Warning
Skin Irritation	H315	Warning
Eye Damage / Irritation	H318 / H319	Danger / Warning
Reproductive Toxicity	H360	Danger

Primary Line of Defense: Engineering Controls

Before any personal protective equipment is considered, engineering controls must be in place. These are non-negotiable for handling this compound.

• Fume Hood: All handling of 2-Amino-5-methyl-4-(4-propylphenyl)thiophene-3-carbonitrile, including weighing, dissolution, and transfers, must be performed inside a certified chemical fume hood with a face velocity of 80-120 feet per minute (fpm). This is critical to prevent inhalation of fine powders or aerosols.

• Ventilation: The laboratory must be well-ventilated to ensure any fugitive emissions are diluted and removed.

• Safety Equipment: An operational safety shower and eyewash station must be immediately accessible.

Personal Protective Equipment (PPE) Protocol

A multi-layered PPE approach is required to provide a robust barrier against all potential exposure routes.

Eye and Face Protection

• Requirement: Wear tightly fitting safety goggles with side-shields that conform to EN 166 (EU) or ANSI Z87.1 (US) standards.

• Causality: The compound is a known serious eye irritant and potential cause of serious eye damage.[4] Goggles are essential to protect against splashes of solutions or accidental projection of solid particles.

• Enhanced Protection: When there is a significant risk of splashing (e.g., during large-volume transfers or reaction quenching), a full-face shield must be worn in addition to safety goggles.

Hand Protection

• Requirement: Double-gloving with nitrile gloves is mandatory.

• Inner Glove: A standard thickness (e.g., 4-5 mil) nitrile glove.

• Outer Glove: A thicker (e.g., >8 mil) or chemical-resistant nitrile glove.

• Causality: The compound is harmful upon skin contact and causes skin irritation.[2][3] While disposable nitrile gloves provide good general chemical resistance, they are intended for splash protection only.[7][8] Breakthrough times can be short for certain organic compounds.[7] Double-gloving increases the time to breakthrough and protects the inner glove from contamination during outer glove removal.

• Protocol: Change outer gloves immediately upon known or suspected contact with the compound. Never wear gloves outside of the laboratory area. Wash hands thoroughly after removing gloves.

Skin and Body Protection

• Requirement: A flame-resistant lab coat with long sleeves and tight-fitting cuffs is required.

• Causality: This prevents contact with the arms and torso in the event of a spill or splash. The requirement for flame-resistance is a general best practice in laboratories where flammable solvents are also in use.

• Additional Protection: For tasks with a higher risk of spills, such as handling larger quantities, a chemically resistant apron should be worn over the lab coat. Full-length pants and closed-toe shoes are mandatory at all times in the laboratory.

Respiratory Protection

• Requirement: Under normal conditions of use within a certified fume hood, respiratory protection is not typically required.

• Causality: The fume hood provides the primary respiratory protection.

• Emergency Use: In the event of a significant spill outside of a fume hood or a failure of ventilation, a full-face respirator with an appropriate organic vapor/particulate cartridge should be used by trained emergency response personnel.[4]

Safe Handling Workflow: A Step-by-Step Guide

This protocol outlines the essential steps for safely handling the compound from receipt to use.

• Preparation: Before retrieving the compound, ensure the fume hood is clean, uncluttered, and operational. Assemble all necessary equipment (spatulas, weigh boats, solvents, glassware).

• PPE Donning: Don all required PPE in the correct order: lab coat, inner gloves, outer gloves, and finally, eye/face protection.

• Weighing: Perform all weighing of the solid compound inside the fume hood. Use a disposable weigh boat to minimize contamination of the balance.

• Dissolution & Transfer: Add solvent to the solid within the fume hood. Use a pipette or cannula for liquid transfers. All glassware containing the compound must be clearly labeled.

• Post-Handling: After completing the work, decontaminate any non-disposable equipment that came into contact with the compound. Wipe down the work surface in the fume hood.

• PPE Doffing: Remove PPE in the reverse order, taking care not to cross-contaminate. Remove outer gloves first, followed by the lab coat and eye protection. Finally, remove the inner gloves.

• Hygiene: Immediately wash hands with soap and water after all work is complete.

Caption: Workflow for handling 2-Amino-5-methyl-4-(4-propylphenyl)thiophene-3-carbonitrile.

Spill and Emergency Procedures

• Skin Contact: Immediately remove contaminated clothing.[2] Wash the affected area gently with copious amounts of soap and water for at least 15 minutes. Seek immediate medical attention.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the eyelids open.[4] Remove contact lenses if present and easy to do. Seek immediate medical attention.

• Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.[2]

• Small Spill (in fume hood): Contain the spill with an inert absorbent material (e.g., vermiculite, sand). Carefully scoop the material into a labeled hazardous waste container. Clean the area with a suitable solvent, followed by soap and water. Collect all cleaning materials as hazardous waste.

• Large Spill: Evacuate the laboratory immediately. Alert others and contact your institution's Environmental Health and Safety (EHS) office.

Disposal Plan: Segregation and Logistical Operations

All waste streams containing this compound must be treated as hazardous waste. Do not dispose of this chemical in standard trash or down the drain.

• Solid Waste: Collect unused compound, contaminated weigh boats, and contaminated solid materials (e.g., absorbent pads) in a dedicated, sealed, and clearly labeled hazardous waste container.

• Liquid Waste: Collect all solutions containing the compound in a labeled, leak-proof hazardous waste container. Do not mix with incompatible waste streams.

• Contaminated PPE: Dispose of all contaminated gloves, disposable lab coats, and other PPE in a designated hazardous waste bag.[9]

• Final Disposal: All hazardous waste must be collected and disposed of through your institution's EHS office or a licensed hazardous waste contractor, likely via incineration.[9]

Caption: Decision workflow for waste segregation and disposal.

References

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